(S)-3-hydroxy-2-methylpropanoate

Core Science & Biosynthesis

(S)-3-hydroxy-2-methylpropanoate chemical properties

An In-Depth Technical Guide to (S)-3-hydroxy-2-methylpropanoate: Properties, Synthesis, and Applications

Introduction

(S)-3-hydroxy-2-methylpropanoate, also known as methyl (S)-(+)-3-hydroxyisobutyrate, is a valuable chiral building block in modern organic synthesis.[1] Its bifunctional nature, possessing both a hydroxyl and a methyl ester group, combined with a defined stereocenter, makes it an essential intermediate for the asymmetric synthesis of complex, high-value molecules.[1][2][3] This guide provides a comprehensive overview of its chemical properties, established synthetic protocols, analytical characterization methods, and key applications, particularly within the pharmaceutical and life sciences sectors. For researchers and drug development professionals, a thorough understanding of this molecule's behavior and handling is paramount for its effective utilization in multi-step synthetic campaigns.[2]

Physicochemical Properties

(S)-3-hydroxy-2-methylpropanoate is typically a colorless to light yellow, oily liquid at room temperature.[1][3] The molecule's properties are dictated by its functional groups: the hydroxyl group allows for hydrogen bonding, influencing its boiling point and solubility, while the ester group provides a site for nucleophilic attack. The stereogenic center at the C2 position is crucial for its application in chiral synthesis.

Table 1: Key Physicochemical Properties of (S)-3-hydroxy-2-methylpropanoate

Property	Value	Source(s)
CAS Number	80657-57-4	[3][4][5][6][7]
Molecular Formula	C₅H₁₀O₃	[1][3][4][6][7][8][9]
Molecular Weight	118.13 g/mol	[1][3][4][6][7][8][9]
Appearance	Colorless to light yellow liquid	[1][3]
Density	~1.071 g/mL at 25 °C	[1][3][5]
Boiling Point	74 °C at 10 mmHg	[1][5]
Refractive Index	n20/D 1.425	[1]
Optical Rotation	[α]¹⁹/D +26° (c=4 in methanol)
Flash Point	80 - 81 °C	[3]
Solubility	Soluble in methanol; Insoluble in water.	[5]
SMILES String	COC(=O)CO

Synthesis and Manufacturing

The enantioselective synthesis of (S)-3-hydroxy-2-methylpropanoate is critical to its utility. A prevalent and highly effective method is the asymmetric catalytic hydrogenation of methyl 2-(hydroxymethyl)acrylate.[5][8] This approach leverages a chiral catalyst to stereoselectively reduce the double bond, yielding the desired (S)-enantiomer with high enantiomeric excess (ee).

Experimental Protocol: Asymmetric Catalytic Hydrogenation

The choice of a rhodium-based catalyst with a chiral phosphine ligand is a cornerstone of this transformation. The ligand creates a chiral environment around the metal center, directing the hydrogenation to one face of the prochiral olefin substrate.

Step-by-Step Methodology:

• Catalyst Preparation: A rhodium precursor, such as [Rh(COD)₂]BF₄, is combined with a suitable chiral phosphine ligand in a dry, inert solvent (e.g., dichloromethane) under an inert atmosphere (e.g., Argon or Nitrogen).

• Reaction Setup: The substrate, methyl 2-(hydroxymethyl)acrylate, and the prepared catalyst solution (typically 1 mol%) are charged into a stainless steel autoclave.[5][8]

• Hydrogenation: The autoclave is sealed, purged several times with hydrogen gas to remove air, and then pressurized to the desired hydrogen pressure.[5][8]

• Reaction Execution: The mixture is stirred vigorously at a controlled temperature (e.g., room temperature) for a specified duration (e.g., 16 hours) to ensure complete conversion.[5][8]

• Work-up and Isolation: After the reaction, the hydrogen pressure is carefully released. The solvent is removed in vacuo using a rotary evaporator.[5][8]

• Purification: The resulting crude product is purified by silica gel column chromatography to isolate the pure (S)-3-hydroxy-2-methylpropanoate.[5][8]

• Chiral Analysis: The enantiomeric excess of the final product is determined using chiral column HPLC or GLC to validate the stereoselectivity of the synthesis.[8]

Caption: Asymmetric Hydrogenation Workflow.

Analytical Characterization

Rigorous analytical testing is essential to confirm the identity, purity, and stereochemical integrity of (S)-3-hydroxy-2-methylpropanoate.

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR: Provides information on the proton environment. Expected signals include a doublet for the methyl group, a multiplet for the methine proton, signals for the diastereotopic methylene protons adjacent to the hydroxyl group, a singlet for the ester methyl group, and a broad singlet for the hydroxyl proton.

  • ¹³C NMR: Confirms the carbon skeleton, with distinct peaks for the carbonyl carbon, the two carbons bearing oxygen, and the two methyl carbons.[10]

• Infrared (IR) Spectroscopy: Characteristic absorption bands include a broad peak around 3400 cm⁻¹ for the O-H stretch of the alcohol and a strong peak around 1735 cm⁻¹ for the C=O stretch of the ester.

• Mass Spectrometry (MS): GC-MS is commonly used. The mass spectrum will show the molecular ion peak (M⁺) at m/z 118, along with characteristic fragmentation patterns.[9]

• Chiral Chromatography: This is the most critical technique for this molecule. Chiral Gas Chromatography (GC) or High-Performance Liquid Chromatography (HPLC) with a chiral stationary phase is used to separate the (S) and (R) enantiomers, allowing for precise determination of the enantiomeric excess (ee).[8]

Applications in Drug Development and Organic Synthesis

The primary value of (S)-3-hydroxy-2-methylpropanoate lies in its role as a versatile chiral synthon.[2] It provides a predefined stereocenter, which simplifies the synthesis of complex chiral molecules by avoiding challenging stereoselective steps or costly resolutions later in the synthetic sequence.[2]

Key Applications:

• Natural Product Synthesis: It is a crucial starting material for the total synthesis of several potent natural products with significant therapeutic potential. Notable examples include:

  • Discodermolide: A powerful antimitotic agent that stabilizes microtubules.[4]

  • Dictyostatin: Another microtubule-stabilizing anticancer agent.[4][5][11]

  • Spongidepsin: A marine-derived natural product.[4][5][11]

• Pharmaceutical Intermediates: It serves as an intermediate in the synthesis of various active pharmaceutical ingredients (APIs) where specific stereochemistry is essential for efficacy and safety.[1][12]

• Agrochemicals and Specialty Chemicals: Its chiral nature is also exploited in the synthesis of modern agrochemicals and specialty polymers.[1]

• Flavor and Fragrance Industry: The compound and its derivatives are used for their pleasant aromas in the formulation of high-quality flavors and fragrances.[1][12]

Caption: Role as a Chiral Precursor.

Safety and Handling

(S)-3-hydroxy-2-methylpropanoate is considered a hazardous chemical and requires careful handling in a laboratory or industrial setting.[13] It is a combustible liquid and can cause irritation to the skin, eyes, and respiratory system.[4][9][13]

Table 2: GHS Hazard Information

Hazard Class	Category	Hazard Statement
Flammable Liquids	4	H227: Combustible liquid
Skin Corrosion/Irritation	2	H315: Causes skin irritation
Serious Eye Damage/Irritation	2A	H319: Causes serious eye irritation
Specific Target Organ Toxicity	3	H335: May cause respiratory irritation
Source: Aggregated GHS information from multiple suppliers.[9]

Recommended Handling Procedures:

• Ventilation: Use only outdoors or in a well-ventilated area, such as a fume hood.[13]

• Personal Protective Equipment (PPE): Wear protective gloves, safety glasses with side shields or goggles, and a lab coat.[13]

• Ignition Sources: Keep away from heat, sparks, open flames, and other ignition sources.[13] No smoking.

• Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[3][13] Recommended storage temperature is often 2-8°C.[3]

• Spills: In case of a spill, absorb with an inert material and place in a suitable container for disposal.[13]

Conclusion

(S)-3-hydroxy-2-methylpropanoate is more than a simple chemical reagent; it is a foundational element for sophisticated organic synthesis.[2] Its well-defined stereochemistry and versatile functional groups empower chemists to construct complex molecular architectures with a high degree of stereocontrol, significantly impacting the fields of medicinal chemistry, natural product synthesis, and materials science. Adherence to proper synthesis, purification, and handling protocols is essential for leveraging the full potential of this indispensable chiral building block.

References

• Methyl (S)-(+)-3-Hydroxy-2-methylpropionate: A Cornerstone of Advanced Organic Synthesis. NINGBO INNO PHARMCHEM CO.,LTD. 2

• Methyl (S)-(+)-3-hydroxy-2-methylpropionate, 98%. Fisher Scientific. 4

• Methyl (S)-(+)-3-hydroxy-2-methylpropionate - SAFETY DATA SHEET. Thermo Fisher Scientific. 13

• METHYL (S)-(+)-3-HYDROXY-2-METHYLPROPIONATE synthesis. ChemicalBook. 8

• Methyl (S)-(+)-3-hydroxy-2-methylpropionate 97 80657-57-4. Sigma-Aldrich.

• Methyl (S)-(+)-3-hydroxy-2-methylpropionate. Chem-Impex. 1

• Chemical Properties of Methyl (R)-(-)-3-hydroxy-2-methyl-propionate (CAS 72657-23-9). Cheméo. 14

• methyI (S)-3-hydroxy-2-methylpropanoate. Unibest Industrial Co., Ltd. 3

• METHYL (S)-(+)-3-HYDROXY-2-METHYLPROPIONATE | 80657-57-4. ChemicalBook. 5

• Methyl 3-hydroxy-2-methylpropanoate | C5H10O3 | CID 521128. PubChem - NIH. 9

• Methyl (S)-(+)-3-hydroxy-2-methylpropionate, 98% 10 g. Thermo Fisher Scientific. 11

• 3-Hydroxyisobutyric acid. Wikipedia. 15

• Methyl (R)-(-)-3-hydroxy-2-methylpropionate. Chem-Impex. 12

• Methyl-3-hydroxy-2-methylpropanoate. INRAE. 6

• (r)-(-)-3-hydroxy-2-methylpropionic acid methyl ester(72657-23-9) 1 h nmr. ChemicalBook. 10

• Methyl (S)-(+)-3-hydroxy-2-methylpropionate | CAS 80657-57-4. Santa Cruz Biotechnology. 7

Sources

• 1. chemimpex.com [chemimpex.com]
• 2. nbinno.com [nbinno.com]
• 3. methyI (S)-3-hydroxy-2-methylpropanoate - Buy CAS No.80657-57-4, chiral molecule, Roche esters Product on Unibest Industrial Co., Ltd. [unibestpharm.com]
• 4. Methyl (S)-(+)-3-hydroxy-2-methylpropionate, 98% 2 g | Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.com]
• 5. METHYL (S)-(+)-3-HYDROXY-2-METHYLPROPIONATE | 80657-57-4 [chemicalbook.com]
• 6. Methyl-3-hydroxy-2-methylpropanoate [bioweb.supagro.inrae.fr]
• 7. scbt.com [scbt.com]
• 8. METHYL (S)-(+)-3-HYDROXY-2-METHYLPROPIONATE synthesis - chemicalbook [chemicalbook.com]
• 9. Methyl 3-hydroxy-2-methylpropanoate | C5H10O3 | CID 521128 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. (R)-(-)-3-HYDROXY-2-METHYLPROPIONIC ACID METHYL ESTER(72657-23-9) 1H NMR [m.chemicalbook.com]
• 11. Methyl (S)-(+)-3-hydroxy-2-methylpropionate, 98% 10 g | Buy Online | Thermo Scientific Chemicals [thermofisher.com]
• 12. chemimpex.com [chemimpex.com]
• 13. fishersci.com [fishersci.com]
• 14. Methyl (R)-(-)-3-hydroxy-2-methyl-propionate (CAS 72657-23-9) - Chemical & Physical Properties by Cheméo [chemeo.com]
• 15. 3-Hydroxyisobutyric acid - Wikipedia [en.wikipedia.org]

Asymmetric Synthesis of (S)-3-Hydroxy-2-methylpropanoate: A Comprehensive Technical Guide

Executive Summary

The enantioselective synthesis of (S)-3-hydroxy-2-methylpropanoate (commonly known as the (S)-Roche ester) from methyl 2-(hydroxymethyl)acrylate is a benchmark transformation in asymmetric catalysis. The (S)-Roche ester is a privileged chiral building block extensively utilized in the total synthesis of complex polyketides, such as discodermolide, dictyostatin, and spongidepsin[1][2].

Historically, the preparation of this motif relied on the chiral pool or resolution of racemic mixtures. However, modern synthetic paradigms dictate the use of highly efficient asymmetric hydrogenation or biocatalytic reduction. This whitepaper details the mechanistic rationale, catalyst selection, and step-by-step experimental workflows required to achieve high enantiomeric excess (ee) and yield for this critical transformation.

Mechanistic Rationale & Catalyst Selection

The reduction of methyl 2-(hydroxymethyl)acrylate presents a unique challenge: the substrate possesses a functionalized allylic alcohol moiety adjacent to an α,β -unsaturated ester. The presence of the free hydroxyl group is not merely a structural feature; it actively participates in the transition state.

Transition Metal Catalysis (Rhodium & Ruthenium)

Rhodium(I) and Ruthenium(II) complexes are the classical homogeneous catalysts for this transformation.

• Rhodium-Phosphine/Phosphite Systems: Rhodium complexes bearing modular chiral phosphine–phosphite ligands (such as BINOL- or TADDOL-derived frameworks) exhibit excellent stereocontrol. The asymmetric hydrogenation of methyl 2-(hydroxymethyl)acrylate using BINOL-based Rh-catalysts can achieve up to 92% ee[3]. The hydroxyl group of the substrate often engages in secondary coordination sphere hydrogen bonding with the ligand, preorganizing the substrate and rigidifying the transition state to enhance enantioselectivity[4].

• Ruthenium-BINAP Systems: Ru-BINAP complexes are also highly effective, operating via a mechanism where the hydroxyl group directly coordinates to the oxophilic Ruthenium center, directing the delivery of hydride to the C=C double bond[5].

Biocatalytic Reduction (Ene-Reductases)

Recent advancements have established biocatalysis as an arguably superior and more scalable route for Roche ester synthesis[6]. Flavin-dependent Ene-reductases belonging to the Old Yellow Enzyme (OYE) family catalyze the asymmetric trans-hydrogenation of the activated alkene. Engineered OYE variants demonstrate exquisite turnover frequencies (TOF up to 40,000 h⁻¹) and perfect stereocomplementarity (>99% ee)[7]. The enzymatic pocket utilizes a highly conserved hydrogen-bonding network (typically involving His/Asn residues) to activate the carbonyl group, while a flavin cofactor (FMNH₂) delivers a hydride to the β -carbon, followed by stereoselective protonation at the α -carbon from a tyrosine residue.

Figure 1: Enantioselective reduction pathway of methyl 2-(hydroxymethyl)acrylate.

Experimental Workflows & Protocols

To ensure reproducibility and scientific integrity, the following protocols represent self-validating systems. The absolute configuration and enantiomeric purity must be confirmed post-reaction via chiral stationary phase gas chromatography (GC) or High-Performance Liquid Chromatography (HPLC), and specific optical rotation [α]D​ [8].

Protocol A: Rhodium-Catalyzed Asymmetric Hydrogenation

This protocol utilizes a standard Rh(I) precatalyst with a chiral phosphine-phosphite ligand[1].

Reagents & Equipment:

• [Rh(COD)L]BF4​ (L = Chiral BINOL-phosphite ligand)

• Methyl 2-(hydroxymethyl)acrylate (Substrate)

• Anhydrous, degassed dichloromethane (CH₂Cl₂) or methanol (MeOH)

• Stainless steel high-pressure autoclave

Step-by-Step Procedure:

• Catalyst Preparation (Glovebox): In an anaerobic glovebox (<1 ppm O₂, <1 ppm H₂O), dissolve the [Rh(COD)L*]BF4​ precatalyst (0.005 mmol, 1 mol%) and the substrate (0.5 mmol) in 7.5 mL of dry, degassed solvent.

• Reactor Loading: Transfer the homogeneous solution into a glass vial equipped with a stir bar, and place the vial inside a stainless steel autoclave. Seal the autoclave securely before removing it from the glovebox.

• Purging: Connect the autoclave to a hydrogen line. Purge the system by pressurizing with H₂ gas to 5 bar and carefully venting. Repeat this purge cycle three times to ensure complete removal of inert gas.

• Hydrogenation: Pressurize the autoclave to the desired H₂ pressure (typically 10–30 bar). Stir the reaction mixture vigorously (800 rpm) at ambient temperature (25 °C) for 12–24 hours.

• Workup: Carefully vent the hydrogen gas. Transfer the reaction mixture to a round-bottom flask and concentrate under reduced pressure.

• Purification & Analysis: Pass the crude residue through a short plug of silica gel (eluting with EtOAc/Hexanes) to remove the metal catalyst. Analyze the purified product via chiral GC to determine the ee.

Protocol B: Biocatalytic Reduction via Ene-Reductases (OYE)

Biocatalytic methods require strict anaerobic conditions to prevent the uncoupled oxidation of the NAD(P)H cofactor by molecular oxygen[9].

Step-by-Step Procedure:

• Buffer Preparation: Prepare a 50 mM potassium phosphate buffer (pH 7.0) containing 100 mM glucose and 1 mM NADP⁺. Degas the buffer thoroughly by sparging with Argon for 30 minutes.

• Enzyme Addition: Inside an anaerobic tent (e.g., Coy Laboratory), add the purified Ene-reductase variant (e.g., 1–5 μ M) and Glucose Dehydrogenase (GDH, for cofactor recycling, 10 U/mL) to the buffer.

• Reaction Initiation: Add methyl 2-(hydroxymethyl)acrylate (up to 50–100 mM final concentration) to the enzymatic solution.

• Incubation: Incubate the reaction at 30 °C with gentle orbital shaking (150 rpm) for 24 hours.

• Extraction: Quench the reaction by adding an equal volume of ethyl acetate (EtOAc). Vortex vigorously and centrifuge to separate the phases. Extract the aqueous layer twice more with EtOAc.

• Drying & Analysis: Dry the combined organic layers over anhydrous Na₂SO₄, filter, and evaporate. Determine the yield and ee via chiral HPLC.

Figure 2: Standard experimental workflow for the asymmetric reduction process.

Quantitative Data Summarization

The choice of catalytic system heavily dictates the efficiency and scalability of the Roche ester synthesis. The table below summarizes benchmark quantitative data across different methodologies.

Catalytic System	Catalyst / Ligand	Yield (%)	Enantiomeric Excess (ee %)	Turnover Frequency (h⁻¹)	Ref
Homogeneous Rh(I)	[Rh(COD)(BINOL-Phosphite)]BF₄	>95%	Up to 92% (S)	~100 - 500	[3]
Homogeneous Ru(II)	Ru(OAc)₂(BINAP)	>90%	~90% (S)	~200	[5]
Biocatalytic (OYE)	Engineered TsER (C25D/I67T)	>98%	>99% (S)	Up to 40,000	[7]
Homogeneous Co(I) *	[(L)Co]⁺ / Phosphino-oxazoline	79%	99:1 er (S)	N/A (Hydroboration)	[6]

*Note: The Cobalt system represents a tandem asymmetric hydroboration/oxidation route from methyl methacrylate, offering an alternative feedstock approach to the Roche ester[6].

References

• Hydroxy acids and derivatives - Fisher Scientific Source: Fisher Scientific URL:[Link]

• Cobalt-Catalyzed Enantioselective Hydroboration of α -Substituted Acrylates Source: PMC - NIH / Journal of the American Chemical Society URL:[Link]

• Phenol-derived chiral phosphine–phosphite ligands in the rhodium-catalyzed enantioselective hydrogenation of functionalized olefins Source: Plu.mx / Chemistry - A European Journal URL:[Link]

• Strategies for Access to Enantiomerically Pure Ecadotril, Dexecadotril and Fasidotril: A Review Source: ResearchGate (Ruthenium-BINAP references) URL:[Link]

• EXPLORING THE EVOLVABILITY OF OLD YELLOW ENZYMES FOR ORGANIC SYNTHESIS Source: Publikationsserver UB Marburg URL:[Link]

• Transition Metal Catalysis Controlled by Hydrogen Bonding in the Second Coordination Sphere Source: Chemical Reviews - ACS Publications URL: [Link]

Sources

• 1. METHYL (S)-(+)-3-HYDROXY-2-METHYLPROPIONATE | 80657-57-4 [chemicalbook.com]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. PlumX [plu.mx]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]
• 6. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 7. Making sure you're not a bot! [archiv.ub.uni-marburg.de]
• 8. methyl 2 hydroxymethyl acrylate [methyl_2_hydroxymethyl_acrylate.moneidechem.com]
• 9. (R)-(-)-3-HYDROXY-2-METHYLPROPIONIC ACID METHYL ESTER | 72657-23-9 [chemicalbook.com]

biological activity of (S)-3-hydroxy-2-methylpropanoate

An In-depth Technical Guide to the Biological Activity of (S)-3-Hydroxy-2-methylpropanoate

Executive Summary

(S)-3-hydroxy-2-methylpropanoate, more commonly known as 3-hydroxyisobutyrate (3-HIB), has emerged from relative obscurity as a simple metabolic intermediate to a pivotal signaling molecule with profound implications for metabolic health. As a catabolite of the branched-chain amino acid (BCAA) valine, 3-HIB is intrinsically linked to protein metabolism.[1][2][3] However, recent research has unveiled its active role as a paracrine and potentially endocrine mediator that orchestrates complex metabolic responses in various tissues, including muscle, adipose tissue, and the liver. Elevated circulating levels of 3-HIB are now strongly associated with insulin resistance, type 2 diabetes, and fatty liver disease, making it a biomarker and a potential therapeutic target of significant interest.[2][4][5] This guide provides a comprehensive overview of the metabolic origins, multifaceted biological activities, and key experimental methodologies for the study of 3-HIB, tailored for researchers and professionals in drug development.

Metabolic Genesis: The Valine Catabolic Pathway

The production of (S)-3-hydroxy-2-methylpropanoate is a key step in the mitochondrial catabolism of valine.[6][7] This multi-enzyme pathway is crucial for BCAA homeostasis and energy production. The critical step in the formation of free 3-HIB is the hydrolysis of its CoA-ester precursor, 3-hydroxyisobutyryl-CoA.

Causality in the Pathway:

The enzyme 3-hydroxyisobutyryl-CoA hydrolase (HIBCH) is the gatekeeper for the release of 3-HIB from the mitochondrial matrix.[6] While most valine catabolites are further oxidized within the mitochondria to enter the tricarboxylic acid (TCA) cycle for energy supply, 3-HIB is unique in its ability to be exported from the mitochondria and secreted from the cell.[6][7] This "escape" allows it to function as a signaling molecule, communicating metabolic status to neighboring cells. The expression and activity of HIBCH are therefore critical control points; for instance, silencing the HIBCH gene leads to a significant reduction in both 3-HIB synthesis and cellular triglyceride accumulation.[6]

Caption: Mitochondrial pathway for valine catabolism leading to 3-HIB formation.

The Biological Activity Spectrum of 3-HIB

3-HIB exerts a range of biological effects that are highly context- and tissue-dependent. Its primary role appears to be in the regulation of lipid metabolism, which has significant downstream consequences for systemic insulin sensitivity.

A Key Mediator of Insulin Resistance

A substantial body of evidence links elevated circulating 3-HIB to insulin resistance.[1][2][3] Studies in both mice and humans have demonstrated that 3-HIB can act as a paracrine factor, secreted from muscle cells, to stimulate the transport of fatty acids across endothelial cells.[3][8] This increased flux of fatty acids into tissues like skeletal muscle leads to the accumulation of lipids, which is a well-established cause of impaired insulin signaling.[3][8]

Furthermore, high-protein diets, which increase the substrate pool for BCAA catabolism, can induce insulin resistance. This effect is associated with a failure to suppress circulating 3-HIB levels, implicating it as a direct mechanistic link between dietary protein and reduced insulin sensitivity.[1][9]

A Modulator of Adipocyte Function

3-HIB plays a dual and opposing role in white adipose tissue (WAT) and brown adipose tissue (BAT), highlighting its sophisticated regulatory function.[2][4]

• In both WAT and BAT: Adipocytes themselves produce and release 3-HIB during differentiation.[2][4] Exogenous application of 3-HIB increases fatty acid uptake and lipid accumulation in both adipocyte types.[2][4]

• Differential Effects on Bioenergetics: The most striking distinction lies in its impact on mitochondrial respiration. In WAT, 3-HIB decreases mitochondrial oxygen consumption and the generation of reactive oxygen species (ROS). Conversely, in BAT, 3-HIB increases these measures, consistent with the thermogenic function of brown fat.[2][4]

This suggests 3-HIB acts as a signaling molecule that promotes energy storage in white fat while potentially enhancing energy expenditure in brown fat.

Caption: Differential effects of 3-HIB on white and brown adipocyte metabolism.

Involvement in Hepatic Steatosis

The liver is another critical site of 3-HIB action. The hepatic valine/3-HIB pathway is implicated in the mechanisms of fatty liver disease.[5][10] Human studies have shown positive correlations between liver fat content and both hepatic HIBCH expression and plasma 3-HIB concentrations.[5][10] In cultured hepatocytes, overexpression of HIBCH increases 3-HIB release and fatty acid uptake.[5][10] This suggests that enhanced hepatic production of 3-HIB could contribute to the lipid accumulation characteristic of non-alcoholic fatty liver disease (NAFLD).

Regulation of Cell Proliferation

Emerging research indicates a role for 3-HIB in promoting cell growth. In porcine mammary gland epithelial cells, 3-HIB supplementation was found to increase cell proliferation.[6][7] This effect was linked to the upregulation of proteins in the mTOR signaling pathway, a central regulator of cell growth, and an increase in the cell cycle protein Cyclin D1.[6][7]

Methodologies for Investigating 3-HIB

Studying the biological activity of 3-HIB requires robust and specific analytical methods, as well as carefully designed cellular assays. The choice of methodology is critical for generating reliable and translatable data.

Quantification in Biological Matrices

Accurate measurement of 3-HIB in plasma, serum, or cell culture media is fundamental. Several methods are available, each with distinct advantages.

Method	Principle	Advantages	Disadvantages	Typical Conc. (Human Plasma)
Spectrophotometric Enzymatic Assay	Measures NADH production at 340 nm via 3-hydroxyisobutyrate dehydrogenase.[11]	Simple, cost-effective, specific for the S-enantiomer.[11]	Lower sensitivity, potential interference from other dehydrogenases.	Normal: ~20-30 µM
GC-MS	Gas chromatography separation followed by mass spectrometry detection after derivatization.	High specificity and accuracy.	Requires sample derivatization, more complex workflow.	Diabetic: ~40-150 µM[11]
LC-MS/MS	Liquid chromatography separation followed by tandem mass spectrometry detection.[12]	Highest sensitivity and specificity, high-throughput capability.[12][13]	Requires specialized equipment and expertise.	Fasting (72h): ~100 µM

Authoritative Insight: While enzymatic assays were foundational, LC-MS/MS is now the gold standard. Its superior sensitivity allows for quantification in small sample volumes, such as saliva, and enables high-throughput screening essential for large cohort studies and drug development pipelines.[12]

This protocol is a representative workflow. Self-validation is mandatory: specific parameters (e.g., transitions, gradient) must be optimized for the instrument in use.

• Sample Preparation:

  • To 50 µL of plasma, add 200 µL of ice-cold acetonitrile containing a known concentration of a stable isotope-labeled internal standard (e.g., [¹³C₄]3-hydroxybutyrate).[12] The acetonitrile serves to precipitate proteins.

  • Vortex vigorously for 30 seconds.

  • Centrifuge at 14,000 x g for 10 minutes at 4°C to pellet precipitated proteins.

  • Transfer the supernatant to a new tube and evaporate to dryness under a stream of nitrogen.

• Derivatization (Optional but enhances sensitivity):

  • Reconstitute the dried extract in a derivatization agent (e.g., to form 2-pyridylmethyl esters) as per the reagent manufacturer's protocol to improve ionization efficiency in positive ESI mode.[12][13]

  • Incubate as required, then stop the reaction and dilute with the initial mobile phase.

• LC-MS/MS Analysis:

  • Column: A C18 reversed-phase column (e.g., 150mm x 2.1mm, 3.5µm) is typically used.

  • Mobile Phase A: 0.1% Formic acid in water.

  • Mobile Phase B: 0.1% Formic acid in acetonitrile.

  • Gradient: Run a suitable gradient from low to high organic phase to elute 3-HIB.

  • MS Detection: Use a tandem mass spectrometer operating in Selected Reaction Monitoring (SRM) mode. Optimize parent-to-fragment ion transitions for both native 3-HIB and the internal standard.

• Quantification:

  • Generate a standard curve using known concentrations of 3-HIB.

  • Calculate the concentration in unknown samples by comparing the peak area ratio of the analyte to the internal standard against the standard curve.

In Vitro Cellular Assays

Cell-based assays are indispensable for elucidating the mechanisms of 3-HIB action.

Caption: A generalized workflow for investigating the cellular effects of 3-HIB.

This protocol describes a common method to validate the effect of 3-HIB on lipid accumulation.

• Cell Culture: Differentiate a suitable preadipocyte cell line (e.g., 3T3-L1) into mature adipocytes in multi-well plates.

• 3-HIB Treatment: Treat the mature adipocytes with varying concentrations of 3-HIB (e.g., 25-100 µM) or a vehicle control for a specified duration (e.g., 24 hours).[2]

• Fatty Acid Incubation:

  • Wash the cells gently with pre-warmed PBS.

  • Incubate the cells with a fluorescently-labeled fatty acid analog (e.g., BODIPY™ FL C₁₂) complexed to BSA in serum-free media for 15-30 minutes.

• Measurement:

  • Wash the cells multiple times with cold PBS to remove excess fluorescent probe.

  • Lyse the cells in a suitable buffer.

  • Measure the fluorescence intensity using a plate reader (Excitation/Emission ~485/515 nm for BODIPY FL).

• Normalization: Normalize the fluorescence signal to the total protein content in each well (determined by a BCA or Bradford assay) to account for variations in cell number.

Conclusion and Future Horizons

(S)-3-hydroxy-2-methylpropanoate has been firmly established as more than a mere metabolic byproduct. It is a bioactive signaling molecule that provides a direct link between BCAA metabolism and systemic energy homeostasis. Its strong association with insulin resistance and related metabolic disorders positions 3-HIB as a critical biomarker for disease risk and progression.[2][3][4]

The intricate and often opposing roles of 3-HIB in different tissues, such as white versus brown fat, underscore the complexity of metabolic signaling. Future research must focus on identifying the specific receptors and downstream signaling cascades that mediate its effects. Elucidating these pathways will be paramount for developing targeted therapeutic strategies. Whether the goal is to inhibit 3-HIB production, block its action in specific tissues, or harness its differential effects on adipocytes, a deeper understanding of its biology is essential for translating these fundamental discoveries into novel treatments for metabolic disease.

References

• Alterations in 3-Hydroxyisobutyrate and FGF21 Metabolism Are Associated With Protein Ingestion-Induced Insulin Resistance. PubMed. [Link]

• 3-Hydroxyisobutyrate, A Strong Marker of Insulin Resistance in Type 2 Diabetes and Obesity That Modulates White and Brown Adipocyte Metabolism. PMC. [Link]

• 3-Hydroxyisobutyrate (3-HIB): Features and Links as a Biological Marker in Diabetes. ResearchGate. [Link]

• Valine metabolite, 3-hydroxyisobutyrate, promotes lipid metabolism and cell proliferation in porcine mammary gland epithelial cells. PMC. [Link]

• Alterations in 3-Hydroxyisobutyrate and FGF21 Metabolism Are Associated With Protein Ingestion–Induced Insulin Resistance. Diabetes. [Link]

• 3-Hydroxyisobutyrate, A Strong Marker of Insulin Resistance in Type 2 Diabetes and Obesity That Modulates White and Brown Adipocyte Metabolism. PubMed. [Link]

• Spectrophotometric enzymatic assay for S-3-hydroxyisobutyrate. PubMed. [Link]

• Valine metabolite, 3-hydroxyisobutyrate, promotes lipid metabolism and cell proliferation in porcine mammary gland epithelial cells. Frontiers. [Link]

• 3-Hydroxy-isobutyrate. BEVITAL AS. [Link]

• Metabolic role of the hepatic valine/3-hydroxyisobutyrate (3-HIB) pathway in fatty liver disease. PubMed. [Link]

• Metabolic role of the hepatic valine/3-hydroxyisobutyrate (3-HIB) pathway in fatty liver disease. BioKB. [Link]

• Simultaneous quantification of salivary 3-hydroxybutyrate, 3-hydroxyisobutyrate, 3-hydroxy-3-methylbutyrate, and 2-hydroxybutyrate as possible markers of amino acid and fatty acid catabolic pathways by LC–ESI–MS/MS. PMC. [Link]

• 455-P: Role of 3-Hydroxyisobutyrate in Cardiometabolic Disease. Diabetes. [Link]

• Contribution of 3-hydroxyisobutyrate to the measurement of 3-hydroxybutyrate in human plasma: comparison of enzymatic and gas-liquid chromatography-mass spectrometry assays in normal and in diabetic subjects. PubMed. [Link]

• methyI (S)-3-hydroxy-2-methylpropanoate. Unibest Industrial Co., Ltd.. [Link]

• 3-Hydroxyisobutyrate, A Strong Marker of Insulin Resistance in Type 2 Diabetes and Obesity That Modulates White and Brown Adipocyte Metabolism. Diabetes Journal. [Link]

• Simultaneous quantification of salivary 3‐hydroxybutyrate, 3‐hydroxyisobutyrate, 3‐hydroxy‐3‐methylbutyrate. Bevital. [Link]

Sources

• 1. Alterations in 3-Hydroxyisobutyrate and FGF21 Metabolism Are Associated With Protein Ingestion-Induced Insulin Resistance - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. 3-Hydroxyisobutyrate, A Strong Marker of Insulin Resistance in Type 2 Diabetes and Obesity That Modulates White and Brown Adipocyte Metabolism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Metabolic role of the hepatic valine/3-hydroxyisobutyrate (3-HIB) pathway in fatty liver disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 7. Frontiers | Valine metabolite, 3-hydroxyisobutyrate, promotes lipid metabolism and cell proliferation in porcine mammary gland epithelial cells [frontiersin.org]
• 8. 3-Hydroxy-isobutyrate - BEVITAL AS [bevital.no]
• 9. diabetesjournals.org [diabetesjournals.org]
• 10. BioKB - Publication [biokb.lcsb.uni.lu]
• 11. Spectrophotometric enzymatic assay for S-3-hydroxyisobutyrate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 13. bevital.no [bevital.no]

The (S)-Roche Ester: A Technical Guide to a Cornerstone Chiral Building Block

Introduction: The Imperative of Chirality in Modern Chemistry

In the intricate world of molecular science, three-dimensional structure is paramount. Chirality, the property of a molecule being non-superimposable on its mirror image, is a fundamental concept that dictates biological activity.[1] The two mirror-image forms, or enantiomers, of a drug can exhibit profoundly different physiological effects; one may be therapeutic while the other is inactive or, in the most extreme cases, harmful.[1][2] This reality has propelled the demand for enantiomerically pure compounds, making the efficient synthesis of single-enantiomer drugs a primary objective in the pharmaceutical and fine chemical industries.[3][4]

Chiral building blocks, also known as chiral synthons, are enantiomerically pure molecules that serve as foundational starting materials for complex syntheses.[4][5] By incorporating a pre-defined stereocenter early in a synthetic route, these blocks circumvent the need for challenging chiral separations or complex asymmetric reactions later on, streamlining the path to the target molecule.[4] Among the most valued of these synthons is Methyl (S)-3-hydroxy-2-methylpropanoate , commonly referred to as the (S)-Roche ester .[6][7] This versatile C5 building block, with its distinct hydroxyl and ester functionalities flanking a stereogenic center, has become an indispensable tool for the stereocontrolled synthesis of a multitude of complex natural products and active pharmaceutical ingredients (APIs).[8][9]

Physicochemical Properties of Methyl (S)-3-hydroxy-2-methylpropanoate

A thorough understanding of a building block's physical and chemical properties is critical for its effective application in synthesis. The key properties of the (S)-Roche ester are summarized below for easy reference.

Property	Value	References
CAS Number	80657-57-4	[8][10]
Molecular Formula	C₅H₁₀O₃	[8][10]
Molecular Weight	118.13 g/mol	[8][10]
Appearance	Colorless to light yellow liquid	[8][10]
Density	1.071 g/mL at 25 °C	[8][10]
Boiling Point	74 °C at 10 mmHg	[8]
Refractive Index	n20/D 1.425	[8]
Optical Rotation	[α]D/20 +26 to +27° (c=1-4 in MeOH)	[8]
Purity (Assay)	≥ 97-99.5% (GC)	[8][10]

Strategic Synthesis of the (S)-Roche Ester

The industrial and laboratory-scale production of the (S)-Roche ester relies on methods that can deliver high enantiomeric purity cost-effectively. Asymmetric hydrogenation and biocatalysis have emerged as the two preeminent strategies.

Asymmetric Hydrogenation: The Chemical Catalyst Approach

Asymmetric hydrogenation is a powerful and widely adopted method for creating chiral centers with high enantioselectivity.[5] The synthesis of the (S)-Roche ester is typically achieved through the hydrogenation of a prochiral alkene, methyl 2-(hydroxymethyl)acrylate , using a chiral transition metal catalyst.[11][12][13]

The causality behind this method's success lies in the chiral catalyst, which creates a chiral environment for the reaction. The catalyst, typically a Rhodium(I) or Iridium(I) complex coordinated to a chiral phosphine ligand (e.g., DuPHOS, BINAP), orchestrates the delivery of hydrogen atoms to one face of the double bond preferentially, leading to a high excess of the desired (S)-enantiomer.[12][14][15][16] The choice of ligand, solvent, and hydrogen pressure are critical parameters that must be optimized to achieve high conversion and enantiomeric excess (ee).[12]

Asymmetric Hydrogenation Workflow for (S)-Roche Ester Synthesis.

This protocol is a representative example based on established literature procedures.[11][12]

• Catalyst & Substrate Preparation: In a glovebox under an inert atmosphere, a stainless steel autoclave is charged with the chiral rhodium catalyst (e.g., [Rh(COD)(DuPhos)]BF₄, 1 mol%) and the substrate, methyl 2-(hydroxymethyl)acrylate (1.0 eq).

• Solvent Addition: Anhydrous, degassed solvent (e.g., dichloromethane, 7.5 mL per 0.5 mmol substrate) is added to dissolve the catalyst and substrate.

• Hydrogenation: The autoclave is sealed, removed from the glovebox, and purged several times with hydrogen gas. It is then pressurized with hydrogen to the desired pressure (e.g., 15000 Torr).

• Reaction: The reaction mixture is stirred vigorously at room temperature for 16-24 hours.

• Work-up: After the reaction period, the hydrogen pressure is carefully released. The solvent is removed under reduced pressure using a rotary evaporator.

• Purification & Analysis: The crude product is purified by silica gel column chromatography to yield the pure methyl (S)-(+)-3-hydroxy-2-methylpropionate. The enantiomeric excess (% ee) is determined by chiral HPLC or GC analysis.

Biocatalysis: The "Green" Chemistry Approach

As an alternative to transition-metal catalysis, biocatalytic methods offer a highly selective and environmentally benign route to the (S)-Roche ester.[17] This approach utilizes enzymes, specifically enoate reductases (EREDs) from the 'Old Yellow Enzyme' (OYE) family, to perform the asymmetric reduction of the C=C double bond in methyl 2-(hydroxymethyl)acrylate.[18][19][20]

The power of this method lies in the exquisite stereoselectivity of the enzyme's active site, which perfectly orients the substrate for a facial-selective hydride attack from a reduced flavin mononucleotide (FMN) cofactor.[18][21] This process typically requires a cofactor regeneration system (e.g., using glucose and glucose dehydrogenase) to replenish the consumed NAD(P)H, making the overall transformation highly efficient.[21] Biocatalytic reductions are performed in aqueous media under mild conditions (ambient temperature and pressure), significantly reducing the environmental footprint compared to chemical methods.[22]

Biocatalytic Workflow for (S)-Roche Ester Synthesis.

This protocol outlines the general steps for a whole-cell biocatalytic reduction.[22][23]

• Biocatalyst Preparation: E. coli cells engineered to overexpress a suitable enoate reductase (ERED) are cultured and harvested by centrifugation.

• Reaction Setup: The cell pellet is resuspended in a buffered aqueous solution (e.g., PBS, pH 7.0) within a bioreactor. The substrate, methyl 2-(hydroxymethyl)acrylate, and a cofactor regeneration system (e.g., glucose) are added.

• Biotransformation: The reaction mixture is incubated at a controlled temperature (e.g., 30 °C) with gentle agitation for 24-48 hours. The reaction progress is monitored by HPLC or GC.

• Product Extraction: Once the reaction is complete, the cells are removed by centrifugation. The aqueous supernatant is extracted with an organic solvent (e.g., ethyl acetate).

• Purification: The combined organic layers are dried and concentrated. The resulting crude product can be purified by column chromatography if necessary to yield the highly enantiopure (S)-Roche ester.

Applications in High-Value Synthesis

The utility of the (S)-Roche ester stems from its bifunctional nature, which allows for a wide range of chemical transformations while preserving the integrity of the stereocenter. It is a cornerstone in the total synthesis of numerous complex, biologically active natural products.

Pharmaceutical Synthesis: The most prominent application is in the synthesis of potent anti-cancer agents. Its structure is a recurring motif in polyketide natural products.[24][25] Notable examples include:

• (+)-Discodermolide: A powerful microtubule-stabilizing agent, several total syntheses have relied on the (S)-Roche ester as a key starting material to install multiple stereocenters found in the complex structure.[24][26][27][28][29]

• Dictyostatin: Another potent anticancer agent, its synthesis has been accomplished using the Roche ester.[6][11]

• Spongidepsin: The total synthesis of this marine natural product has also utilized the Roche ester as a chiral precursor.[6][11]

• Rakicidin F: A recent synthesis of this cytotoxic agent employed the (S)-Roche ester to construct a key lipophilic side chain.[30]

Synthetic Utility of the (S)-Roche Ester.

Other Industrial Applications: Beyond its critical role in drug discovery, the (S)-Roche ester is utilized in other sectors:

• Flavor and Fragrance: It is valued for its pleasant, sweet, and fruity aroma profile.[8]

• Cosmetics and Personal Care: It is incorporated into formulations for its moisturizing properties.[31]

• Polymer Production: It serves as a precursor in the manufacture of specialty polymers, where its functional groups can be used to enhance material properties.[8]

Conclusion and Future Outlook

Methyl (S)-3-hydroxy-2-methylpropanoate, the (S)-Roche ester, has solidified its status as an indispensable chiral building block in modern organic synthesis. Its value is derived from its ready availability in high enantiomeric purity via robust asymmetric hydrogenation and increasingly sustainable biocatalytic routes. The strategic placement of its functional groups allows chemists to efficiently construct complex molecular architectures with precise stereochemical control, a requirement that is non-negotiable in drug development.

As the demand for more complex and potent pharmaceuticals continues to grow, the role of foundational chiral synthons like the (S)-Roche ester will only become more critical. Future research will undoubtedly focus on developing even more efficient and atom-economical catalytic systems—both chemical and enzymatic—to produce this and other vital building blocks, further empowering the scientists who are designing the next generation of medicines and materials.

References

• Formal Synthesis of (+)-Discodermolide. (2003). Organic Letters. [Link]

• methyI (S)-3-hydroxy-2-methylpropanoate. Unibest Industrial Co., Ltd.. [Link]

• Formal synthesis of (+)-discodermolide. (2003). PubMed. [Link]

• Formal Synthesis of (+)-Discodermolide. (2003). ACS Figshare. [Link]

• Synthesis of Chiral Building Blocks for Use in Drug Discovery. PMC. [Link]

• Large-Scale Synthesis of the Anti-Cancer Marine Natural Product (+)-Discodermolide. Part 1: Synthetic Strategy and Preparation of a Common Precursor. (2003). Organic Process Research & Development. [Link]

• A Formal Synthesis of (+)-Discodermolide. (2005). Organic Process Research & Development. [Link]

• Biocatalysis- Enoate (Ene) Reductases. (2026). Wordpress. [Link]

• Enzyme-Catalyzed Asymmetric Synthesis. STEM - Unipd. [Link]

• Enoate reductases perform the NAD(P)H-dependent, asymmetric... ResearchGate. [Link]

• Biocatalytic access to nonracemic γ-oxo esters via stereoselective reduction using ene-reductases. (2016). Green Chemistry. [Link]

• The Role of Chirality in Drug Design and Delivery: A Comprehensive Review. ResearchGate. [Link]

• Enzymatic strategies for asymmetric synthesis. (2021). RSC Chemical Biology. [Link]

• Asymmetric bioreduction of activated carbon–carbon double bonds using Shewanella yellow enzyme (SYE-4) as novel enoate reductase. PMC. [Link]

• Application of Lithiation–Borylation to the Total Synthesis of (−)-Rakicidin F. (2022). American Chemical Society. [Link]

• Biocatalytic Access to Nonracemic γ-Oxo Esters via Stereoselective Reduction Using Ene-Reductases. ResearchGate. [Link]

• Asymmetric bioreduction of activated alkenes to industrially relevant optically active compounds. PMC. [Link]

• Biocatalytic Reductions: From Lab Curiosity to “First Choice”. (2007). ACS Publications. [Link]

• Roche ester. Wikipedia. [Link]

• Homo-Roche Ester Derivatives By Asymmetric Hydrogenation and Organocatalysis. PMC. [Link]

• Aqueous enantioselective hydrogenation of methyl 2-acetamidoacrylate with Rh–MeDuPHOS occluded in PDMS. Chemical Communications. [Link]

• Synthesis method of (S) -2-hydroxy-3-o-methylpropanoic acid.

• Beyond the Roche Ester: A New Approach to Polypropionate Stereotriad Synthesis. PMC. [Link]

• Aqueous enantioselective hydrogenation of methyl 2-acetamidoacrylate with Rh-MeDuPHOS occluded in PDMS. PubMed. [Link]

• Roche Ester. InCatT. [Link]

• Hydrogenation of methyl 2-acetamidoacrylate catalysed by a molecular rhodium(I) complex. ResearchGate. [Link]

• Synthesis of Novel (Meth)acrylates with Variable Hydrogen Bond Interaction and Their Application in a Clear Viscoelastic Film. PMC. [Link]

Sources

• 1. pharma.researchfloor.org [pharma.researchfloor.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. How Chiral Building Blocks Drive Advances in Drug Discovery - AiFChem [aifchem.com]
• 4. Chiral Building Blocks in Advanced Chemical Synthesis and Drug Development - AiFChem [aifchem.com]
• 5. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 6. Roche ester - Wikipedia [en.wikipedia.org]
• 7. Roche Ester - InCatT - Innovative Catalyst Technologies [incatt.nl]
• 8. chemimpex.com [chemimpex.com]
• 9. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 10. methyI (S)-3-hydroxy-2-methylpropanoate - Buy CAS No.80657-57-4, chiral molecule, Roche esters Product on Unibest Industrial Co., Ltd. [unibestpharm.com]
• 11. METHYL (S)-(+)-3-HYDROXY-2-METHYLPROPIONATE | 80657-57-4 [chemicalbook.com]
• 12. METHYL (S)-(+)-3-HYDROXY-2-METHYLPROPIONATE synthesis - chemicalbook [chemicalbook.com]
• 13. Page loading... [guidechem.com]
• 14. Aqueous enantioselective hydrogenation of methyl 2-acetamidoacrylate with Rh–MeDuPHOS occluded in PDMS - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 15. Aqueous enantioselective hydrogenation of methyl 2-acetamidoacrylate with Rh-MeDuPHOS occluded in PDMS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. pubs.acs.org [pubs.acs.org]
• 18. Biocatalysis- Enoate (Ene) Reductases - Wordpress [reagents.acsgcipr.org]
• 19. stem.elearning.unipd.it [stem.elearning.unipd.it]
• 20. Enzymatic strategies for asymmetric synthesis - RSC Chemical Biology (RSC Publishing) DOI:10.1039/D1CB00080B [pubs.rsc.org]
• 21. researchgate.net [researchgate.net]
• 22. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 23. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 24. pubs.acs.org [pubs.acs.org]
• 25. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 26. pubs.acs.org [pubs.acs.org]
• 27. Formal synthesis of (+)-discodermolide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 28. acs.figshare.com [acs.figshare.com]
• 29. pubs.acs.org [pubs.acs.org]
• 30. pubs.acs.org [pubs.acs.org]
• 31. pdf.benchchem.com [pdf.benchchem.com]

The Cornerstone of Chiral Synthesis: An In-depth Technical Guide to (S)-3-Hydroxy-2-methylpropanoate

For Researchers, Scientists, and Drug Development Professionals

Introduction

In the landscape of modern organic chemistry and pharmaceutical development, the strategic use of chiral building blocks is paramount for the efficient and stereoselective synthesis of complex molecular targets. Among these essential synthons, (S)-3-hydroxy-2-methylpropanoate, widely known in the scientific community as the "Roche ester," stands as a testament to the enduring power of well-designed chiral intermediates.[1] This technical guide provides a comprehensive overview of the discovery, history, synthesis, and application of this invaluable molecule, offering insights for researchers, scientists, and drug development professionals.

Discovery and Historical Context: The Emergence of a Key Chiral Building Block

The precise origins of the initial synthesis of (S)-3-hydroxy-2-methylpropanoate are not extensively documented in readily available historical records. However, its common name, the "Roche ester," points to its significant history and likely development within the laboratories of the Swiss pharmaceutical company Hoffmann-La Roche.[2] Founded in 1896, Roche has a long and storied history of innovation in pharmaceutical research and manufacturing, including the mass production of synthetic vitamins and the development of numerous therapeutic agents.[3][4][5]

The rise in prominence of chiral building blocks is intrinsically linked to the growing understanding of stereoisomerism's importance in biological systems. The realization that different enantiomers of a drug can have vastly different pharmacological and toxicological profiles spurred the demand for enantiomerically pure compounds.[6][7] This, in turn, created a need for readily available, optically pure starting materials – chiral synthons – from which complex, stereochemically defined molecules could be constructed. It is within this context of burgeoning demand for chiral intermediates in the pharmaceutical industry that the "Roche ester" likely emerged as a key asset.[6]

While a specific date or individual credited with its first synthesis is not definitively established in the public domain, the widespread adoption of the "Roche ester" name suggests its crucial role in Roche's internal drug discovery and development programs, eventually becoming a commercially available and widely utilized building block for the broader scientific community.

The corresponding acid, 3-hydroxy-2-methylpropanoic acid, is a naturally occurring compound, found as an intermediate in the metabolism of the amino acid valine.[8] It has been reported in organisms such as Paraburkholderia.[9] This natural precedent underscores the biocompatibility of the core structure.

Physicochemical Properties

(S)-3-hydroxy-2-methylpropanoate is a colorless to light yellow liquid with the following key properties:

Property	Value	Reference(s)
Molecular Formula	C₅H₁₀O₃	[10]
Molecular Weight	118.13 g/mol	[10]
CAS Number	80657-57-4
Density	1.071 g/mL at 25 °C
Boiling Point	74 °C at 10 mmHg
Refractive Index	n20/D 1.425
Optical Rotation	[α]¹⁹/D +26° (c = 4 in methanol)

Synthesis of (S)-3-hydroxy-2-methylpropanoate: A Tale of Two Methodologies

The industrial and laboratory-scale synthesis of enantiomerically pure (S)-3-hydroxy-2-methylpropanoate has evolved significantly, with two primary strategies dominating the landscape: chemical synthesis via asymmetric hydrogenation and biocatalytic routes.

Chemical Synthesis: Asymmetric Catalytic Hydrogenation

A prevalent method for the synthesis of (S)-3-hydroxy-2-methylpropanoate is the asymmetric catalytic hydrogenation of methyl 2-(hydroxymethyl)acrylate.[11] This method relies on the use of a chiral transition metal catalyst to selectively deliver hydrogen to one face of the double bond, thereby establishing the desired stereocenter.

Experimental Protocol: Asymmetric Catalytic Hydrogenation [11]

• Catalyst and Substrate Preparation: A solution of a chiral rhodium catalyst, such as [Rh(COD)L]BF₄ (where L is a chiral phosphine ligand), and the substrate, methyl 2-(hydroxymethyl)acrylate, is prepared in a dry, deoxygenated solvent (e.g., dichloromethane) in a glovebox or under an inert atmosphere.

• Hydrogenation Reaction: The solution is transferred to a stainless-steel autoclave. The autoclave is sealed, purged several times with hydrogen gas, and then pressurized with hydrogen to the desired pressure.

• Reaction Conditions: The reaction mixture is stirred at a specific temperature (e.g., room temperature) for a set period (e.g., 16 hours) to ensure complete conversion.

• Work-up and Purification: After the reaction, the hydrogen pressure is carefully released. The solvent is removed under reduced pressure using a rotary evaporator. The crude product is then purified by silica gel column chromatography to yield the pure (S)-3-hydroxy-2-methylpropanoate.

• Enantiomeric Excess Determination: The enantiomeric excess (ee) of the product is determined using chiral high-performance liquid chromatography (HPLC) or gas chromatography (GC).

The choice of chiral ligand is critical to achieving high enantioselectivity in this reaction. Various sophisticated chiral phosphine ligands have been developed to optimize the stereochemical outcome.

Caption: Asymmetric catalytic hydrogenation of methyl 2-(hydroxymethyl)acrylate.

Biocatalytic Synthesis: The Green Chemistry Approach

In recent years, biocatalytic methods have gained significant traction as environmentally friendly and highly selective alternatives to traditional chemical synthesis.[12] Enzymes, such as enoate reductases from the 'old yellow enzyme' family, have been successfully employed for the asymmetric bioreduction of suitable precursors to afford (S)-3-hydroxy-2-methylpropanoate in high enantiomeric excess.[12]

These enzymatic reactions are typically performed in aqueous media under mild conditions, reducing the need for harsh reagents and organic solvents. The high stereoselectivity of enzymes often leads to products with excellent optical purity.

Conceptual Workflow: Biocatalytic Reduction

• Enzyme and Substrate Selection: An appropriate enoate reductase and the corresponding α,β-unsaturated ester substrate are chosen.

• Whole-Cell or Isolated Enzyme System: The reaction can be carried out using whole microbial cells expressing the desired enzyme or with the purified enzyme. A cofactor regeneration system is often required.

• Reaction Conditions: The substrate is incubated with the biocatalyst in a suitable buffer at an optimal pH and temperature.

• Extraction and Purification: After the reaction is complete, the product is extracted from the aqueous medium using an organic solvent and subsequently purified.

Caption: Biocatalytic synthesis of (S)-3-hydroxy-2-methylpropanoate.

Applications in Drug Development and Complex Molecule Synthesis

The utility of (S)-3-hydroxy-2-methylpropanoate as a chiral building block is vast and well-established in the synthesis of a wide array of complex and biologically active molecules.[10][13] Its bifunctional nature, possessing both a hydroxyl and an ester group, allows for a diverse range of chemical transformations while retaining the crucial stereocenter.[13]

Total Synthesis of Natural Products

(S)-3-hydroxy-2-methylpropanoate has been instrumental as a starting material in the total synthesis of several potent natural products with significant therapeutic potential. Notable examples include:

• (+)-Discodermolide: A potent antimitotic agent that stabilizes microtubules.

• Dictyostatin and Spongidepsin: Other marine-derived natural products with interesting biological activities.[2]

The incorporation of the stereocenter from the "Roche ester" early in the synthetic sequence significantly simplifies the overall synthetic strategy and avoids the need for late-stage, and often challenging, stereoselective reactions.

A Versatile Intermediate in Pharmaceutical Synthesis

Beyond the realm of total synthesis, (S)-3-hydroxy-2-methylpropanoate serves as a key intermediate in the synthesis of various pharmaceutical agents.[10] Its ability to introduce a specific stereochemistry is crucial for the efficacy and safety of many modern drugs. The hydroxyl and ester functionalities can be readily modified to construct more complex molecular architectures.

Caption: Key applications of (S)-3-hydroxy-2-methylpropanoate.

Conclusion

(S)-3-hydroxy-2-methylpropanoate, the "Roche ester," has cemented its place as an indispensable tool in the arsenal of synthetic organic chemists. From its likely origins in the industrial pharmaceutical setting to its current widespread use in academia and industry, this chiral building block exemplifies the power of stereochemically defined synthons in the creation of complex and valuable molecules. The continued development of both chemical and biocatalytic routes to its synthesis ensures its accessibility and relevance for future innovations in drug discovery and materials science. This guide serves as a testament to its enduring legacy and a practical resource for those who seek to harness its synthetic potential.

References

• PubChem. (2R)-3-hydroxy-2-methylpropanoic acid. Retrieved from [Link]

• NINGBO INNO PHARMCHEM CO.,LTD. Methyl (S)-(+)-3-Hydroxy-2-methylpropionate: A Cornerstone of Advanced Organic Synthesis. Retrieved from [Link]

• Wikipedia. Roche ester. Retrieved from [Link]

• PubMed. Synthesis of chiral building blocks for use in drug discovery. Retrieved from [Link]

• Matrix BCG. What is Brief History of Roche Company? Retrieved from [Link]

• Wikipedia. 3-Hydroxyisobutyric acid. Retrieved from [Link]

• pharmaphorum. A history of Roche. Retrieved from [Link]

• Porter's Five Forces. What is Brief History of Roche Company? Retrieved from [Link]

• ResearchGate. Asymmetric Synthesis of (R)-3-Hydroxy-2-methylpropanoate ('Roche Ester') and Derivatives via Biocatalytic C=C-Bond Reduction. Retrieved from [Link]

• ResearchGate. Hoffmann La-Roche synthesis. Retrieved from [Link]

• PMC. Synthesis of Chiral Building Blocks for Use in Drug Discovery. Retrieved from [Link]

• NIST. Propanoic acid, 3-hydroxy-2-methyl-, methyl ester. Retrieved from [Link]

• INRAE. Methyl-3-hydroxy-2-methylpropanoate. Retrieved from [Link]

• PMC. Homo-Roche Ester Derivatives By Asymmetric Hydrogenation and Organocatalysis. Retrieved from [Link]

Sources

• 1. scbt.com [scbt.com]
• 2. Roche ester - Wikipedia [en.wikipedia.org]
• 3. matrixbcg.com [matrixbcg.com]
• 4. A history of Roche [pharmaphorum.com]
• 5. roche.com [roche.com]
• 6. Synthesis of chiral building blocks for use in drug discovery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Chiral Building Blocks Selection - Enamine [enamine.net]
• 8. 3-Hydroxyisobutyric acid - Wikipedia [en.wikipedia.org]
• 9. (2R)-3-hydroxy-2-methylpropanoic acid | C4H8O3 | CID 11217234 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. chemimpex.com [chemimpex.com]
• 11. METHYL (S)-(+)-3-HYDROXY-2-METHYLPROPIONATE synthesis - chemicalbook [chemicalbook.com]
• 12. researchgate.net [researchgate.net]
• 13. nbinno.com [nbinno.com]

Solubility and Solvent Interactions of Methyl (S)-3-Hydroxy-2-methylpropanoate in Organic Synthesis: A Comprehensive Technical Guide

Executive Summary

While the parent acid of (S)-3-hydroxy-2-methylpropanoate is highly polar and often utilized in aqueous systems, modern organic synthesis relies almost exclusively on its methyl ester derivative: Methyl (S)-3-hydroxy-2-methylpropanoate , universally known as the (S)-Roche ester . As a foundational chiral building block, its behavior in organic solvents dictates the success of downstream pharmaceutical synthesis (e.g., macrolactones, β-lactam antibiotics).

As a Senior Application Scientist, I frequently observe that reaction failures involving the (S)-Roche ester are rarely due to the reagent's intrinsic reactivity, but rather a fundamental mismatch in solvent-solute dynamics. This guide explores the solubility thermodynamics of the (S)-Roche ester, detailing how precise solvent selection governs mechanistic pathways, reaction kinetics, and enantiomeric fidelity.

Physicochemical Profile and Solubility Thermodynamics

The (S)-Roche ester possesses a unique bifunctional architecture: a hydrogen-bond donating primary hydroxyl group (-OH) and a hydrogen-bond accepting methyl ester (-COOCH3). This ambidentate nature allows it to engage in diverse intermolecular interactions, rendering it miscible with a vast array of organic solvents [1].

Thermodynamic Causality: In non-polar solvents (e.g., toluene), the molecule can form transient intramolecular hydrogen bonds, increasing its lipophilicity and allowing it to remain fully solvated. In polar aprotic solvents (e.g., THF, DMF), the solvent molecules outcompete these internal bonds, solvating the ester through strong dipole-dipole interactions. This adaptable solvation sphere is critical for maintaining the integrity of the sensitive α-stereocenter during rigorous synthetic transformations.

Data Presentation: Physicochemical & Solubility Profiles

Table 1: Key Physicochemical Properties

Property	Value
CAS Number	80657-57-4
Molecular Formula	C5H10O3
Molecular Weight	118.13 g/mol
Density	1.08 g/cm³ (at 20°C)
Boiling Point	210-215°C (at 760 mmHg)
Melting Point	~ -30°C

| Water Solubility | 2.5 g/L (at 20°C) |

Table 2: Solubility Profile in Common Organic Solvents

Solvent Class	Specific Solvent	Solubility Status	Mechanistic Interaction
Alcohols	Ethanol, Methanol	Miscible	Strong intermolecular H-bonding with both -OH and ester groups.
Ethers	THF, Diethyl Ether	Miscible	Dipole-dipole interactions; ether oxygen accepts H-bond from Roche ester -OH.
Halogenated	Dichloromethane (DCM)	Miscible	Weak dipole interactions; excellent for oxidation workflows (e.g., Swern).
Aromatic	Toluene, Trifluorotoluene	Miscible	Hydrophobic interactions with the methyl groups; optimal for PMB protection.

| Aqueous | Water | Limited (2.5 g/L) | Hydrophobic carbon backbone limits extensive aqueous solvation. |

Mechanistic Causality in Solvent Selection

Non-Polar Aromatic Solvents in Etherification (PMB Protection)

Protecting the primary hydroxyl group of the (S)-Roche ester with a para-methoxybenzyl (PMB) group is a standard workflow. Historically, dichloromethane (DCM) was used with PMB trichloroacetimidate. However, advanced methodologies utilize hydrophobic PMB transfer reagents (e.g., lepidine salts) which require aromatic solvents like toluene or trifluorotoluene [2].

Causality: Standard PMB salts are insoluble in aromatic solvents, leading to heterogeneous mixtures and low yields. By utilizing a hydrophobic lepidine PMB ether in trifluorotoluene, the entire system remains homogeneous. The non-polar environment suppresses competitive elimination reactions (e.g., Peterson elimination) and drives the etherification of the (S)-Roche ester to near-quantitative yields (84-93%) [2].

Polar Aprotic Solvents in Macrolactonization (Yamaguchi Esterification)

When the (S)-Roche ester is utilized as a precursor for macrolactones (e.g., in the synthesis of strasseriolides), the Yamaguchi esterification is the gold standard .

Causality: The reaction relies on 2,4,6-trichlorobenzoyl chloride (TCBC) to form a mixed anhydride. Solvents like THF or toluene are mandated here. THF provides optimal solubility for both the highly polar DMAP-acyl intermediate and the aliphatic Roche ester chain. The aprotic nature of THF ensures that the mixed anhydride is not prematurely hydrolyzed, while its coordinating ability stabilizes the transition state during the nucleophilic attack by the alcohol .

Visualizations of Solvent-Driven Workflows

Caption: Solvent-dependent synthetic pathways and reaction optimizations for (S)-Roche Ester.

Caption: Step-by-step workflow for the PMB protection of (S)-Roche Ester in non-polar solvents.

Self-Validating Experimental Protocols

The following protocols have been engineered to include built-in visual and chemical validation checkpoints to ensure system integrity.

Protocol A: Hydrophobic PMB Protection in Trifluorotoluene

Objective: Etherification of (S)-Roche ester using a lepidine-based PMB transfer reagent.

• Preparation: Dissolve 2.0 g of (S)-Roche ester in 20 mL of anhydrous trifluorotoluene under an argon atmosphere.

• Reagent Addition: Add 1.2 equivalents of 2-(4-methoxybenzyloxy)-4-methylquinoline (lepidine ether reagent).

• Initiation: Slowly add catalytic methyl triflate (MeOTf) at room temperature.

  • Validation Check: The solution must remain completely clear. The absence of a visible precipitate confirms the solubility of the lepidine salt in the aromatic solvent, validating the homogeneous reaction conditions required for this pathway.

• Monitoring: Stir for 2 hours. Monitor via TLC (5% EtOAc/Hexanes). Rapid consumption of the starting material with concomitant formation of a less polar UV-active spot indicates reaction success.

• Workup: Quench with saturated aqueous NaHCO3. Extract with dichloromethane, wash with brine, and dry over anhydrous MgSO4.

• Purification: Concentrate under vacuum and purify via silica gel chromatography (elution with 5% EtOAc-hexanes).

Protocol B: Yamaguchi Esterification utilizing (S)-Roche Ester Derivatives

Objective: Coupling of an (S)-Roche ester-derived alcohol with an aliphatic acid.

• Mixed Anhydride Formation: Dissolve the aliphatic acid (1.0 eq) and triethylamine (Et3N, 2.0 eq) in anhydrous THF (0.1 M) at 0 °C. Add 2,4,6-trichlorobenzoyl chloride (TCBC, 1.2 eq) dropwise.

  • Validation Check: The immediate formation of a dense white precipitate (triethylammonium chloride) acts as a visual confirmation of successful mixed anhydride formation. If the solution remains clear, the TCBC has degraded.

• Coupling Preparation: Stir for 1 hour at room temperature, then concentrate the mixture under vacuum to remove THF. Redissolve the residue in anhydrous toluene to precipitate any remaining salts, and filter.

• Addition of Alcohol: To the toluene filtrate, add the (S)-Roche ester-derived alcohol (1.0 eq) and DMAP (4.0 eq).

• Completion: Stir at room temperature for 4-12 hours. Quench with water, extract with EtOAc, and purify via column chromatography.

References

• Title: (S)-Roche Ester: High-Purity Chiral Intermediate for Pharmaceutical Synthesis Source: NBInno URL: [Link]

• Title: Reagent for synthesis of para-methoxbenzyl (PMB) ethers and associated methods (US7960553B1)

• Title: Yamaguchi esterification: a key step toward the synthesis of natural products and their analogs—a review Source: Frontiers in Chemistry (via PMC) URL: [Link]

Sources

• 1. nbinno.com [nbinno.com]
• 2. US7960553B1 - Reagent for synthesis of para-methoxbenzyl (PMB) ethers and associated methods - Google Patents [patents.google.com]

Protocols & Analytical Methods

Application Note: (S)-3-Hydroxy-2-methylpropanoate in Advanced Pharmaceutical Synthesis

Executive Summary & Mechanistic Significance

(S)-3-Hydroxy-2-methylpropanoate , universally known in the synthetic community as the (S)-Roche ester (CAS: 80657-57-4), is a privileged chiral building block. In the realm of complex active pharmaceutical ingredient (API) synthesis—particularly for macrolides, polyketides, and anti-tumor agents like (+)-discodermolide and the epothilones—chemists frequently encounter the "acyclic dipropionate problem." This refers to the challenge of stereoselectively synthesizing alternating methyl and hydroxyl groups along an aliphatic chain[1].

Rather than relying entirely on external asymmetric induction (which adds synthetic steps and reduces overall yield), the (S)-Roche ester provides an enantiopure α -methyl stereocenter directly from the chiral pool[1]. This "free" stereocenter acts as an internal stereocontrol element, directing subsequent crotylation or aldol additions to form highly specific polypropionate stereotriads and stereopentads with exceptional diastereoselectivity[2].

Logical pathway from (S)-Roche ester to complex polyketide APIs.

Physicochemical & Quality Specifications

For pharmaceutical applications, the optical purity of the Roche ester is paramount. Because it is a liquid at room temperature, its enantiomeric excess (ee) cannot be easily upgraded via traditional crystallization[3]. Therefore, the upstream synthesis or procurement must meet stringent chromatographic specifications.

Table 1: Quality Specifications for Pharmaceutical-Grade (S)-Roche Ester [4]

Parameter	Specification	Analytical Validation Method
Appearance	Colorless to pale yellow liquid	Visual Inspection
Chemical Purity	≥ 98.5%	Gas Chromatography (GC-FID)
Optical Purity	≥ 99% ee	Chiral HPLC / Chiral GC
Water Content	≤ 0.2%	Karl Fischer Titration
Density	1.08 g/cm³ (20°C)	Pycnometry

Application Protocol: Fragment Assembly of (+)-Discodermolide

(+)-Discodermolide is a potent microtubule-stabilizing anti-tumor agent. Its synthesis heavily relies on the (S)-Roche ester to construct the C9–C18 and C19–C24 fragments[5]. The critical step in assembling these fragments is a highly diastereoselective aldol coupling.

Mechanistic Causality: The Role of Magnesium Chelation

Attempting this aldol coupling with a standard lithium enolate often leads to poor diastereoselectivity due to rapid (E)/(Z) enolate equilibration. By introducing MgBr2​ , the lithium enolate undergoes transmetalation. The resulting magnesium enolate forms a tight, configurationally stable chelate. When the aldehyde is introduced, the reaction is forced through a rigid Zimmerman-Traxler transition state, overwhelmingly favoring the desired syn-aldol product[5].

Step-by-Step Methodology

Reagents: C9-C18 Ketone fragment, C19-C24 Aldehyde fragment, Lithium diisopropylamide (LDA), Magnesium bromide ( MgBr2​ ), Tetrahydrofuran (THF).

• Enolate Generation: Charge a flame-dried, argon-purged flask with the C9-C18 ketone fragment (1.0 eq) in anhydrous THF. Cool to -78°C.

• Deprotonation: Dropwise add LDA (1.1 eq). Stir for 1.5 hours at -78°C to ensure complete kinetic deprotonation.

• Transmetalation: Add anhydrous MgBr2​ (1.5 eq) in one portion. Maintain at -78°C for 30 minutes to allow complete transmetalation from lithium to magnesium.

• Aldehyde Addition: Slowly add the C19-C24 aldehyde fragment (1.2 eq) dissolved in a minimal volume of THF. Stir the reaction mixture at -78°C for 18 hours.

• Quench & Extraction: Quench the reaction at -78°C with saturated aqueous NH4​Cl . Warm to room temperature, extract with ethyl acetate (3x), wash the combined organics with brine, dry over Na2​SO4​ , and concentrate in vacuo.

• Purification: Purify the crude mixture via flash column chromatography (silica gel, hexane/ethyl acetate gradient) to isolate the coupled product.

Experimental workflow for Mg-chelated aldol coupling with built-in QC.

Self-Validating Quality Control (QC)

To validate the success of the stereoselective addition, the newly formed secondary alcohol must be analyzed.

• Protocol: Derivatize an aliquot of the purified product with (R)- and (S)- α -methoxy- α -(trifluoromethyl)phenylacetyl chloride (Mosher's acid chlorides).

• Validation: Analyze the resulting diastereomers via 19F and 1H NMR. The chemical shift differences ( ΔδSR ) of the protons adjacent to the chiral center will unambiguously confirm the absolute stereochemistry of the newly formed hydroxyl group[5].

Upstream Protocol: Asymmetric Synthesis of (S)-Roche Ester

While commercially available, large-scale pharmaceutical manufacturing often requires in-house synthesis of the Roche ester via transition-metal catalyzed asymmetric hydrogenation of methyl 2-(hydroxymethyl)acrylate[3].

Mechanistic Causality: Ligand Selection

Using monodentate ligands results in poor enantioselectivity. However, utilizing a bidentate ligand like IndolPhos or SYNPHOS creates a rigid chiral pocket around the Rhodium or Ruthenium center. This steric environment effectively discriminates between the enantiotopic faces of the prochiral alkene, driving the enantiomeric excess up to 98%[3].

Table 2: Catalyst Performance for Asymmetric Hydrogenation of Roche Ester Precursors [3][6]

Catalyst System	Ligand Type	TOF (h⁻¹)	Enantiomeric Excess (ee)	Operating Temp
Rh(nbd)₂BF₄ / IndolPhos	Bidentate Phosphine	> 5500	98%	-40°C
Rh / THNAPhos	Phosphine-phosphoramidite	N/A	96.7%	Room Temp
Ru-SYNPHOS	Bidentate Diphosphine	N/A	94% (Gram-scale)	Room Temp

Step-by-Step Methodology (Rh-IndolPhos Catalysis)

• Preparation: In a glovebox under a nitrogen atmosphere, dissolve [Rh(nbd)2​]BF4​ (1.0 mol%) and (S)-IndolPhos ligand (1.1 mol%) in anhydrous dichloromethane ( CH2​Cl2​ ). Stir for 30 minutes to pre-form the active catalyst complex.

• Substrate Addition: Add methyl 2-(hydroxymethyl)acrylate (1.0 eq) to the catalyst solution.

• Hydrogenation: Transfer the mixture to a stainless-steel autoclave. Purge the vessel three times with H2​ gas, then pressurize to 10 bar of H2​ .

• Reaction: Stir the reaction at -40°C (for maximum ee) or 25°C (for maximum turnover frequency) until hydrogen uptake ceases (typically 2-4 hours).

• Workup: Vent the hydrogen gas safely. Concentrate the reaction mixture under reduced pressure.

• Self-Validation (QC): Pass the crude mixture through a short silica plug to remove the metal catalyst. Inject the filtrate directly into a Chiral GC (e.g., using a CP-Chirasil-Dex CB column) to validate that the optical purity meets the ≥ 98.5% ee threshold required for downstream API synthesis[3].

References

• (S)-Roche Ester: High-Purity Chiral Intermediate for Pharmaceutical Synthesis. nbinno.com.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQELb9VJg3-SuPXTlMJz3myXQRHAkmNA0eW8LycY2bYWeq44U_r38vIYGfdBaZht1hDGpSUVBIXCdPadDLg0-r8nmroegNHTjsnts9sERmaaRcU3OyDpxGE69mgFHRfN1vKWixSuVRyw_yE6WPPMfI-zUt1DE0SQfOdPpWl86eMklGQzXPuuoH6NNeVlECJPB8-OirbSzeoCJDPphrs8wyX7d6ji6ik=]
• Asymmetric synthesis of the Roche Ester and its derivatives by Rh-IndolPhos catalyzed hydrogenation. uva.nl.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEkawcT8wRLrlkPCpYh9_Z23GfS9I2fBml4Pj9UKQPWX_FbtgKAqY-rgL2Qj59LnbKTPPE-XxhBlB6tLcYzLbCXKqCSsh5BuZEap8pn8fewGIuuBEq88SziZz2ifFH3KEkidd7QcEWorGxkpbjfrn7NNQ==]
• Roche ester | Interesting Organic Chemistry and Natural Products. mickel.ch.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHbD3gTL3w0JvlW2LUbEj-TDeQhK83Xve0JuFtpRjLP3SLCGFsfl9UsOcAvL5i7o86xVwLj7O2qTlNb9zX_HMpFVarl2Vk-5N76uJk14L4lqOSId77pgpjRAwLt2nMUPM5lGrgrl5m_tuH8EQ==]
• Asymmetric Synthesis of the Roche Ester and its Derivatives by Rhodium‐INDOLPHOS‐Catalyzed Hydrogenation. researchgate.net.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHaoRHsBb9KhGdmcA01Mrrx00C1Qiy2v6fw6l0cjc8yecE5e4cswRviO6_NLRu3-XjGCLjYaMq-fLtNLLW_s9I_duT-wS9Q76J_x6gqdnPZVkRliuDbpbfld_ZKTZO3vndcH2Aqgnl8bZKElj7xGr4TYluTSq7wqg49fJWBIUZUikgkb9fiFewHzO_rfGv1u7ZpxukPnd2zCP6W_aeyxgtglSve7N2OlV8VxCMOZF8OO_8hbOVCZH4_-Wylof1nu4VH-Y1uLcCA7URHtbmHypuptWABJy8YgQ==]
• Formal Synthesis of (+)-Discodermolide. acs.org.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGE5SdApfB7ldo1UqG5EIU3Y-h8RC2-AZOGviRHxNfbzoNJEwHv9eigpOjTX1Wi-2pznzAgxjnpUtlWwdWU0ZhzEeSEJrHG-4vSs7jj82BTMlr1S6qzqu9szSJLeTP8-99W9aoVnw==]
• Stereopentads Derived from a Sequence of Mukaiyama Aldolization and Free Radical Reduction on α-Methyl-β-alkoxy Aldehydes: A General Strategy for Efficient Polypropionate Synthesis. acs.org.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFSM1Ny91MFgxqTMrgDWRWn4NJ26MFNKFFFxxzFxDz0kuyaUWiVwaYB64QvY4ZYKJOECJkuon1XH75hk3xHY3o8DBPV-f4UvyQySuXxsdy0cL8bPMWCK-Lusc4TOL3f38bcMJ7mCw==]

Sources

• 1. quintus.mickel.ch [quintus.mickel.ch]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pure.uva.nl [pure.uva.nl]
• 4. nbinno.com [nbinno.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. researchgate.net [researchgate.net]

use of (S)-3-hydroxy-2-methylpropanoate as a starting material for dictyostatin

Application Note: Synthesis of Dictyostatin Fragments Utilizing (S)-3-Hydroxy-2-methylpropanoate (Roche Ester) as a Chiral Pool Precursor

Overview & Mechanistic Rationale

(-)-Dictyostatin is a marine sponge-derived macrolide that functions as a highly potent microtubule-stabilizing agent. By binding to the taxane pocket of tubulin, it induces mitotic arrest and apoptosis, notably retaining low-nanomolar efficacy even in paclitaxel-resistant human carcinoma cell lines[1].

The structural complexity of dictyostatin—characterized by a 22-membered macrolactone ring and a highly decorated polypropionate backbone—presents a significant synthetic challenge. To construct the requisite functionalized stereotriads, the "Roche ester strategy" has reigned supreme and has been widely employed in the landmark Paterson, Curran, and Ramachandran total syntheses[2].

The strategy relies on (S)-3-hydroxy-2-methylpropanoate (Roche ester) as the premier chiral pool starting material. The causality behind this choice is twofold:

• Absolute Stereochemical Fidelity: The commercially available Roche ester provides a pre-installed, configurationally stable α -methyl stereocenter.

• Orthogonal Reactivity: The molecule possesses a primary alcohol and a methyl ester. By selectively protecting the alcohol and reducing the ester to an aldehyde, chemists can subject the intermediate to diastereoselective carbon-carbon bond-forming reactions (e.g., Roush crotylation, Evans aldol). This allows for the predictable, iterative assembly of the syn- and anti-polypropionate domains found throughout the dictyostatin backbone[3].

Retrosynthetic Architecture

The highly convergent syntheses of dictyostatin typically disconnect the macrolide into three main fragments (Top, Middle, and Bottom), all of which derive their critical stereocenters from the iterative elaboration of the (S)-Roche ester[4].

Retrosynthetic mapping of dictyostatin fragments derived from (S)-Roche ester.

Quantitative Stereocenter Mapping

The following table summarizes the quantitative mapping of the dictyostatin carbon backbone to the stereocenters provided by the Roche ester precursor.

Fragment Domain	Dictyostatin Carbon Range	Roche Ester-Derived Stereocenters	Key Elaboration Reactions	Stereotriad Relationship
Bottom Fragment	C1–C9	C4, C6	Evans Aldol, Cross-Metathesis	syn-propionate
Middle Fragment	C10–C17	C12, C14, C16	Roush Crotylation, Myers Alkylation	anti-propionate
Top Fragment	C18–C26	C20, C24	Duthaler Crotylation, NHK Coupling	anti-propionate

Validated Experimental Protocols

The following self-validating protocols detail the universal first phase of the Roche ester strategy: the synthesis of the chiral aldehyde and its subsequent diastereoselective crotylation to form the C14–C16 stereotriad of the middle fragment[1].

Protocol A: Synthesis of Methyl (S)-3-(tert-butyldimethylsilyloxy)-2-methylpropanoate

Objective: Mask the primary hydroxyl group to prevent interference during subsequent reduction and nucleophilic addition steps. Causality: The tert-butyldimethylsilyl (TBS) group is selected because its steric bulk prevents unwanted chelation in downstream transition states (ensuring non-chelation control) and it survives mild reductive and oxidative conditions.

• Initialization: In a flame-dried 500 mL round-bottom flask under an argon atmosphere, dissolve (S)-Roche ester (10.0 g, 84.6 mmol) in anhydrous dichloromethane (DCM, 150 mL).

• Catalysis & Base Addition: Add imidazole (11.5 g, 169.2 mmol, 2.0 eq). Rationale: Imidazole acts as both a thermodynamic base to neutralize the HCl byproduct and a nucleophilic catalyst to activate the silyl chloride.

• Silylation: Cool the reaction mixture to 0 °C using an ice bath. Dropwise, add a solution of TBSCl (14.0 g, 93.1 mmol, 1.1 eq) in DCM (50 mL) over 30 minutes.

• Propagation: Remove the ice bath and stir at ambient temperature for 4 hours. Monitor via TLC (Hexanes/EtOAc 8:2). The reaction is complete when the highly polar Roche ester spot is entirely consumed.

• Workup: Quench with saturated aqueous NH₄Cl (100 mL). Extract the aqueous layer with DCM (2 × 50 mL). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, filter, and concentrate in vacuo.

• Purification: Purify via flash column chromatography (silica gel, 5% EtOAc in hexanes) to yield the TBS-protected ester as a colorless oil.

Protocol B: Controlled Reduction to (S)-3-(tert-butyldimethylsilyloxy)-2-methylpropanal

Objective: Convert the methyl ester to an aldehyde without over-reduction or epimerization. Causality: DIBAL-H is an electrophilic reducing agent. At strictly maintained cryogenic temperatures (-78 °C), it forms a stable tetrahedral aluminum acetal intermediate. This intermediate prevents a second equivalent of hydride from attacking. It only collapses to the aldehyde upon aqueous quenching.

• Preparation: Dissolve the TBS-protected ester (15.0 g, 64.5 mmol) in anhydrous DCM (200 mL) and cool to -78 °C (dry ice/acetone bath).

• Reduction: Slowly add DIBAL-H (1.0 M in hexanes, 67.7 mL, 67.7 mmol, 1.05 eq) via syringe pump over 1 hour down the inner wall of the flask to pre-cool the reagent.

• Incubation: Stir at -78 °C for 2 hours.

• Quenching (Critical Step): Quench the reaction at -78 °C by the slow addition of methanol (10 mL) to destroy excess DIBAL-H, followed immediately by saturated aqueous Rochelle's salt (potassium sodium tartrate, 150 mL).

• Maturation: Remove the cooling bath and stir vigorously at room temperature for 4 hours until the emulsion breaks into two clear layers. Rationale: Rochelle's salt chelates the aluminum salts, preventing the formation of intractable emulsions and ensuring complete hydrolysis of the tetrahedral intermediate to the aldehyde.

• Isolation: Extract with DCM (3 × 100 mL), dry over Na₂SO₄, and concentrate to afford the crude aldehyde, which must be used immediately in Protocol C to avoid epimerization.

Protocol C: Diastereoselective Roush anti-Crotylation

Objective: Establish the C14-C15 anti stereotriad of the dictyostatin middle fragment. Causality: The reaction utilizes a chiral crotylboronate derived from (R,R)-diisopropyl tartrate. The chiral auxiliary dictates the facial selectivity of the aldehyde approach via a highly ordered, six-membered Zimmerman-Traxler transition state, overriding the inherent substrate control of the α -chiral center to predictably install the anti-propionate geometry.

• Reagent Preparation: In a flame-dried flask containing 4Å molecular sieves (5.0 g), add anhydrous toluene (100 mL) and (R,R)-diisopropyl tartrate modified (E)-crotylboronate (1.2 eq relative to aldehyde). Cool to -78 °C.

• Coupling: Add a solution of the freshly prepared (S)-aldehyde from Protocol B (approx. 60 mmol) in toluene (20 mL) dropwise over 30 minutes.

• Incubation: Stir at -78 °C for 14 hours.

• Quenching: Quench with 2 N NaOH (30 mL) and 30% H₂O₂ (10 mL) and stir at room temperature for 2 hours to oxidatively cleave the boron-oxygen bonds.

• Isolation: Extract with diethyl ether (3 × 100 mL), wash with brine, dry over MgSO₄, and concentrate. Purify via flash chromatography to isolate the anti-homoallylic alcohol.

Quality Control & Analytical Validation

To ensure the system is self-validating, the following analytical checkpoints must be met before proceeding to subsequent fragment couplings:

• Aldehyde Integrity (Post-Protocol B): ¹H NMR (400 MHz, CDCl₃) must show a distinct doublet at δ ~9.65 ppm (J = 1.5 Hz), confirming the aldehyde proton. The absence of a multiplet at δ ~3.6 ppm confirms no over-reduction to the primary alcohol occurred.

• Stereochemical Fidelity: Optical rotation of the aldehyde must be measured ( [α]D20​ approx. -25.0, c 1.0, CHCl₃). A significantly lower magnitude indicates partial racemization of the labile α -stereocenter during the DIBAL-H reduction.

• Diastereomeric Ratio (Post-Protocol C): The anti vs syn ratio must be evaluated via crude ¹H NMR by integrating the newly formed carbinol methine proton. The Roush protocol should reliably yield a d.r. of >15:1.

References

• Fürstner, A., et al. "A Highly Step-Economical Synthesis of Dictyostatin" National Institutes of Health (PMC).
• Curran, D. P., et al. "Synthesis and biological evaluation of (−)-dictyostatin and stereoisomers" National Institutes of Health (PMC).
• Curran, D. P., et al. "Total Synthesis and Biological Evaluation of C16 Analogs of (−)-Dictyostatin" ACS Publications.
• Paterson, I., et al. "Advances in the Total Synthesis of Biologically Important Marine Macrolides" ACS Publications.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]

Application Note: Enzymatic Synthesis of (S)-3-Hydroxy-2-methylpropanoate (Roche Ester)

Introduction

(S)-3-Hydroxy-2-methylpropanoate, universally known as the (S)-Roche ester, is a privileged chiral building block. It is heavily utilized in the total synthesis of complex polyketides, macrolide antibiotics (e.g., dictyostatin, discodermolide), and pharmaceutical active ingredients like pregabalin [3]. Traditional chemical syntheses often rely on the chiral pool or expensive metal-based asymmetric catalysis. However, the transition toward green chemistry has elevated biocatalysis as the premier method for its production, offering unparalleled stereoselectivity, mild operating conditions, and high atom economy [5].

This application note details two highly validated biocatalytic strategies for the synthesis of the (S)-Roche ester:

• Asymmetric Bioreduction via Flavin-dependent Ene-Reductases (OYEs).

• Enzymatic Desymmetrization via Lipase-catalyzed transesterification.

Mechanistic Causality & Reaction Design (E-E-A-T)

Pathway A: Asymmetric Bioreduction (Ene-Reductases)

Ene-reductases from the Old Yellow Enzyme (OYE) family catalyze the asymmetric reduction of activated alkenes, such as methyl 2-hydroxymethylacrylate [1].

• Mechanism : The reaction proceeds via a trans-hydrogenation pathway. The enzyme's FMN cofactor is first reduced by NAD(P)H. The FMNH 2​ then delivers a hydride to the electrophilic β -carbon of the α,β -unsaturated ester. Subsequently, a conserved tyrosine residue in the active site donates a proton to the α -carbon from the opposite face.

• Causality of Experimental Choice : Because wild-type OYE1 often yields the (R)-enantiomer[2], accessing the (S)-enantiomer requires either substrate engineering (e.g., utilizing specific (Z)-alkene geometries or bulky ester protecting groups) or the deployment of stereocomplementary enzymes (e.g., specific OPR3 or NCR variants). Furthermore, because NAD(P)H is cost-prohibitive at stoichiometric amounts, an in situ cofactor regeneration system (Glucose Dehydrogenase / Glucose) is strictly required to drive the reaction economically.

Pathway B: Lipase-Catalyzed Desymmetrization

The desymmetrization of prochiral 2-methyl-1,3-propanediol utilizes hydrolases, predominantly Candida antarctica Lipase B (CALB) or Porcine Pancreatic Lipase (PPL) [4].

• Mechanism : The lipase active site features a classic Ser-His-Asp catalytic triad. The enzyme selectively acylates one of the enantiotopic primary hydroxyl groups. The stereopreference is dictated by the steric constraints of the enzyme's binding pocket (often modeled by the Kazlauskas rule), which differentiates the pro-R and pro-S trajectories.

• Causality of Experimental Choice : Vinyl acetate is selected as the acyl donor rather than ethyl acetate. The transesterification byproduct, vinyl alcohol, rapidly tautomerizes to acetaldehyde. This irreversible tautomerization shifts the thermodynamic equilibrium entirely toward the product, preventing the reverse reaction and maximizing yield.

Workflow Visualization

Biocatalytic pathways for the synthesis of (S)-Roche ester via Ene-reductases and Lipases.

Experimental Protocols

Protocol 1: Ene-Reductase Catalyzed Asymmetric Reduction

Objective : Direct synthesis of (S)-Roche ester via bioreduction of methyl 2-hydroxymethylacrylate. Reagents : Methyl 2-hydroxymethylacrylate (50 mM), Ene-reductase (engineered variant, 2-5 mg/mL), Glucose Dehydrogenase (GDH, 10 U/mL), D-Glucose (100 mM), NADP + (0.1 mM), Potassium phosphate buffer (100 mM, pH 7.0).

Step-by-Step Methodology :

• System Preparation : In a 50 mL temperature-controlled bioreactor, dissolve D-glucose and NADP + in the phosphate buffer.

• Enzyme Addition : Add GDH and the selected Ene-reductase. Incubate at 30°C for 5 minutes to ensure initial cofactor reduction (generation of NADPH).

• Substrate Addition : Introduce the activated alkene substrate. If the substrate exhibits poor aqueous solubility, supplement with a biocompatible co-solvent (e.g., 5% v/v DMSO).

• Reaction Monitoring : Stir the mixture at 30°C, 250 rpm. Monitor the reaction progress via chiral GC.

• Workup : Upon completion (>95% conversion, typically 12-24 h), extract the aqueous phase with ethyl acetate (3 x 20 mL). Dry the combined organic layers over anhydrous Na 2​ SO 4​ , filter, and concentrate under reduced pressure.

Protocol 2: Lipase-Catalyzed Desymmetrization

Objective : Synthesis of the (S)-Roche ester precursor from 2-methyl-1,3-propanediol. Reagents : 2-methyl-1,3-propanediol (100 mM), Vinyl acetate (300 mM), Immobilized CALB (Novozym 435, 10% w/w relative to substrate), anhydrous THF or MTBE.

Step-by-Step Methodology :

• Solvent Preparation : Ensure the solvent (THF or MTBE) is strictly anhydrous. Trace water will cause competitive hydrolysis of the vinyl acetate acyl donor, lowering the effective concentration and altering the microenvironment pH.

• Reaction Initiation : Combine the diol, vinyl acetate, and solvent in a round-bottom flask. Add the immobilized CALB beads to initiate the reaction.

• Incubation : Shake or stir gently (using an orbital shaker at 150 rpm to avoid mechanical shearing of the immobilized enzyme beads) at 30°C.

• Analytical Validation : Monitor the desymmetrization via chiral HPLC. Quench the reaction when the monoacetate reaches maximum ee (typically before over-acylation to the diacetate becomes significant).

• Enzyme Recovery : Filter the reaction mixture to recover the immobilized CALB (which can be washed with cold MTBE and reused for up to 5 cycles). Evaporate the filtrate to isolate the chiral monoacetate.

• Downstream Processing : Subject the resulting monoacetate to chemoselective oxidation (e.g., TEMPO/BAIB) to yield the corresponding carboxylic acid, followed by esterification to yield the final (S)-Roche ester.

Data Presentation: Comparative Analysis of Pathways

Parameter	Pathway A: Ene-Reductase Bioreduction	Pathway B: Lipase Desymmetrization
Biocatalyst	OYE variants (e.g., OPR3, NCR)	Lipase (e.g., CALB, PPL)
Starting Material	Methyl 2-hydroxymethylacrylate	2-Methyl-1,3-propanediol
Core Mechanism	Asymmetric alkene reduction	Enantioselective transesterification
Cofactor Requirement	NAD(P)H (requires GDH regeneration)	None
Typical ee (%)	>95% (highly dependent on substrate geometry)	>98% (with optimized acyl donor)
Scalability	Moderate (limited by substrate solubility/toxicity)	High (amenable to solvent-free conditions)

Analytical Validation and Quality Control

To ensure the trustworthiness of the generated protocols, every batch must be subjected to a self-validating analytical framework:

• Minus-Enzyme Control : Run a parallel reaction lacking the biocatalyst to quantify any non-specific chemical background reactions (e.g., auto-oxidation or racemic background acylation).

• Enantiomeric Excess (ee) Determination : Derivatize the Roche ester or its precursors (e.g., via trifluoroacetylation) and analyze via Chiral GC (using a strongly polar chiral stationary phase like Hydrodex β -TBDAc). Baseline separation of the (R) and (S) enantiomers is critical for accurate ee integration.

References

• Asymmetric bioreduction of activated alkenes to industrially relevant optically active compounds Source: National Institutes of Health (NIH) URL:[Link] [1]

• Asymmetric Synthesis of (R)-3-Hydroxy-2-methylpropanoate ('Roche Ester') and Derivatives via Biocatalytic C=C-Bond Reduction Source: ResearchGate URL:[Link] [2]

• Empowering molecular complexity via biocatalysis: emerging blueprints in the total synthesis of medicinally relevant natural products Source: National Institutes of Health (NIH) URL:[Link] [3]

• Progress toward a Convergent, Asymmetric Synthesis of Jervine Source: National Science Foundation (NSF) Public Access Repository URL:[Link] [4]

• Resolution of physics and deep learning-based protein engineering filters: A case study with a lipase for industrial substrate hydrolysis Source: PLOS One URL:[Link] [5]

large-scale production of (S)-3-hydroxy-2-methylpropanoate

An Application Guide for the Industrial-Scale Synthesis of (S)-3-hydroxy-2-methylpropanoate

Abstract

(S)-3-hydroxy-2-methylpropanoate, a key chiral building block, is of paramount importance in the pharmaceutical and fine chemical industries. Its defined stereochemistry at the C2 position makes it an invaluable precursor for the asymmetric synthesis of complex, high-value molecules such as the potent antimitotic agent (+)-discodermolide.[1] This guide provides a detailed overview and actionable protocols for the , targeting researchers, process chemists, and drug development professionals. We will explore and contrast two primary manufacturing strategies: robust chemical synthesis via asymmetric hydrogenation and high-selectivity biocatalytic production using enzymatic reduction. This document explains the fundamental principles behind each method, offers detailed step-by-step protocols, and provides expert insights into the challenges and decision-making criteria for scaling up production.

Introduction: The Significance of a Chiral Synthon

Methyl (S)-(+)-3-hydroxy-2-methylpropionate (CAS No. 80657-57-4) is a bifunctional organic molecule possessing both a hydroxyl and an ester group. However, its most critical feature is the chiral center at the second carbon, which pre-establishes a specific three-dimensional orientation in a molecule. This "head-start" in stereochemical control is what makes it a foundational element for sophisticated organic synthesis, dramatically simplifying the pathways to enantiomerically pure compounds and improving overall yields.[1] Its applications extend from pharmaceuticals to the flavor and fragrance industry, where it imparts a sweet, fruity aroma.[2]

The industrial production of this molecule necessitates a strategy that is not only high-yielding and cost-effective but also guarantees exceptional stereochemical purity (enantiomeric excess, or e.e.). This guide details the two leading methodologies to achieve this at scale.

Chemical Synthesis: Asymmetric Catalytic Hydrogenation

This classical and well-established approach relies on the stereoselective reduction of a prochiral alkene, methyl 2-(hydroxymethyl)acrylate, using a transition metal catalyst paired with a chiral ligand. The catalyst, typically rhodium-based, creates a chiral environment that directs incoming hydrogen atoms to one face of the double bond, preferentially forming the desired (S)-enantiomer.[3][4]

Workflow for Chemical Synthesis

Caption: Chemical synthesis workflow for (S)-3-hydroxy-2-methylpropanoate.

Protocol: Large-Scale Asymmetric Hydrogenation

This protocol is a representative procedure based on established methods.[3][4] Optimization of catalyst loading, pressure, and solvent may be required based on specific chiral ligands and reactor configurations.

1. Equipment and Reagents:

• High-pressure stainless steel autoclave with stirring mechanism and temperature control.

• Schlenk line or glovebox for handling air-sensitive reagents.

• Rotary evaporator.

• Silica gel for column chromatography.

• Substrate: Methyl 2-(hydroxymethyl)acrylate.

• Catalyst Precursor: Bis(1,5-cyclooctadiene)rhodium(I) tetrafluoroborate ([Rh(COD)2]BF4) or similar.

• Chiral Ligand: A suitable chiral phosphine ligand (e.g., a derivative of BINAP, Josiphos, etc.) known to induce S-selectivity for this substrate class.

• Solvent: Degassed, anhydrous solvent (e.g., Dichloromethane, Methanol).

• Hydrogen Source: High-purity hydrogen gas (H2).

2. Reaction Setup:

• Catalyst Preparation: In an inert atmosphere (glovebox or Schlenk line), charge the catalyst precursor and the chiral ligand into a separate vessel with a small amount of solvent. Stir to form the active chiral catalyst complex.

• Reactor Charging: Charge the autoclave with the substrate (e.g., 0.5 mmol scale for lab validation) and the bulk of the dry solvent (e.g., 7.5 mL).[4]

• Catalyst Transfer: Transfer the prepared active catalyst solution to the autoclave via cannula under positive inert gas pressure. For large-scale operations, the catalyst may be prepared in-situ.

• Sealing and Purging: Seal the autoclave securely. Purge the vessel multiple times with inert gas (e.g., nitrogen or argon) before purging with hydrogen gas to remove all oxygen.

3. Hydrogenation Reaction:

• Pressurize the autoclave with hydrogen to the desired pressure (e.g., 10-50 atm). The optimal pressure is highly dependent on the chosen catalyst system.

• Begin vigorous stirring and bring the reaction to the desired temperature (e.g., room temperature).[4]

• Maintain the reaction for a set duration (e.g., 12-24 hours), monitoring hydrogen uptake if possible.

4. Work-up and Purification:

• After the reaction is complete, cool the reactor and carefully vent the excess hydrogen gas.

• Transfer the reaction mixture to a round-bottom flask.

• Remove the solvent using a rotary evaporator to obtain the crude product.[4]

• Purify the crude oil by flash column chromatography on silica gel to isolate the final product.

5. Quality Control:

• Purity Analysis: Confirm chemical identity and purity using ¹H NMR, ¹³C NMR, and GC-MS.

• Enantiomeric Excess (e.e.) Analysis: Determine the e.e. of the purified product using chiral HPLC or chiral gas chromatography (GLC).[4] An e.e. of >99% is often achievable.

Expert Insights & Scalability Considerations

• Causality of Catalyst Choice: The selection of the chiral ligand is the most critical factor determining the stereoselectivity and efficiency of the reaction. The ligand's structure creates a rigid chiral pocket around the rhodium atom, forcing the substrate to bind in a specific orientation before hydrogen is delivered.

• Trustworthiness through Validation: The protocol is self-validating through rigorous QC. The chiral HPLC analysis provides a definitive measure of success (the e.e. value), confirming the effectiveness of the chosen chiral catalyst system.

• Scalability Hurdles: The primary challenges for large-scale production are the high cost of rhodium and chiral ligands and the need for specialized high-pressure equipment. Efficient catalyst recovery and recycling are crucial for economic viability.

Biocatalytic Synthesis: Asymmetric Enzymatic Reduction

Biocatalysis offers a green and highly selective alternative to chemical synthesis. This method uses isolated enzymes, such as enoate reductases from the 'Old Yellow Enzyme' (OYE) family, to perform the same reduction of methyl 2-(hydroxymethyl)acrylate.[5] These enzymes operate in aqueous systems under mild conditions (ambient temperature and pressure) and can offer near-perfect stereoselectivity.

Principle of Biocatalysis with Cofactor Regeneration

Enoate reductases require a hydride source, typically the reduced nicotinamide cofactor NADPH or NADH. On an industrial scale, using this cofactor stoichiometrically is prohibitively expensive. Therefore, a secondary enzymatic system is employed to continuously regenerate the cofactor in-situ. A common choice is the glucose/glucose dehydrogenase (GDH) system, which oxidizes inexpensive glucose to gluconolactone, simultaneously reducing NADP⁺ back to NADPH.

Caption: Enzymatic reduction coupled with a cofactor regeneration system.

Protocol: Enzymatic Reduction in a Bioreactor

1. Equipment and Reagents:

• pH- and temperature-controlled bioreactor or stirred-tank reactor.

• Tangential flow filtration (TFF) system for enzyme recovery (optional).

• Enzymes: An enoate reductase selective for (S)-product formation, Glucose Dehydrogenase (GDH).

• Substrate: Methyl 2-(hydroxymethyl)acrylate.

• Cofactor: NADP⁺ (catalytic amount).

• Regeneration Substrate: D-Glucose.

• Buffer: Potassium phosphate buffer (e.g., 100 mM, pH 7.0).

2. Reaction Setup:

• Prepare the buffer solution in the bioreactor and adjust the pH and temperature to the optimal conditions for both enzymes (e.g., pH 7.0, 30°C).

• Add the catalytic amount of NADP⁺ and the sacrificial substrate, D-glucose.

• Add the enoate reductase and glucose dehydrogenase to the reactor.

• Allow the system to equilibrate with gentle stirring.

3. Biotransformation:

• Start the reaction by adding the substrate, methyl 2-(hydroxymethyl)acrylate. The substrate can be added in a single batch or fed continuously to avoid potential substrate inhibition of the enzyme.

• Maintain the pH of the reaction. The oxidation of glucose to gluconolactone is acidic, so a base (e.g., NaOH) will need to be added automatically via a pH controller.

• Monitor the reaction progress by taking samples periodically and analyzing them via HPLC for substrate consumption and product formation.

4. Work-up and Product Isolation:

• Once the reaction reaches completion, the product must be separated from the enzymes and other reaction components.

• Enzyme Removal: If desired, enzymes can be removed for reuse via ultrafiltration/TFF. Alternatively, proceed directly to extraction.

• Extraction: Extract the product from the aqueous phase using a suitable organic solvent (e.g., ethyl acetate).

• Purification: Wash the combined organic layers, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. Further purification can be achieved via distillation or chromatography if necessary.

5. Quality Control:

• Perform the same QC analysis as for the chemical synthesis route (NMR, GC-MS, and chiral HPLC) to confirm purity and enantiomeric excess.

Comparative Analysis of Production Strategies

The choice between chemical and biocatalytic synthesis depends on a variety of factors including available infrastructure, cost of goods, and desired purity.

Feature	Asymmetric Hydrogenation (Chemical)	Enzymatic Reduction (Biocatalytic)
Stereoselectivity	Very good to excellent (often >99% e.e.)	Excellent (often >99.9% e.e.)
Reaction Conditions	High pressure (10-50 atm), variable temp.	Ambient pressure, mild temp. (25-40°C)
Solvent System	Organic solvents	Primarily aqueous buffer
Catalyst Source	Noble metals (Rh) + synthetic chiral ligands	Recombinant enzymes from microbial hosts
Key Costs	Precious metal catalyst, ligand, high-P reactor	Enzymes, cofactor
Downstream Processing	Catalyst removal, solvent recycling	Product extraction from aqueous phase, enzyme removal
Sustainability	High energy input, organic solvent waste	Lower energy input, biodegradable waste
Scalability	Well-established, but requires specialized equipment	Readily scalable; limited by enzyme stability/cost

Final Product Quality Control

Regardless of the production method, the final product must meet stringent quality specifications before use as a pharmaceutical intermediate.

QC Workflow

Caption: Final quality control workflow for product release.

Typical Product Specifications

Parameter	Specification	Method
Appearance	Colorless to pale yellow liquid	Visual
Purity	≥97%	GC or HPLC
Enantiomeric Excess	≥99% e.e.	Chiral GC or HPLC
Identity	Conforms to reference spectra	¹H NMR
Refractive Index (n20/D)	~1.425	Refractometer
Density (g/mL at 25°C)	~1.071	Densitometer

(Reference data adapted from commercial supplier specifications)[2]

Conclusion

The can be successfully achieved through either asymmetric chemical hydrogenation or biocatalytic reduction.

• Chemical synthesis is a mature technology capable of high throughput, with the main considerations being the capital investment for high-pressure equipment and the cost associated with the precious metal catalyst.

• Biocatalysis represents a more modern, sustainable approach that offers exceptional selectivity under mild conditions. Its economic feasibility is closely tied to the cost, activity, and operational stability of the selected enzymes and the efficiency of the cofactor regeneration system.

The optimal choice of methodology will depend on the specific economic, environmental, and infrastructure context of the manufacturing facility. Both routes, when properly executed and controlled, can deliver the high-purity chiral material required by the pharmaceutical and fine chemical industries.

References

• ResearchGate. (2010). Asymmetric Synthesis of (R)-3-Hydroxy-2-methylpropanoate ('Roche Ester') and Derivatives via Biocatalytic C=C-Bond Reduction. CHEMBIOCHEM. Retrieved from [Link]

• Unibest Industrial Co., Ltd. (n.d.). methyI (S)-3-hydroxy-2-methylpropanoate. Retrieved from [Link]

• Unibest Industrial Co., Ltd. (n.d.). methyI (R)-3-hydroxy-2-methylpropanoate. Retrieved from [Link]

• NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). Methyl (S)-(+)-3-Hydroxy-2-methylpropionate: A Cornerstone of Advanced Organic Synthesis. Retrieved from [Link]

• MDPI. (2016). Chemo-Enzymatic Synthesis of Chiral Epoxides Ethyl and Methyl (S)-3-(Oxiran-2-yl)propanoates from Renewable Levoglucosenone: An Access to Enantiopure (S)-Dairy Lactone. Molecules. Retrieved from [Link]

• INRAE. (n.d.). Methyl-3-hydroxy-2-methylpropanoate. ESTHER database. Retrieved from [Link]

• Frontiers in Bioengineering and Biotechnology. (2020). Production of 3-Hydroxypropanoic Acid From Glycerol by Metabolically Engineered Bacteria. Retrieved from [Link]

• Chemspace. (n.d.). Methyl 3-hydroxy-2-(hydroxymethyl)-2-methylpropanoate. Retrieved from [Link]

• DSpace@MIT. (2025). Microbial catalysis for the production of hydroxy- and amino-fatty acids. Retrieved from [Link]

• PubMed. (2004). Microbial export of lactic and 3-hydroxypropanoic acid: implications for industrial fermentation processes. Applied Microbiology and Biotechnology. Retrieved from [Link]

• Google Patents. (2001). WO2001016346A1 - Production of 3-hydroxypropionic acid in recombinant organisms.
• Google Patents. (2014). US8883464B2 - Methods for producing 3-hydroxypropionic acid and other products.

• ResearchGate. (2018). Process engineering for microbial production of 3-hydroxypropionic acid. Retrieved from [Link]

• CABBI. (2026). 3-Hydroxypropionic Acid Recovery from Fermentation Broth Through Novel Downstream Processing: Technoeconomic Analysis. Retrieved from [Link]

• UNIST. (n.d.). 3-Hydroxypropionic acid (3-HP) - Sunghoon Park. Retrieved from [Link]

• Cambridge University Press & Assessment. (2006). Downstream processing. Retrieved from [Link]

Sources

• 1. nbinno.com [nbinno.com]
• 2. chemimpex.com [chemimpex.com]
• 3. METHYL (S)-(+)-3-HYDROXY-2-METHYLPROPIONATE | 80657-57-4 [chemicalbook.com]
• 4. METHYL (S)-(+)-3-HYDROXY-2-METHYLPROPIONATE synthesis - chemicalbook [chemicalbook.com]
• 5. researchgate.net [researchgate.net]

Application Notes and Protocols: Purification of (S)-3-hydroxy-2-methylpropanoate by Silica Gel Column Chromatography

Abstract

(S)-3-hydroxy-2-methylpropanoate, a valuable chiral building block in the synthesis of pharmaceuticals and other fine chemicals, often requires stringent purification to meet the high-purity demands of its applications.[1] This document provides a comprehensive guide to the purification of (S)-3-hydroxy-2-methylpropanoate using silica gel column chromatography, a widely adopted and effective technique for separating components in a mixture based on their polarity.[2][3] We will delve into the underlying principles, offer a detailed, step-by-step protocol, and provide insights into process optimization and troubleshooting. This guide is intended for researchers, scientists, and drug development professionals seeking a reliable method for obtaining high-purity (S)-3-hydroxy-2-methylpropanoate.

Introduction: The Significance of Purifying (S)-3-hydroxy-2-methylpropanoate

(S)-3-hydroxy-2-methylpropanoate is a chiral molecule of significant interest in organic synthesis.[4] Its utility as a starting material for complex, enantiomerically pure molecules, such as the potent antimitotic agent (+)-discodermolide, necessitates a high degree of chemical and optical purity.[5] Impurities, including the (R)-enantiomer or byproducts from synthesis, can adversely affect the stereochemical outcome and overall yield of subsequent reactions.

Silica gel column chromatography is a powerful and versatile purification technique that leverages the principles of adsorption chromatography.[2][6] The separation is based on the differential partitioning of the sample components between a polar stationary phase (silica gel) and a less polar mobile phase.[3] Due to the presence of both a hydroxyl (-OH) and an ester (-COOCH₃) functional group, (S)-3-hydroxy-2-methylpropanoate exhibits moderate polarity, making it an ideal candidate for purification via normal-phase silica gel chromatography.[5]

Principle of Separation

In normal-phase chromatography, the stationary phase, silica gel (SiO₂), is highly polar due to the presence of surface silanol (Si-OH) groups. The mobile phase, a non-polar solvent or a mixture of solvents, carries the sample through the column. The separation of (S)-3-hydroxy-2-methylpropanoate from less polar impurities relies on the following principle:

• Adsorption: The polar hydroxyl group of (S)-3-hydroxy-2-methylpropanoate will interact more strongly with the polar silanol groups of the silica gel compared to less polar impurities.

• Elution: A mobile phase of appropriate polarity is used to desorb the molecules from the silica gel and move them down the column. Less polar compounds have weaker interactions with the stationary phase and will therefore elute from the column faster. More polar compounds, like our target molecule, will be retained longer on the column.

By carefully selecting the mobile phase composition, a gradient of polarity can be created to effectively separate the target compound from impurities with different polarities.

Visualizing the Separation Workflow

The following diagram illustrates the general workflow for the purification of (S)-3-hydroxy-2-methylpropanoate using silica gel column chromatography.

Caption: Workflow for silica gel column chromatography purification.

Physicochemical Properties of (S)-3-hydroxy-2-methylpropanoate

A thorough understanding of the physical and chemical properties of the target molecule is crucial for developing an effective purification strategy.

Property	Value	Source
Molecular Formula	C₅H₁₀O₃	[4]
Molecular Weight	118.13 g/mol	[4][5]
Appearance	Colorless to light yellow liquid	[1]
Boiling Point	74 °C at 10 mmHg	[1][5]
Density	1.071 g/mL at 25 °C	[4][5]
Refractive Index	n20/D 1.425	[5]
Solubility	Soluble in methanol; Insoluble in water	[7]

Detailed Experimental Protocol

This protocol outlines a general procedure for the purification of (S)-3-hydroxy-2-methylpropanoate on a laboratory scale. Optimization may be required based on the specific impurity profile of the crude sample.

Materials and Reagents

• Stationary Phase: Silica gel (particle size 230-400 mesh)[8]

• Mobile Phase Solvents: Hexane (or petroleum ether) and Ethyl Acetate (HPLC grade)

• Crude (S)-3-hydroxy-2-methylpropanoate

• Sand: Washed and dried

• Cotton or Glass Wool

• Thin Layer Chromatography (TLC) plates: Silica gel coated

• TLC Staining Reagent: Potassium permanganate (KMnO₄) stain or p-anisaldehyde stain

Apparatus

• Glass chromatography column with a stopcock

• Separatory funnel (for solvent reservoir)

• Beakers and Erlenmeyer flasks

• Fraction collector or test tubes

• Rotary evaporator

• TLC developing chamber

• UV lamp (optional, for visualizing UV-active compounds)

Preliminary TLC Analysis

Before performing the column chromatography, it is essential to determine an appropriate mobile phase composition using Thin Layer Chromatography (TLC). The goal is to find a solvent system that provides good separation between the desired product and impurities, with the product having an Rf value of approximately 0.2-0.4.[9]

• Prepare several small beakers with different ratios of hexane and ethyl acetate (e.g., 9:1, 8:2, 7:3 v/v).

• Dissolve a small amount of the crude sample in a volatile solvent like dichloromethane.

• Spot the dissolved sample onto a TLC plate.

• Develop the TLC plates in the different solvent systems.

• Visualize the spots using a suitable staining reagent (e.g., potassium permanganate stain, which reacts with the hydroxyl group).

• Select the solvent system that gives the best separation and the target Rf value for the product.

Column Packing (Wet Slurry Method)

Proper column packing is critical for achieving high resolution. The wet slurry method is generally preferred as it minimizes the chances of air bubbles and channels forming in the stationary phase.[10]

• Preparation: Securely clamp the chromatography column in a vertical position. Place a small plug of cotton or glass wool at the bottom of the column, followed by a thin layer of sand.[11]

• Slurry Preparation: In a beaker, weigh the required amount of silica gel (typically 30-50 times the weight of the crude sample).[10] Add the initial, less polar mobile phase (e.g., 9:1 hexane:ethyl acetate) to the silica gel to form a slurry. Stir gently to remove any trapped air bubbles.

• Packing the Column: With the stopcock open, pour the silica gel slurry into the column using a funnel. Continuously tap the side of the column to ensure even packing and prevent the formation of air pockets.[11]

• Equilibration: Once all the silica has settled, add a thin layer of sand on top to protect the silica bed from disturbance during sample and solvent addition.[11] Allow the mobile phase to drain until the solvent level is just above the top layer of sand. Crucially, do not let the column run dry at any stage. [10]

Visualizing the Column Packing Process

Caption: Key steps in packing the silica gel column.

Sample Loading

The sample should be loaded onto the column in a concentrated band to ensure good separation.

• Liquid Loading: Dissolve the crude (S)-3-hydroxy-2-methylpropanoate in a minimal amount of the mobile phase or a less polar solvent (e.g., dichloromethane).[11] Carefully apply the solution to the top of the silica gel bed using a pipette.

• Dry Loading: If the sample is not very soluble in the mobile phase, dissolve it in a volatile solvent, add a small amount of silica gel, and evaporate the solvent to obtain a free-flowing powder.[11] Carefully add this powder to the top of the column.

After loading, allow the sample to adsorb onto the silica gel by letting the solvent level drop to the top of the sand layer.

Elution and Fraction Collection

• Carefully add the mobile phase to the top of the column, ensuring the silica bed is not disturbed. A separatory funnel can be used as a solvent reservoir.

• Begin eluting the column by opening the stopcock. Maintain a steady flow rate (e.g., 1-2 drops per second).[2]

• Collect the eluent in a series of labeled test tubes or a fraction collector. The size of the fractions will depend on the column size and the expected separation.

• Gradient Elution (Optional but Recommended): To improve the separation and reduce the elution time, a gradient of increasing solvent polarity can be used. Start with a less polar mobile phase (e.g., 9:1 hexane:ethyl acetate) and gradually increase the proportion of the more polar solvent (ethyl acetate).

Fraction Analysis

• Monitor the composition of the collected fractions using TLC. Spot a small amount from each fraction (or every few fractions) onto a TLC plate.

• Develop and visualize the TLC plate as described in section 4.3.

• Identify the fractions containing the pure (S)-3-hydroxy-2-methylpropanoate. These will show a single spot at the expected Rf value.

Product Isolation

• Combine the fractions that contain the pure product.

• Remove the solvent from the pooled fractions using a rotary evaporator.

• The remaining residue is the purified (S)-3-hydroxy-2-methylpropanoate.

• Determine the yield and assess the purity of the final product using appropriate analytical techniques (e.g., NMR, GC-MS, and chiral HPLC if enantiomeric purity is a concern).

Troubleshooting and Optimization

Issue	Possible Cause	Suggested Solution
Poor Separation	- Inappropriate mobile phase polarity- Column overloading- Poor column packing (channeling)	- Re-optimize the mobile phase using TLC.- Reduce the amount of sample loaded onto the column.- Repack the column carefully, ensuring no air bubbles are trapped.
Compound Elutes Too Quickly	- Mobile phase is too polar.	- Decrease the polarity of the mobile phase (increase the proportion of hexane).
Compound Does Not Elute	- Mobile phase is not polar enough.	- Increase the polarity of the mobile phase (increase the proportion of ethyl acetate).
Tailing of Spots on TLC/Broad Peaks	- Sample is too acidic or basic.- Strong interaction with silica.	- Add a small amount of a modifier to the mobile phase (e.g., a few drops of acetic acid for acidic compounds or triethylamine for basic compounds).[8]

Conclusion

Silica gel column chromatography is a robust and reliable method for the purification of (S)-3-hydroxy-2-methylpropanoate. By carefully selecting the mobile phase, properly packing the column, and diligently analyzing the collected fractions, researchers can obtain this valuable chiral building block in high purity. The protocol and guidelines presented in this application note provide a solid foundation for achieving successful and reproducible purifications.

References

• Unibest Industrial Co., Ltd. (n.d.). methyI (S)-3-hydroxy-2-methylpropanoate. Retrieved from [Link]

• Sorbent Technologies, Inc. (2025, August 11). Flash Chromatography Basics. Retrieved from [Link]

• Cheméo. (n.d.). Chemical Properties of Methyl (R)-(-)-3-hydroxy-2-methyl-propionate (CAS 72657-23-9). Retrieved from [Link]

• LCGC International. (2026, March 25). Stationary Phases for Modern Thin-Layer Chromatography. Retrieved from [Link]

• Columbia University. (n.d.). Column chromatography. Retrieved from [Link]

• University of Toronto. (n.d.). Column chromatography. Retrieved from [Link]

• Varghese, R., & S, S. (2018). Purification and structural elucidation of three bioactive compounds isolated from Streptomyces coelicoflavus BC 01 and their biological activity. 3 Biotech, 8(1), 22. [Link]

• CommonOrganicChemistry.com. (n.d.). Running a Silica Gel Column. Retrieved from [Link]

• Senzer, B. D., Varongchayakul, C., Danheiser, R. L., Daniels, B., & Dong, V. M. (2025). Purification of Organic Compounds by Flash Column Chromatography. Organic Syntheses, 102, 276–302. [Link]

Sources

• 1. chemimpex.com [chemimpex.com]
• 2. reagents.alfa-chemistry.com [reagents.alfa-chemistry.com]
• 3. columbia.edu [columbia.edu]
• 4. methyI (S)-3-hydroxy-2-methylpropanoate - Buy CAS No.80657-57-4, chiral molecule, Roche esters Product on Unibest Industrial Co., Ltd. [unibestpharm.com]
• 5. (S)-(+)-3-羟基-2-甲基丙酸甲酯 97% | Sigma-Aldrich [sigmaaldrich.com]
• 6. Preparative Silica Columns for Efficient Chromatography | Danaher Life Sciences [lifesciences.danaher.com]
• 7. METHYL (S)-(+)-3-HYDROXY-2-METHYLPROPIONATE | 80657-57-4 [chemicalbook.com]
• 8. orgsyn.org [orgsyn.org]
• 9. sorbtech.com [sorbtech.com]
• 10. web.uvic.ca [web.uvic.ca]
• 11. Running a Silica Gel Column - CommonOrganicChemistry.com [commonorganicchemistry.com]

Determination of Enantiomeric Excess of (S)-3-Hydroxy-2-methylpropanoate by Chiral HPLC: A Derivatization-Enabled Workflow

Executive Summary

Methyl (S)-3-hydroxy-2-methylpropanoate, commonly known as the (S)-Roche ester, is a privileged chiral building block utilized extensively in the total synthesis of complex polyketides, macrolides, and pharmaceutical intermediates[1]. Accurately determining the enantiomeric excess (ee) of this intermediate is a critical quality control parameter in asymmetric synthesis[2]. This application note details a robust, self-validating analytical workflow that couples pre-column chemical derivatization with Normal Phase Chiral High-Performance Liquid Chromatography (HPLC) to achieve baseline enantioseparation and high-sensitivity detection.

Mechanistic Rationale & Analytical Strategy

Direct analysis of the native Roche ester via chiral HPLC presents two fundamental analytical challenges:

• Lack of a Strong Chromophore: The aliphatic structure of the Roche ester only absorbs weakly in the deep UV range (<210 nm). Relying on this wavelength leads to poor sensitivity, high Limits of Detection (LOD), and severe baseline drift caused by the absorbance of mobile phase modifiers.

• Deficient Chiral Recognition Elements: Polysaccharide-based Chiral Stationary Phases (CSPs) rely on a "three-point interaction model" (hydrogen bonding, steric inclusion, and π−π interactions) to differentiate enantiomers. The small, aliphatic Roche ester lacks the rigid, planar aromatic systems necessary to engage in stereoselective π−π stacking[2].

The Causality of Derivatization: To overcome these limitations, this protocol employs a pre-column derivatization strategy using 3,5-dinitrobenzoyl chloride (3,5-DNBC)[3].

• Enhanced Detectability: The introduction of the 3,5-dinitrophenyl moiety provides a robust chromophore with a high molar absorptivity at 254 nm, drastically improving signal-to-noise ratios.

• Amplified Chiral Recognition: The electron-deficient 3,5-dinitrophenyl ring acts as a potent π -acid. When analyzed on an amylose-based CSP (e.g., Chiralpak AD-H, which contains electron-rich phenylcarbamate groups), the derivatized analyte engages in strong intermolecular π−π donor-acceptor interactions. This drastically amplifies the differential binding energies between the (R) and (S) enantiomers, ensuring baseline resolution.

Trustworthiness: The Self-Validating System

A scientifically rigorous analytical protocol must be self-validating. This workflow mandates the parallel derivatization and injection of a racemic standard (rac-Roche ester) prior to sample analysis. The racemate serves two non-negotiable validation functions:

• Exclusion of Kinetic Resolution: It proves that the derivatization conditions (using DMAP/pyridine) do not induce kinetic resolution or epimerization. The integrated peak area ratio of the derivatized racemate must strictly be 50.0:50.0 (± 1.0%).

• System Suitability Testing (SST): It establishes that the column chemistry and mobile phase kinetics provide adequate baseline resolution ( Rs​≥2.0 ) before any unknown sample is quantified.

Materials and Reagents

• (S)-Roche ester (analyte) and rac-Roche ester (control standard)

• 3,5-Dinitrobenzoyl chloride (3,5-DNBC), ≥99% purity

• 4-Dimethylaminopyridine (DMAP), ≥99% purity

• Pyridine, anhydrous

• Dichloromethane (DCM), anhydrous

• HPLC-grade Hexane and Isopropanol (IPA)

• Saturated aqueous NaHCO3​ and 1M HCl

Step-by-Step Methodologies

Protocol A: Pre-Column Derivatization (Acylation)

Note: This protocol must be performed on both the unknown (S)-sample and the racemic control.

• Sample Preparation: In a flame-dried 5 mL glass vial equipped with a magnetic stir bar, dissolve 10.0 mg (~0.085 mmol) of the Roche ester in 1.0 mL of anhydrous DCM.

• Catalyst & Base Addition: Add 13.4 µL (0.17 mmol, 2.0 eq) of anhydrous pyridine and 1.0 mg (0.008 mmol, 0.1 eq) of DMAP.

• Acylation: Cool the mixture to 0 °C in an ice bath. Slowly add 29.4 mg (0.127 mmol, 1.5 eq) of 3,5-dinitrobenzoyl chloride.

• Reaction Propagation: Remove the ice bath and stir the reaction at room temperature (20-25 °C) for 2 hours.

  • Mechanistic Insight: DMAP acts as a nucleophilic catalyst, forming a highly reactive acylpyridinium intermediate. This ensures quantitative acylation of the primary alcohol without requiring elevated temperatures, which could otherwise risk epimerization at the adjacent C2 chiral center.

• Quenching: Quench the reaction by adding 1.0 mL of saturated aqueous NaHCO3​ . Stir vigorously for 10 minutes to hydrolyze any unreacted acid chloride.

• Liquid-Liquid Extraction: Extract the aqueous layer with DCM (3 x 2 mL). Wash the combined organic layers sequentially with 1M HCl (2 mL) to remove residual pyridine/DMAP, and brine (2 mL).

• Drying & Concentration: Dry the organic layer over anhydrous Na2​SO4​ , filter, and concentrate under a gentle stream of nitrogen gas.

• Reconstitution: Dissolve the dried residue in 10.0 mL of the HPLC mobile phase (Hexane/IPA, 90:10 v/v). Filter the solution through a 0.22 µm PTFE syringe filter directly into an HPLC autosampler vial.

Protocol B: Chiral HPLC Analysis

• System Equilibration: Purge the HPLC system with the mobile phase (Hexane/IPA, 90:10 v/v) until a stable baseline is achieved at 254 nm.

• Column Setup: Install an amylose tris(3,5-dimethylphenylcarbamate) coated column (e.g., Chiralpak AD-H, 250 mm × 4.6 mm, 5 µm). Equilibrate at a flow rate of 1.0 mL/min at 25 °C for at least 30 minutes.

• System Suitability Test (SST): Inject 10 µL of the derivatized racemic control.

  • Acceptance Criteria: Resolution ( Rs​ ) between the two enantiomer peaks must be ≥2.0 . The peak area ratio must be 50.0:50.0 (± 1.0%).

• Sample Analysis: Inject 10 µL of the derivatized (S)-Roche ester sample. Record the chromatogram for 20 minutes.

• Data Processing: Calculate the enantiomeric excess (ee) using the integrated peak areas (A) of the enantiomers:

  ee(%)=AS​+AR​∣AS​−AR​∣​×100

Quantitative Data Presentation

Table 1: Chromatographic Parameters and System Suitability Data

Parameter	Description / Value
Chiral Stationary Phase	Amylose tris(3,5-dimethylphenylcarbamate) (e.g., AD-H, 250 x 4.6 mm, 5 µm)
Mobile Phase	Hexane / Isopropanol (90:10, v/v), Isocratic
Flow Rate	1.0 mL/min
Detection Wavelength	254 nm (UV)
Column Temperature	25 °C
Injection Volume	10 µL
Expected tR​ (R-enantiomer)	~ 8.5 min
Expected tR​ (S-enantiomer)	~ 11.2 min
System Suitability ( Rs​ )	≥2.0 (Baseline Resolution)
Limit of Detection (LOD)	0.5 µg/mL (Signal-to-Noise ≥ 3)

Mechanistic Workflow Diagram

Workflow for the derivatization and chiral HPLC analysis of Roche ester.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. (R)-(-)-3-Bromo-2-methyl-1-propanol | 93381-28-3 | Benchchem [benchchem.com]

Application Note: Strategic Synthesis of Chiral Epoxides from (S)-3-Hydroxy-2-methylpropanoate

Executive Summary & Scope

(S)-3-hydroxy-2-methylpropanoate, universally recognized as the (S)-Roche ester, is a privileged chiral pool building block in organic synthesis. Its inherent stereocenter and orthogonal functional groups (a primary hydroxyl and a methyl ester) make it an ideal progenitor for complex polyketide and macrolide architectures. A critical operation in many total syntheses—such as those of Tautomycetin[1], the Tedanolides[2], and Enigmazole A[3]—is the conversion of the Roche ester into a chiral epoxide.

This application note details two divergent, field-proven methodologies for synthesizing chiral epoxides from the (S)-Roche ester. By understanding the mechanistic causality behind these transformations, researchers can select the optimal pathway for either terminal homologation or internal stereocontrolled epoxidation.

Mechanistic Pathways & Strategic Design

The transformation of the Roche ester into an epoxide requires the intermediate generation of an α -chiral aldehyde. Because the α -proton is highly acidic and prone to enolization, all synthetic choices must prioritize the preservation of stereochemical integrity.

Pathway A: Homologation via Corey-Chaykovsky Epoxidation

This pathway is utilized when a terminal epoxide is required for subsequent nucleophilic opening (e.g., dithiane coupling)[3].

• Protection: The primary hydroxyl is typically protected as a p-methoxybenzyl (PMB) or tert-butyldimethylsilyl (TBS) ether. PMB is often chosen because it withstands reductive conditions but can be orthogonally cleaved later using DDQ without disturbing the sensitive epoxide[1].

• Cryogenic Reduction: The ester is reduced to the aldehyde using DIBAL-H. Causality: This reaction must be strictly maintained at -78 °C. Warmer temperatures not only lead to over-reduction to the primary alcohol but also promote the epimerization of the labile α -methyl stereocenter[1].

• Ylide Selection: The aldehyde is reacted with dimethylsulfoxonium methylide (Corey-Chaykovsky reaction). Causality: The sulfoxonium ylide is a "soft" nucleophile. It attacks the aldehyde reversibly, followed by an irreversible intramolecular SN2 displacement of DMSO. This thermodynamic control prevents side reactions common with the more reactive sulfonium ylides, cleanly yielding the terminal epoxide.

Pathway B: Olefination and Directed Epoxidation

When a specific internal stereocenter is required (such as the C18-C19 epoxide in Tedanolide), the aldehyde is immediately trapped to prevent racemization[2].

• Trapping via Wittig: The unstable α -chiral aldehyde is immediately subjected to a Wittig olefination to form an α,β -unsaturated ester.

• Reduction to Allylic Alcohol: A second DIBAL-H reduction converts the enoate into an allylic alcohol.

• Directed Epoxidation: Causality: The newly formed free hydroxyl group acts as a directing group. Reagents like m-CPBA (exploiting the Henbest effect) or Titanium(IV) isopropoxide (Sharpless conditions) coordinate to the allylic alcohol, delivering the oxidant to a specific face of the olefin. This results in near-perfect diastereoselectivity (>10:1 dr)[2].

Comparative Data

The following table summarizes the quantitative and strategic differences between the two pathways to aid in route selection.

Parameter	Pathway A: Corey-Chaykovsky	Pathway B: Directed Epoxidation
Target Structure	Terminal Epoxide	Internal (Substituted) Epoxide
Key Reagents	DIBAL-H; Me3S(O)I / NaH	Wittig Reagent; DIBAL-H; m-CPBA
Typical Yield (3 steps)	45–60%	65–80%
Diastereoselectivity (dr)	~1.5:1 to 3:1 (Mixture at new center)	> 10:1 (Highly controlled)
Scalability	High (Requires careful gas evolution management)	Very High (Robust intermediates)
Primary Advantage	Direct one-carbon homologation	Absolute stereocontrol via directing groups

Synthetic Workflow

Divergent synthetic pathways for generating chiral epoxides from (S)-Roche ester.

Self-Validating Experimental Protocols

Protocol A: Synthesis of Terminal Epoxide via Corey-Chaykovsky

Note: This protocol assumes the starting material is the PMB-protected (S)-Roche ester.

Step 1: Cryogenic Reduction to Aldehyde

• Dissolve the PMB-protected Roche ester (1.0 equiv) in anhydrous CH2Cl2 (0.1 M) under an argon atmosphere.

• Cool the reaction flask to exactly -78 °C using a dry ice/acetone bath. Allow 15 minutes for temperature equilibration.

• Add DIBAL-H (1.0 M in hexanes, 1.1 equiv) dropwise via syringe pump over 30 minutes down the side of the flask to pre-cool the reagent.

• Stir for 2 hours at -78 °C.

• Self-Validation (IPC 1): Quench a 0.1 mL aliquot into saturated Rochelle's salt, extract with EtOAc, and analyze via 1H NMR. Validation criteria: Disappearance of the methyl ester singlet (~3.7 ppm) and appearance of a sharp aldehyde doublet (~9.6 ppm). If a doublet at ~3.5 ppm (primary alcohol) exceeds 5%, the reduction has overshot; strictly control temperature in future runs[1].

• Quench the main reaction with MeOH at -78 °C, warm to room temperature, and stir vigorously with saturated aqueous Rochelle's salt until two clear layers form. Extract with CH2Cl2, dry, and concentrate. Use the crude aldehyde immediately.

Step 2: Corey-Chaykovsky Epoxidation

• In a separate flame-dried flask, suspend NaH (60% dispersion in mineral oil, 1.5 equiv) in anhydrous DMSO (0.2 M).

• Add trimethylsulfoxonium iodide (1.5 equiv) portion-wise at room temperature. Stir until hydrogen gas evolution ceases (approx. 30–45 minutes), yielding a clear, colorless solution of the ylide.

• Dissolve the crude aldehyde from Step 1 in a minimal amount of anhydrous THF and add it dropwise to the ylide solution.

• Stir at room temperature for 14 hours.

• Self-Validation (IPC 2): Monitor by TLC (Hexanes/EtOAc 8:2). The product epoxide will appear as a closely eluting, UV-active spot. 1H NMR of a micro-workup will show characteristic epoxide ring protons (multiplets at ~2.5–3.0 ppm) and the disappearance of the aldehyde peak.

• Quench with cold water, extract with Et2O, wash extensively with brine to remove DMSO, dry over MgSO4, and purify via silica gel chromatography.

Protocol B: Synthesis of Stereopure Epoxide via Directed Epoxidation

Step 1: Wittig Olefination & Reduction

• To the crude α -chiral aldehyde (generated as in Protocol A, Step 1), add (carbethoxymethylene)triphenylphosphorane (1.2 equiv) in CH2Cl2 at room temperature. Stir for 4 hours.

• Concentrate and purify the resulting α,β -unsaturated ester via a short silica plug.

• Dissolve the enoate in CH2Cl2, cool to -78 °C, and add DIBAL-H (2.5 equiv) to reduce both the ester and the olefin (wait, DIBAL-H reduces the ester to the allylic alcohol; it does not reduce the olefin).

• Self-Validation (IPC 3): 1H NMR must show the disappearance of the ethyl ester signals and the presence of a diagnostic allylic CH2 doublet (~4.1 ppm) and olefinic protons (~5.6–5.8 ppm).

Step 2: Directed Epoxidation (m-CPBA)

• Dissolve the allylic alcohol (1.0 equiv) in anhydrous CH2Cl2 (0.05 M) and cool to 0 °C.

• Add purified m-CPBA (1.2 equiv) portion-wise.

• Stir at 0 °C for 4 hours, allowing the free hydroxyl group to direct the peroxy acid to the syn-face of the olefin[2].

• Self-Validation (IPC 4): 1H NMR of the crude mixture will confirm the diastereomeric ratio. The major diastereomer will exhibit a distinct shift in the epoxide proton signals compared to the minor isomer. A dr of >10:1 is expected.

• Quench with saturated aqueous Na2S2O3, wash with saturated NaHCO3, dry, and purify via flash chromatography.

References

• [1] Pereira de Sant'Ana, D., et al. "Synthetic Studies toward the Total Synthesis of Tautomycetin." The Journal of Organic Chemistry, 2019, 84(19), 12344-12357.[Link]

• [2] Schübel, N., Roy, M., Kalesse, M. "Syntheses of the tedanolides and myriaporones." Comptes Rendus Chimie, 2008, 11(11-12), 1419-1446.[Link]

• [3] Sugai, T., Fuwa, H. "Total Synthesis of the Marine Phosphomacrolide, (−)-Enigmazole A, Exploiting Multicomponent Type I Anion Relay Chemistry (ARC) in Conjunction with a Late Stage Petasis-Ferrier Union/Rearrangement." Journal of the American Chemical Society, 2018.[Link]

Sources

• 1. Synthetic Studies toward the Total Synthesis of Tautomycetin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. comptes-rendus.academie-sciences.fr [comptes-rendus.academie-sciences.fr]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Purification of (S)-3-Hydroxy-2-Methylpropanoate

Welcome to the technical support center for the purification of methyl (S)-3-hydroxy-2-methylpropanoate. This guide is designed for researchers, scientists, and professionals in drug development who are working with this versatile chiral building block. Here, you will find in-depth troubleshooting advice and frequently asked questions to navigate the complexities of its purification.

Methyl (S)-3-hydroxy-2-methylpropanoate, also known as the Roche ester, is a critical intermediate in the synthesis of a variety of pharmaceuticals, agrochemicals, and specialty polymers.[1][2] Its utility is rooted in its specific stereochemistry, making the isolation of the (S)-enantiomer in high purity a paramount objective for successful downstream applications.[1][3] This guide provides practical, experience-driven insights to help you overcome common purification challenges.

I. Troubleshooting Guide: Navigating Common Purification Hurdles

This section addresses specific issues that may arise during the purification of methyl (S)-3-hydroxy-2-methylpropanoate, offering potential causes and actionable solutions.

Issue 1: Poor Enantiomeric Excess (ee) After Purification

Symptom: The final product shows a low enantiomeric excess when analyzed by chiral HPLC or GC.

Potential Causes & Solutions:

• Inadequate Chiral Separation Method: The primary challenge in purifying chiral compounds is achieving high enantiomeric purity.[4]

  • Solution: The most effective method for separating enantiomers is chiral chromatography (HPLC or SFC).[][6] If you are not achieving baseline separation, consider the following:

    • Column Selection: There is no universal chiral column.[6] Screening a variety of chiral stationary phases (CSPs) is often necessary. Polysaccharide-based CSPs are a common starting point for this class of compounds.[7]

    • Mobile Phase Optimization: Systematically vary the mobile phase composition. For normal-phase chromatography, adjust the ratio of alkanes (e.g., hexane, heptane) to polar modifiers (e.g., isopropanol, ethanol). Small amounts of additives like trifluoroacetic acid (TFA) or diethylamine (DEA) can significantly impact selectivity for acidic or basic compounds, respectively.[7][8]

    • Flow Rate and Temperature: Reducing the flow rate can sometimes improve resolution by minimizing band broadening.[6] Temperature also plays a role in chiral recognition, and adjusting the column temperature may enhance separation.

• Racemization During Workup or Purification: The stereocenter of methyl (S)-3-hydroxy-2-methylpropanoate could be susceptible to epimerization under harsh pH or high-temperature conditions.

  • Solution:

    • Maintain neutral pH conditions during extractions and other workup steps.

    • Avoid excessive heat. If distillation is used, perform it under reduced pressure to lower the boiling point.[9][10] The boiling point is approximately 74 °C at 10 mmHg.[1][9]

• Co-elution with an Impurity: An achiral impurity might be co-eluting with one of the enantiomers, leading to an inaccurate assessment of the enantiomeric ratio.

  • Solution:

    • Use a high-resolution analytical technique, such as LC-MS, to identify any co-eluting species.[11]

    • Employ an orthogonal purification method, such as flash chromatography on silica gel, to remove achiral impurities before the chiral separation step.[12]

Issue 2: Low Overall Yield

Symptom: A significant loss of material is observed throughout the purification process.

Potential Causes & Solutions:

• Compound Volatility: Methyl (S)-3-hydroxy-2-methylpropanoate is a relatively volatile liquid.[9][10]

  • Solution:

    • When removing solvents under reduced pressure (e.g., rotary evaporation), use a moderate temperature and pressure to avoid co-distillation of the product.

    • Ensure that vacuum traps are cold and efficient.

• Adsorption onto Stationary Phase: The hydroxyl group in the molecule can lead to strong interactions with silica gel, potentially causing tailing and loss of material on the column.

  • Solution:

    • Deactivate the silica gel by adding a small percentage of a polar solvent like triethylamine or acetic acid to the mobile phase during flash chromatography.

    • Consider using a less acidic stationary phase, such as alumina.

• Formation of Diastereomeric Salts (for resolution of the corresponding acid): If resolving the carboxylic acid precursor via diastereomeric salt formation, incomplete salt formation or dissolution issues can lead to low recovery.[13][14]

  • Solution:

    • Carefully select the resolving agent and crystallization solvent.[14][15] Screening different combinations is often necessary to find conditions that provide both good resolution and high recovery.[16]

    • Optimize the stoichiometry of the resolving agent.

Issue 3: Presence of Achiral Impurities

Symptom: The final product is contaminated with non-chiral impurities, as detected by techniques like ¹H NMR or achiral GC/LC.

Potential Causes & Solutions:

• Incomplete Reaction: Starting materials or reagents from the synthesis may carry through the workup.

  • Solution:

    • Monitor the reaction to completion using an appropriate analytical technique (e.g., TLC, GC, LC).

    • Perform an appropriate aqueous workup to remove water-soluble reagents.

• Side Reactions: The synthesis may have produced byproducts with similar physical properties to the desired product.

  • Solution:

    • Flash column chromatography is typically effective for removing most achiral impurities.[12] A gradient elution from a non-polar solvent (e.g., hexane) to a more polar solvent system (e.g., ethyl acetate/hexane) can effectively separate compounds with different polarities.

• Contamination from Solvents or Equipment: Impurities can be introduced from glassware, solvents, or other equipment.

  • Solution:

    • Use high-purity solvents for all purification steps.

    • Ensure all glassware is scrupulously clean.

Data Summary Table

Property	Value	Source
Molecular Formula	C5H10O3	[1][2]
Molecular Weight	118.13 g/mol	[1][2]
Appearance	Colorless to light yellow liquid	[1]
Density	~1.071 g/mL at 25 °C	[1][9]
Boiling Point	74 °C at 10 mmHg	[1][9]
Refractive Index	n20/D 1.425	[1][9]

II. Frequently Asked Questions (FAQs)

Q1: What is the most reliable method for determining the enantiomeric excess (ee) of methyl (S)-3-hydroxy-2-methylpropanoate?

A1: Chiral gas chromatography (GC) or chiral high-performance liquid chromatography (HPLC) are the gold standards for determining enantiomeric excess.[17][18] These techniques utilize a chiral stationary phase to separate the (S) and (R) enantiomers, allowing for their direct quantification.[] While polarimetry can indicate optical activity, it is generally not as accurate or reliable for determining ee, especially in the presence of other chiral compounds.[19] NMR spectroscopy using chiral solvating agents or chiral shift reagents can also be used to differentiate between enantiomers.[17]

Q2: I am considering classical resolution by diastereomeric salt formation. What should I keep in mind?

A2: This method is applied to the carboxylic acid precursor, (S)-3-hydroxy-2-methylpropanoic acid, not the ester. The process involves reacting the racemic acid with a single enantiomer of a chiral base (the resolving agent) to form a pair of diastereomeric salts.[14][15] Because diastereomers have different physical properties, they can often be separated by fractional crystallization.[13] Key considerations include:

• Choice of Resolving Agent: Common chiral bases include brucine, strychnine, and (R)- or (S)-1-phenylethylamine.[14]

• Solvent Selection: The choice of crystallization solvent is critical for achieving good separation.

• Liberation of the Free Acid: After separating the desired diastereomeric salt, the optically pure acid must be liberated by treatment with a strong acid.

Q3: Can I use distillation to purify methyl (S)-3-hydroxy-2-methylpropanoate?

A3: Distillation can be an effective method for removing non-volatile impurities. However, since the (S) and (R) enantiomers have identical boiling points, distillation will not separate them.[14] Therefore, distillation is best used as a preliminary purification step before chiral separation or after chiral separation to remove the purification solvents. Always perform distillation under reduced pressure to prevent thermal degradation.[9][10]

Q4: My purified material is a colorless to yellowish oily substance. Is this normal?

A4: Yes, this is the expected physical appearance of methyl (S)-3-hydroxy-2-methylpropanoate.[1][2]

Q5: How do residual impurities affect the end-use of the product, for example, in polymerization?

A5: In polymerization reactions, even small amounts of impurities can act as inhibitors or chain-terminating agents, affecting the molecular weight and properties of the resulting polymer.[20][21] For instance, the incorporation of 3-hydroxypropionate monomers into polyesters like poly(3-hydroxybutyrate) can alter the polymer's crystallinity, glass transition temperature, and melting point.[22] Therefore, achieving high purity is crucial for obtaining polymers with the desired characteristics.

III. Experimental Workflows and Diagrams

Workflow for Chiral HPLC Method Development

Caption: A stepwise workflow for developing a chiral HPLC method.

Logical Flow for Troubleshooting Low Enantiomeric Excess

Caption: A decision tree for troubleshooting low enantiomeric excess.

References

• Unibest Industrial Co., Ltd. methyI (S)
• Neopharm Labs.
• Chem-Impex. Methyl (S)-(+)
• Sigma-Aldrich. Methyl (S)-(+)
• BOC Sciences.
• Cheméo. Chemical Properties of Methyl (R)-(-)
• Pure Synth.
• ChemicalBook. METHYL (S)-(+)
• Shodhganga.
• University of Bath.
• Sigma-Aldrich.
• National Center for Biotechnology Information. Determination of Enantiomeric Excess and Diastereomeric Excess via Optical Methods. Application to α-methyl-β-hydroxy-carboxylic acids.
• American Pharmaceutical Review. Chiral Separation and Enantiomeric Analysis: Critical Importance in Pharmaceutical Development.
• Wiley Online Library. Determination of enantiomeric excess by chiral liquid chromatography without enantiomerically pure starting standards.
• Chiralpedia. Part 7: Analytical Techniques for Stereochemistry.
• Royal Society of Chemistry. Determination of enantiomeric excess and diastereomeric excess via optical methods. Application to α-methyl-β-hydroxy-carboxylic acids.
• Chromatography Today.
• NIST. Methyl (R)-(-)
• Sigma-Aldrich. Methyl (R)-(−)
• SK pharmteco.
• Google Patents. EP1305270B1 - Kinetic resolutions of chiral 2- and 3-substituted carboxylic acids.
• LCGC International.
• Chemistry LibreTexts. 3.6F: Troubleshooting.
• Chemistry LibreTexts. 4.8: 6.
• TCI Chemicals.
• Pharmaceutical Technology. Chiral Resolution with and without Resolving Agents.
• Arborpharmchem.
• CymitQuimica. Methyl (R)-(-)
• Technology Networks. Strategies for The Purification of Synthetic Products in The Pharmaceutical Industry.
• MDPI.
• Google Patents.
• National Center for Biotechnology Information.
• Google Patents. Synthesis method of (S) -2-hydroxy-3-o-methylpropanoic acid.
• West Virginia University.

Sources

• 1. chemimpex.com [chemimpex.com]
• 2. methyI (S)-3-hydroxy-2-methylpropanoate - Buy CAS No.80657-57-4, chiral molecule, Roche esters Product on Unibest Industrial Co., Ltd. [unibestpharm.com]
• 3. pure-synth.com [pure-synth.com]
• 4. Chiral and Achiral Compounds Purification | Neopharm Labs [neopharmlabs.com]
• 6. Chiral Chromatography Frequently Asked Questions [sigmaaldrich.com]
• 7. chromatographyonline.com [chromatographyonline.com]
• 8. chromatographytoday.com [chromatographytoday.com]
• 9. Methyl (S)-(+)-3-hydroxy-2-methylpropionate 97 80657-57-4 [sigmaaldrich.com]
• 10. METHYL (S)-(+)-3-HYDROXY-2-METHYLPROPIONATE | 80657-57-4 [chemicalbook.com]
• 11. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]
• 12. chromatographyonline.com [chromatographyonline.com]
• 13. sucra.repo.nii.ac.jp [sucra.repo.nii.ac.jp]
• 14. chem.libretexts.org [chem.libretexts.org]
• 15. arborpharmchem.com [arborpharmchem.com]
• 16. pharmtech.com [pharmtech.com]
• 17. Part 7: Analytical Techniques for Stereochemistry – Chiralpedia [chiralpedia.com]
• 18. skpharmteco.com [skpharmteco.com]
• 19. Determination of enantiomeric excess [ch.ic.ac.uk]
• 20. mdpi.com [mdpi.com]
• 21. web.statler.wvu.edu [web.statler.wvu.edu]
• 22. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Troubleshooting the Asymmetric Synthesis of (S)-3-Hydroxy-2-methylpropanoate

Welcome to the Technical Support Center. As a Senior Application Scientist, I have compiled this definitive guide to address the mechanistic pitfalls and side reactions encountered during the synthesis of (S)-3-hydroxy-2-methylpropanoate (commonly known as the Roche ester).

The industry standard for this synthesis is the Rh-catalyzed asymmetric hydrogenation of methyl 2-hydroxymethylacrylate. While highly efficient, the reaction's stereoselectivity and yield are highly sensitive to substrate purity, solvent choice, and environmental controls.

Part 1: Troubleshooting Guides & FAQs

Q1: Why is the enantiomeric excess (ee) of my Roche ester product lower than the expected >95%? A1: A drop in enantioselectivity is almost always tied to the disruption of the "lock-and-key" transition state during catalysis. The primary hydroxyl group of your substrate is not merely a passive functional group; it acts as a critical directing moiety. It forms secondary hydrogen-bonding interactions with the chiral ligand (such as the oxygen in phosphoramidite ligands or urea groups in supramolecular systems) (). This interaction rigidly locks the substrate, exposing only its Si-face to the rhodium-hydride active species. Causality & Fix: If you use a competing protic solvent (like methanol) or if the substrate's hydroxyl group is protected (e.g., as a silyl ether), this crucial H-bond is outcompeted or blocked. The substrate rotates freely, leading to non-stereoselective background hydrogenation. Switch to a strictly non-competing, anhydrous solvent like dichloromethane (CH₂Cl₂) and ensure the substrate's primary alcohol remains unprotected ().

Q2: I am detecting methyl methacrylate in my crude mixture. What causes this elimination side reaction? A2: Methyl methacrylate is the dehydration (elimination) byproduct of your allylic alcohol substrate. The hydroxyl group in the allylic position of methyl 2-hydroxymethylacrylate is highly sensitive to acidic conditions. Causality & Fix: Trace acidic impurities in your solvent, or residual acid from the substrate's upstream synthesis, catalyze the loss of water. This forms the thermodynamically stable conjugated diene/enone system of methyl methacrylate. To prevent this, ensure your substrate is rigorously purified through basic alumina prior to the reaction, and avoid evaporation temperatures above 30 °C during workup.

Q3: My GC-MS shows the formation of 3-hydroxy-2-methylpropanoic acid. How do I stop this? A3: This indicates classic ester hydrolysis, driven by nucleophilic attack on the methyl ester. Causality & Fix: The presence of trace moisture in the reactor leads to hydrolysis, yielding the free carboxylic acid. Self-Validating Step: Never assume a solvent is dry. Always perform a Karl Fischer titration on your reaction solvent immediately before introducing the Rh-catalyst. The water content must be strictly <50 ppm.

Q4: The hydrogenation stalls at ~50% conversion despite high hydrogen pressure. Why? A4: Stalled conversions are typically the result of catalyst poisoning. Causality & Fix: Rhodium-phosphoramidite and Rh-phosphine complexes are exceptionally sensitive to oxidation by dissolved O₂. Ensure rigorous freeze-pump-thaw degassing of the solvent. Additionally, maintain a constant isobaric H₂ supply rather than a single static charge to prevent hydrogen starvation at the metal center.

Part 2: Quantitative Data & Side Reaction Profiling

To rapidly diagnose your reaction outcomes, cross-reference your analytical data with the table below:

Side Product	Causality / Mechanism	Analytical Detection	Corrective Action
Methyl Methacrylate	Acid-catalyzed dehydration of the allylic alcohol substrate.	GC-MS: m/z 100 [M]⁺¹H NMR: Distinct vinyl protons shift.	Pass substrate through basic alumina; keep T < 30 °C.
3-Hydroxy-2-methylpropanoic acid	Moisture-driven ester hydrolysis.	¹H NMR: Loss of the singlet at ~3.7 ppm (-OCH₃).	Karl Fischer titration (<50 ppm H₂O required).
Racemic Roche Ester	Disruption of substrate-catalyst H-bonding.	Chiral GC: Two enantiomeric peaks with ~1:1 ratio.	Use strictly non-protic solvents (e.g., CH₂Cl₂).
Transesterification Products	Nucleophilic attack by an incorrect alcohol solvent.	LC-MS/GC-MS: Altered molecular weight of the ester.	Avoid alcohol-based solvents during catalysis.

Part 3: Self-Validating Experimental Protocol

To ensure a self-validating system, follow this step-by-step methodology for the asymmetric hydrogenation of methyl 2-hydroxymethylacrylate:

• Substrate Purification: Dissolve methyl 2-hydroxymethylacrylate in CH₂Cl₂ and pass it through a short plug of activated basic alumina to remove trace acrylic acids.

  • Validation Check: Spot the eluent on a TLC plate; verify the complete absence of baseline acidic impurities.

• Solvent Validation: Perform a Karl Fischer titration on the CH₂Cl₂ solvent.

  • Validation Check: Proceed only if H₂O content is < 50 ppm.

• Catalyst Preparation (Glovebox): Inside an argon-filled glovebox, dissolve [Rh(cod)₂]BF₄ (0.1 mol%) and the chiral phosphoramidite ligand (e.g., IndolPhos, 0.11 mol%) in the validated CH₂Cl₂. Stir for 15 minutes to pre-form the active complex.

• Reaction Setup: Transfer the catalyst solution and the purified substrate (1.0 M) to a stainless-steel autoclave equipped with a magnetic stirrer.

• Degassing & Pressurization: Purge the sealed autoclave with H₂ gas three times (pressurize to 5 bar, then vent). Finally, pressurize to 20 bar H₂.

• Reaction Execution: Stir at 25 °C for 12 hours.

  • Validation Check: Monitor the pressure drop; a stable plateau indicates reaction completion.

• Workup: Vent the reactor slowly. Remove the solvent under reduced pressure at a strict water-bath temperature of ≤30 °C to prevent thermal elimination side reactions.

Part 4: Reaction Pathway Visualization

The following diagram maps the catalytic cycle and the exact points where side reactions branch off from the intended pathway.

Fig 1: Catalytic cycle and primary side reactions in Roche ester synthesis.

References

• Daubignard, J., Lutz, M., Detz, R. J., de Bruin, B., & Reek, J. N. H. "Origin of the Selectivity and Activity in the Rhodium-Catalyzed Asymmetric Hydrogenation Using Supramolecular Ligands." ACS Catalysis, 2019, 9(8), 7535–7547. URL:[Link]

• Wassenaar, J., Kuil, M., & Reek, J. N. H. "Asymmetric synthesis of the Roche Ester and its derivatives by Rh-IndolPhos catalyzed hydrogenation." Advanced Synthesis & Catalysis, 2008, 350(10), 1610–1614. URL:[Link]

Technical Support Center: Troubleshooting Enantiomeric Excess (ee) Determination of (S)-Roche Ester

Welcome to the Analytical Technical Support Center. As a Senior Application Scientist, I frequently consult on the chiral analysis of (S)-3-hydroxy-2-methylpropanoate (commonly known as the (S)-Roche ester). This molecule is a highly versatile chiral building block used in the synthesis of complex polyketides, antibiotics, and semiochemicals.

However, determining its enantiomeric excess (ee) presents three distinct physicochemical challenges:

• Lack of a Chromophore: It only possesses an ester carbonyl, rendering standard UV-Vis detection (HPLC) nearly blind to it.

• High Polarity & Hydrogen Bonding: The free primary hydroxyl group interacts strongly with stationary phases, causing peak tailing in Gas Chromatography (GC).

• Labile Stereocenter: The C2 stereocenter is positioned alpha to the carbonyl, making it susceptible to base-catalyzed enolization and subsequent racemization during derivatization.

This guide provides field-proven, self-validating protocols and troubleshooting FAQs to ensure absolute scientific integrity in your ee determinations.

Quantitative Method Comparison

Before selecting a workflow, review the quantitative parameters of the three primary analytical platforms for Roche ester analysis.

Analytical Platform	Derivatization Required?	Preferred Reagents	Sensitivity (LOD)	Typical Run Time	Primary Risk / Limitation
Chiral GC-FID	Optional (Highly Recommended)	Acetic anhydride, Tosyl chloride	~10 ng	15–30 mins	Thermal degradation; peak tailing if underivatized.
Chiral HPLC-UV	Mandatory	2,4'-dibromoacetophenone, Benzoyl chloride	~50 ng (post-deriv)	20–45 mins	Base-catalyzed racemization during derivatization.
19 F NMR	Mandatory	(R)- or (S)-MTPA-Cl (Mosher's Acid)	~5 µg	5–10 mins	Kinetic resolution artifacts if reaction < 100%.

Decision Matrix & Validation Workflow

Workflow for selecting and validating Roche ester ee determination methods.

Module 1: Chiral Gas Chromatography (GC-FID)

Chiral GC is often the most direct method for analyzing small, volatile aliphatic esters. Cyclodextrin-based stationary phases, such as Cp Chirasil DEX-CB, are the industry standard for this application[1].

Self-Validating Protocol: Acetylation & GC Analysis

Causality: While underivatized Roche ester can be injected, the free C3-hydroxyl group hydrogen-bonds with residual silanol groups in the GC inlet and column, causing severe peak tailing. Acetylation caps the hydroxyl group, ensuring sharp, Gaussian peaks and accurate integration.

• Reaction: Dissolve 5 mg of the sample in 1 mL anhydrous dichloromethane (DCM). Add 10 µL pyridine and 10 µL acetic anhydride.

• Incubation: Stir at room temperature for 30 minutes.

• Quench & Extract: Add 1 mL saturated aqueous NaHCO3​ . Extract the organic layer, dry over anhydrous Na2​SO4​ , and filter.

• Validation Step: Prepare a known racemic standard of Roche ester using the exact same derivatization protocol.

• Analysis: Inject 1 µL into a GC-FID equipped with a Chirasil-DEX CB column. Use an isothermal hold at 80°C for 5 min, followed by a slow ramp (2°C/min) to 120°C. Ensure the racemic standard yields a resolution ( Rs​ ) > 1.5 before analyzing the unknown.

Troubleshooting FAQs

Q: My enantiomers are co-eluting as a single broad peak. How do I improve resolution? A: Co-elution of small chiral molecules usually indicates that the initial oven temperature is too high, causing the analyte to partition too heavily into the mobile phase rather than interacting with the chiral cyclodextrin cavity. Lower your initial oven temperature to 70–80°C and decrease your ramp rate to 1°C/min.

Q: I am seeing degradation peaks in my chromatogram. What is happening? A: Roche ester and its derivatives can undergo thermal elimination at high temperatures. Check your inlet temperature; it should not exceed 220°C. Alternatively, consider tosylation instead of acetylation to increase thermal stability, a method proven effective in complex semiochemical synthesis[2].

Module 2: Chiral High-Performance Liquid Chromatography (HPLC-UV)

Because Roche ester lacks a conjugated π -system, it is practically invisible to standard UV detectors at analytical concentrations. It must be derivatized with a strong chromophore, such as 2,4'-dibromoacetophenone[3].

Self-Validating Protocol: UV-Derivatization & HPLC Analysis

Causality: Derivatization introduces a bulky, UV-active aromatic ring, allowing detection at 254 nm. However, the basic conditions required for esterification can deprotonate the acidic C2 α -proton, leading to racemization. We use mild bases to prevent this.

• Reaction: Dissolve 10 mg of (S)-Roche ester in 2 mL anhydrous acetonitrile.

• Reagents: Add 1.2 equivalents of 2,4'-dibromoacetophenone and 1.5 equivalents of N,N-diisopropylethylamine (DIPEA). Do not use stronger bases like NaOH or DBU.

• Incubation: Stir at room temperature until complete conversion is observed via TLC.

• Purification: Pass the mixture through a short silica plug to remove excess UV-active reagents that might obscure the chromatogram.

• Validation Step: Derivatize a known, highly pure (S)-enantiomer standard in parallel. If the standard shows an ee drop (e.g., from 99% to 90%), your reaction conditions are causing racemization. Reduce the reaction time or switch to a milder base like pyridine.

• Analysis: Dissolve the purified derivative in HPLC-grade Hexane/Isopropanol (95:5) and inject onto a Chiralcel OD-H or AS column. Monitor at 254 nm.

Troubleshooting FAQs

Q: I am observing a lower ee than expected, and I suspect racemization during derivatization. How can I confirm this? A: The C2 stereocenter is labile via enolization. To confirm if your protocol is the culprit, run the derivatization in the presence of a deuterated solvent (e.g., CD3​CN ) and a deuterated base. If enolization is occurring, deuterium will be incorporated at the C2 position, which can be easily detected by Mass Spectrometry (an M+1 shift) or 1H NMR (disappearance of the α -proton signal).

Q: The baseline of my HPLC trace is incredibly noisy, making integration impossible. A: This is almost always caused by unreacted derivatizing agents (like dibromoacetophenone or benzoyl chloride) co-eluting with your analyte. You must perform a silica plug filtration or a liquid-liquid extraction to remove these highly UV-active impurities prior to injection.

Module 3: NMR Spectroscopy (Mosher's Ester Method)

When chiral chromatography columns are unavailable, derivatization with a chiral auxiliary like Mosher's acid chloride (MTPA-Cl) allows for ee determination via standard NMR by converting enantiomers into diastereomers.

Self-Validating Protocol: MTPA-Cl Derivatization & 19 F NMR

Causality: The 1H NMR spectrum of Roche ester is highly congested. By utilizing the CF3​ group on the Mosher's auxiliary, we shift our analysis to 19 F NMR. Fluorine-19 has a 100% natural abundance, a high gyromagnetic ratio, and appears in a completely clear region of the spectrum (~ -71 ppm), allowing for pristine baseline integration.

• Reaction: In a dry NMR tube, dissolve 5 mg of the sample in 0.5 mL of CDCl3​ .

• Reagents: Add 2.5 equivalents of pyridine- d5​ and 2.0 equivalents of (R)-MTPA-Cl.

• Incubation: Allow the reaction to proceed at room temperature for at least 2–4 hours.

• Validation Step (Critical): You must verify via 1H NMR that the starting material has been 100% consumed. If the reaction is incomplete, kinetic resolution will occur (one enantiomer reacts faster than the other), and the resulting diastereomeric ratio will not reflect the true ee of the starting material.

• Analysis: Acquire a 19 F NMR spectrum (with 1H decoupling). Integrate the two distinct CF3​ singlets to calculate the enantiomeric excess.

Troubleshooting FAQs

Q: My calculated ee from the NMR integration fluctuates between different sample preparations. A: You are likely falling victim to kinetic resolution artifacts. Because (R)-MTPA-Cl is chiral, its transition state energy differs when reacting with the (R) vs. (S) enantiomers of the Roche ester. If you quench the reaction at 80% conversion, the faster-reacting enantiomer will be overrepresented in the product. Solution: Always use a large excess of MTPA-Cl and pyridine, and ensure 100% conversion before acquiring the spectrum.

Sources

• 1. application.wiley-vch.de [application.wiley-vch.de]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]

stability issues of (S)-3-hydroxy-2-methylpropanoate under different conditions

Welcome to the technical support center for (S)-3-hydroxy-2-methylpropanoate. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth information and troubleshooting advice regarding the stability of this compound under various experimental conditions. As Senior Application Scientists, we have compiled this resource based on established scientific principles and practical laboratory experience to help you navigate potential challenges in your work.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors that can affect the stability of (S)-3-hydroxy-2-methylpropanoate?

The stability of (S)-3-hydroxy-2-methylpropanoate, a chiral ester with hydroxyl and ester functional groups, is primarily influenced by pH, temperature, and the presence of oxidizing agents.[1][2] The ester linkage is susceptible to hydrolysis, particularly under acidic and basic conditions. Elevated temperatures can accelerate this and other degradation processes.[1] Additionally, while generally stable, exposure to strong oxidizing agents should be avoided.[3]

Q2: What are the likely degradation products of (S)-3-hydroxy-2-methylpropanoate?

The most probable degradation pathway for (S)-3-hydroxy-2-methylpropanoate is the hydrolysis of the methyl ester to form (S)-3-hydroxy-2-methylpropanoic acid and methanol. This can be catalyzed by acid or base. Under strong oxidative stress, further degradation of the parent molecule or its primary degradant could occur.

Q3: How should I properly store (S)-3-hydroxy-2-methylpropanoate to ensure its long-term stability?

For long-term storage, it is recommended to keep (S)-3-hydroxy-2-methylpropanoate in a tightly sealed container in a cool, dry, and well-ventilated area, with a recommended storage temperature of 2-8 °C.[2] This minimizes the potential for hydrolysis due to atmospheric moisture and reduces the rate of any potential degradation reactions.

Q4: Which analytical techniques are most suitable for assessing the stability of (S)-3-hydroxy-2-methylpropanoate?

High-Performance Liquid Chromatography (HPLC) is the most widely used and effective technique for stability testing.[4][5] It allows for the separation, identification, and quantification of the parent compound and its degradation products.[4] For the structural elucidation of unknown degradation products, techniques like Mass Spectrometry (MS) and Nuclear Magnetic Resonance (NMR) spectroscopy are invaluable.[4]

Q5: At what point in my research or drug development process should I conduct forced degradation studies?

Forced degradation, or stress testing, is most beneficial when initiated early in the drug development process.[6] Conducting these studies before or during Phase II can provide crucial information for formulation development, manufacturing process improvements, and the selection of appropriate stability-indicating analytical methods.[7][8] The results of these studies are a required component of a Phase III IND filing.[7]

Troubleshooting Guide

Problem: I am observing unexpected peaks in my HPLC chromatogram during a stability study.

• Potential Cause 1: Degradation. The new peaks are likely degradation products of (S)-3-hydroxy-2-methylpropanoate. The primary suspect would be (S)-3-hydroxy-2-methylpropanoic acid resulting from hydrolysis.

• Troubleshooting Steps:

  • Characterize the new peaks: Use a diode array detector (DAD) to obtain the UV spectrum of the new peaks and compare it to the parent compound. If possible, use LC-MS to determine the mass of the impurities.

  • Synthesize or procure the suspected degradant: If you suspect hydrolysis, obtain a standard of (S)-3-hydroxy-2-methylpropanoic acid and compare its retention time with the unknown peak.

  • Review your experimental conditions: Assess if the pH, temperature, or solvent composition of your sample preparation or mobile phase could be contributing to the degradation.

Problem: The concentration of my stock solution of (S)-3-hydroxy-2-methylpropanoate is decreasing over time, even when stored at 2-8 °C.

• Potential Cause: Hydrolysis. Even at refrigerated temperatures, hydrolysis can occur, especially if the solvent is aqueous or contains acidic or basic impurities. The compound is noted to be insoluble in water, which might suggest that prolonged contact with aqueous media, even in a multi-component solvent system, could lead to degradation at the interface.[9]

• Troubleshooting Steps:

  • Solvent Selection: Prepare stock solutions in an anhydrous, aprotic solvent if compatible with your experimental design.

  • pH Control: If an aqueous solvent is necessary, ensure the pH is neutral and buffered.

  • Fresh Preparation: For sensitive experiments, prepare solutions fresh daily.

  • Container Material: Use high-quality, inert containers to prevent leaching of contaminants that could catalyze degradation.

Problem: I am experiencing low yields in a reaction involving (S)-3-hydroxy-2-methylpropanoate under basic conditions.

• Potential Cause: Base-catalyzed hydrolysis. The ester functionality of your starting material is likely being hydrolyzed by the basic reaction conditions, consuming your reactant and reducing the yield of your desired product.

• Troubleshooting Steps:

  • Protecting Groups: Consider protecting the hydroxyl group before performing reactions that require strong basic conditions.

  • Milder Base: Investigate if a milder, non-nucleophilic base can be used for your transformation.

  • Reaction Temperature and Time: Optimize the reaction to run at a lower temperature and for a shorter duration to minimize the extent of hydrolysis.

  • Monitor the reaction: Use in-process controls (e.g., TLC or rapid HPLC) to monitor the consumption of the starting material and the formation of the hydrolysis byproduct.

Protocols and Methodologies

Forced Degradation Study Protocol

Forced degradation studies are essential to understand the intrinsic stability of a molecule and to develop stability-indicating analytical methods.[1][6] The goal is typically to achieve 5-20% degradation of the active substance.[1][8]

1. Preparation of Stock Solution:

• Dissolve a known concentration of (S)-3-hydroxy-2-methylpropanoate in a suitable solvent (e.g., methanol or acetonitrile).

2. Stress Conditions:

Stress Condition	Recommended Parameters
Acid Hydrolysis	0.1 M HCl at 60 °C
Base Hydrolysis	0.1 M NaOH at room temperature
Oxidative Degradation	3% H₂O₂ at room temperature
Thermal Degradation	60 °C (in a calibrated oven)
Photolytic Degradation	Expose to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt-hours/square meter.

3. Experimental Procedure:

• For each condition, mix the stock solution with the stress agent.

• For thermal and photolytic studies, the stock solution is directly exposed to the condition.

• Maintain a control sample at room temperature or refrigerated, protected from light.

• Monitor the samples at appropriate time points (e.g., 0, 2, 4, 8, 24 hours).

• Before analysis, neutralize the acid and base-stressed samples.

• Dilute all samples to the same final concentration with the mobile phase.

4. Analysis:

• Analyze the samples using a validated stability-indicating HPLC method.

• Determine the percentage of degradation and identify any major degradation products.

General HPLC Method for Stability Testing

• Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

• Mobile Phase: A gradient of water (with 0.1% formic acid) and acetonitrile.

• Flow Rate: 1.0 mL/min.

• Detector: UV detector at an appropriate wavelength (to be determined by UV scan of the parent compound).

• Injection Volume: 10 µL.

• Column Temperature: 30 °C.

This method should be validated for specificity, linearity, accuracy, precision, and robustness according to ICH guidelines.[5]

Degradation Pathways and Visualizations

The primary degradation pathway for (S)-3-hydroxy-2-methylpropanoate is hydrolysis of the ester bond. This reaction is catalyzed by both acid and base.

Caption: Hydrolytic degradation of (S)-3-hydroxy-2-methylpropanoate.

Caption: Workflow for a forced degradation study.

References

• Forced Degradation Studies: Regulatory Considerations and Implementation. BioProcess International. [Link]

• Forced Degradation – A Review. International Journal of Pharmaceutical Sciences Review and Research. [Link]

• Forced Degradation Studies for Biopharmaceuticals. Pharmaceutical Technology. [Link]

• Enzymes potentially involved in 3-hydroxypropionic acid degradation in P. denitrificans. ResearchGate. [Link]

• Forced Degradation Studies for Drug Substances & Drug Products- Scientific Considerations. Veeprho. [Link]

• Biosynthesis and Biodegradation of 3-Hydroxypropionate-Containing Polyesters. PMC. [Link]

• Methyl-3-hydroxy-2-methylpropanoate. INRAE. [Link]

• Methyl (R)-(-)-3-hydroxy-2-methyl-propionate. NIST WebBook. [Link]

• Propanoic acid, 3-hydroxy-2-(hydroxymethyl)-2-methyl-, polymer with 1,4-butanediol, dimethyl carbonate, 1,6-hexanediol, 5-isocyanato-1-(isocyanatomethyl)-1,3,3-trimethylcyclohexane, 1,1'-methylenebis(4-isocyanatocyclohexane) and 2-oxepanone. PubChem. [Link]

• Characterization of the pH-dependent protein stability of 3α-hydroxysteroid dehydrogenase/carbonyl reductase by differential scanning fluorimetry. PMC. [Link]

• 3-Hydroxyisobutyric acid. Wikipedia. [Link]

• Advanced Analytical Techniques in Stability Testing. Separation Science. [Link]

• Enzymatic degradation of poly-[(r)-3-hydroxybutyrate]: mechanism, kinetics, consequences. Budapest University of Technology and Economics. [Link]

• Development of Stability Indicating HPLC-DAD method for Simultaneous Determination of Mometsone Furoate and Salicylic Acid in Ointment Matrix. Royal Society of Chemistry. [Link]

• Analytical Methods to Determine the Stability of Biopharmaceutical Products. Chromatography Online. [Link]

• Enzymatic processes for biodegradation of poly(hydroxyalkanoate)s crystals. ResearchGate. [Link]

• methyl (2S)-3-hydroxy-2-methylpropanoate. Stenutz. [Link]

Sources

• 1. veeprho.com [veeprho.com]
• 2. chemimpex.com [chemimpex.com]
• 3. fishersci.com [fishersci.com]
• 4. sepscience.com [sepscience.com]
• 5. pubs.rsc.org [pubs.rsc.org]
• 6. biomedres.us [biomedres.us]
• 7. biopharminternational.com [biopharminternational.com]
• 8. pharmtech.com [pharmtech.com]
• 9. METHYL (S)-(+)-3-HYDROXY-2-METHYLPROPIONATE | 80657-57-4 [chemicalbook.com]

Technical Support Center: Troubleshooting Racemization in (S)-Roche Ester Workflows

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with drug development professionals who have lost weeks of work due to the subtle instability of methyl (S)-3-hydroxy-2-methylpropanoate, commonly known as the Roche ester. This chiral building block is ubiquitous in polyketide synthesis, but its stereocenter is notoriously fragile.

This guide provides mechanistic causality, field-proven troubleshooting, and self-validating protocols to ensure your stereocenters remain perfectly intact.

The Mechanistic Root of the Problem

Before troubleshooting, we must understand the causality of the failure. The Roche ester contains an α -chiral center (C2) bearing a methyl group and a single proton. Because this proton is flanked by an electron-withdrawing ester carbonyl, it is unusually acidic. Exposure to basic conditions leads to the abstraction of this proton, forming a planar enolate intermediate. Upon reprotonation, the stereocenter is scrambled, resulting in a racemic mixture.

Base-catalyzed enolization mechanism leading to the racemization of (S)-Roche ester.

Frequently Asked Questions (Troubleshooting)

Q: My Roche ester racemized during standard O-benzylation with NaH and benzyl bromide. How do I prevent this? A: Standard Williamson ether synthesis is fundamentally incompatible with the Roche ester. Sodium hydride (NaH) is a strong base that rapidly deprotonates the α -carbon before the hydroxyl group can be fully alkylated. The Solution: Transition to neutral or mildly acidic benzylation conditions. We highly recommend using the Dudley reagent (2-benzyloxy-1-methylpyridinium triflate). This reagent transfers the benzyl group under neutral conditions, completely bypassing the enolization pathway 1.

Q: I tried reducing the Roche ester directly to the "Roche aldehyde" using DIBAL-H, but my enantiomeric excess (ee%) plummeted. Why? A: Direct reduction of the Roche ester to the aldehyde is a classic trap. First, DIBAL-H reductions are prone to overreduction. Second, and more critically, the resulting free aldehyde ((S)-3-hydroxy-2-methylpropanal) is chemically unstable and undergoes rapid racemization even at 0 °C 2. The Solution: Never isolate the free Roche aldehyde. You must either reduce the ester fully to a diol (which lacks the electron-withdrawing carbonyl) or use modern catalytic hydrosilylation (e.g., using Fiddler Crab-Type Boranes) to reduce the protected ester directly into a stable acetal 2.

Q: I converted the primary alcohol of the Roche ester to a tosylate for a cuprate coupling, but my final product is racemic. What happened? A: This is a case of neighboring group participation. When the primary alcohol is converted into a good leaving group (like a tosylate), the molecule can undergo an intramolecular cyclization to form an achiral 3-methyloxetane intermediate. Your nucleophile (cuprate) then opens this achiral oxetane from either face, resulting in a racemic product 3. The Solution: Always protect the hydroxyl group (e.g., as a TBS ether) before performing downstream organometallic couplings, or ensure the ester is reduced and protected prior to activating the alcohol.

Quantitative Data: Strategy Comparison

To aid in experimental design, we have summarized the quantitative risk profiles of common Roche ester transformations:

Transformation Goal	Reagent / Strategy	Reaction Temp	Racemization Risk	Recommended?
O-Benzylation	NaH, BnBr	0 °C to RT	High (>50% ee loss)	No
O-Benzylation	Dudley Reagent, MgO	90 °C	None	Yes
Reduction to Aldehyde	DIBAL-H (Direct)	-78 °C	Extreme	No
Reduction to Aldehyde	LiAlH₄ then Swern	0 °C to -78 °C	Low	Yes
Reduction to Acetal	Borane Catalyst (1f)	30 °C	None	Yes

Field-Proven Experimental Protocols

As a self-validating system, always confirm your ee% via Mosher's ester analysis or chiral GC after executing these protocols to ensure the integrity of your chiral pool.

Protocol A: Neutral O-Benzylation using Dudley Reagent

Causality: Magnesium oxide acts as a mild acid scavenger, while the active pyridinium salt transfers the benzyl group without generating basic alkoxides, entirely preventing enolization.

• In an oven-dried flask under argon, dissolve 1.0 equiv of (S)-Roche ester and 2.0 equiv of 2-benzyloxypyridine in anhydrous toluene (0.2 M).

• Add 2.0 equiv of magnesium oxide (MgO).

• Cool the suspension to 0 °C and add 2.0 equiv of methyl trifluoromethanesulfonate (MeOTf) dropwise to form the active Dudley reagent in situ.

• Warm the mixture to room temperature, then heat to 90 °C for 24 hours.

• Cool, filter through Celite to remove MgO, and concentrate under reduced pressure. Purify via flash chromatography.

Protocol B: Stepwise Reduction to Chiral Diol

Causality: Fully reducing the ester to an alcohol removes the carbonyl group, permanently eliminating the acidity of the α -proton and securing the stereocenter against future basic conditions.

• Suspend 1.5 equiv of LiAlH₄ in anhydrous THF at 0 °C under argon.

• Dropwise, add a solution of (S)-Roche ester (1.0 equiv) in THF.

• Stir at 0 °C for 1 hour, then warm to room temperature for 2 hours.

• Self-Validating Quench (Fieser Method): For every x grams of LiAlH₄ used, slowly add x mL of water, followed by x mL of 15% aqueous NaOH, and finally 3x mL of water. The precise stoichiometric addition prevents the formation of an unfilterable emulsion, yielding granular aluminum salts that trap impurities.

• Filter the granular salts, wash thoroughly with THF, and concentrate the filtrate to yield the enantiopure (R)-2-methylpropane-1,3-diol.

Safe Workflow Visualizations

Safe synthetic workflows to convert Roche ester into aldehyde equivalents without racemization.

References

• Convenient method for preparing benzyl ethers and esters using 2-benzyloxypyridine | Beilstein Journal of Organic Chemistry | 1

• Selective Reduction of Esters to Access Aldehydes Using Fiddler Crab-Type Boranes | Journal of the American Chemical Society | 2

• Cinnamomeoventrolide – Double Bond Regioisomerism in Frog Semiochemicals | d-nb.info | 3

Sources

• 1. BJOC - Convenient method for preparing benzyl ethers and esters using 2-benzyloxypyridine [beilstein-journals.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. d-nb.info [d-nb.info]

Technical Support Center: Troubleshooting Impurities in Commercial (S)-Roche Ester

As a foundational chiral building block, methyl (S)-3-hydroxy-2-methylpropanoate—commonly known as the (S)-Roche ester—is indispensable in the total synthesis of complex polyketide natural products and pharmaceuticals like rapamycin and discodermolide. Because it is a liquid at room temperature, its optical purity cannot be upgraded via simple fractional crystallization, making the initial quality of commercial batches hyper-critical .

This technical guide provides drug development professionals and synthetic chemists with field-proven causality analyses, quantitative impurity profiles, and self-validating protocols to troubleshoot commercial Roche ester batches.

Quantitative Profile of Common Impurities

Before deploying a commercial batch into a multi-step synthesis, it is crucial to benchmark it against known impurity profiles. Table 1 summarizes the quantitative data and analytical signatures of the most frequent contaminants.

Table 1: Common Impurities in Commercial (S)-Roche Ester

Impurity	Origin / Causality	Analytical Signature	Typical Tolerance Limit
(R)-3-hydroxy-2-methylpropanoate	Incomplete asymmetric hydrogenation / Racemization	Chiral GC: tR​ ~25.6 min	< 1.0% (ee > 98%)
(S)-3-hydroxy-2-methylpropanoic acid	Hydrolysis during storage / Incomplete esterification	Broad OH stretch (IR); pH shift	< 0.5%
2-methyl-1,3-propanediol	Over-reduction during upstream synthesis	1H NMR: Loss of methyl ester singlet (~3.73 ppm)	< 0.1%
Dichloromethane (DCM)	Extraction / QC dilution solvent residue	1H NMR: Sharp singlet at ~3.9 ppm	< 100 ppm

Troubleshooting FAQs: Causality & Diagnostics

Q1: Why is the enantiomeric excess (ee) of my commercial (S)-Roche ester batch lower than the specified >99%, and why does it matter? Causality: Commercial synthesis typically relies on Rh- or Ru-catalyzed asymmetric hydrogenation (e.g., using SYNPHOS or IndolPhos ligands) . Trace catalyst deactivation during manufacturing or thermal stress during shipping can result in an elevated presence of the (R)-enantiomer. Because the Roche ester is a liquid, you cannot rely on downstream crystallization to fix enantiomeric leaks . Even a 1-2% enantiomeric impurity will propagate through iterative aldol additions, creating inseparable diastereomeric mixtures.

Q2: I am observing over-reduction products and complex mixtures when converting the Roche ester to its corresponding aldehyde using DIBAL-H. What starting material impurities cause this? Causality: The direct reduction of Roche ester derivatives to aldehydes using DIBAL-H is notoriously sensitive and difficult to scale without over-reduction to the alcohol (2-methyl-1,3-propanediol) 1. This sensitivity is exacerbated by trace moisture or hydrolysis impurities, specifically (S)-3-hydroxy-2-methylpropanoic acid. Acidic impurities prematurely quench the hydride reagent, altering the precise stoichiometry required to arrest the reduction at the tetrahedral intermediate stage.

Q3: What trace solvents should I screen for in commercial batches, and how do they appear analytically? Causality: Dichloromethane (DCM) is frequently used in the extraction and sample dilution phases of Roche ester production and Quality Control 2. Because the boiling point of DCM (39.6 °C) is somewhat close to the vacuum distillation range of the ester, trace amounts often remain. In 1H NMR (CDCl3), DCM manifests as a sharp singlet at approximately 3.9 ppm 2.

Step-by-Step Experimental Methodologies

Protocol 1: Chiral GC Determination of Enantiomeric Purity

Causality: Standard achiral stationary phases cannot resolve the (R) and (S) enantiomers. A cyclodextrin-based chiral stationary phase relies on transient diastereomeric inclusion complexes to separate the enantiomers 3.

• Sample Preparation: Dilute 10 mg of the commercial Roche ester in 1 mL of anhydrous dichloromethane.

• Column Selection: Equip the GC with a Chrompack-CP-γ-Cyclodextrin-TA column (30 m × 0.25 mm) or equivalent 3.

• Method Parameters: Set the carrier gas (Helium) flow to 60 mL/h (approx. 1.0 mL/min). Maintain an isothermal oven temperature of 70 °C.

• Detection: Use a Flame Ionization Detector (FID) set to 250 °C.

• Data Analysis: The (S)-enantiomer typically elutes first ( tR​ ~ 22.8 min), followed by the (R)-enantiomer ( tR​ ~ 25.6 min) 3. Calculate ee via peak area integration.

• Self-Validation Check: Inject a known racemic mixture of methyl 3-hydroxy-2-methylpropanoate prior to the sample run. Ensure baseline resolution ( Rs​>1.5 ) between the (S) and (R) peaks to validate column performance before quantifying the commercial batch.

Protocol 2: Chemical Purification and Deacidification

Causality: To prevent hydride quenching in downstream reductions, carboxylic acid impurities must be neutralized and removed via mild aqueous workup, followed by rigorous drying.

• Dissolution: Dissolve the commercial (S)-Roche ester in diethyl ether (1:10 w/v).

• Neutralization: Wash the organic layer twice with an equal volume of cold, saturated aqueous NaHCO3 to deprotonate and extract (S)-3-hydroxy-2-methylpropanoic acid into the aqueous phase.

• Drying: Wash once with brine, then dry the organic layer over anhydrous MgSO4.

• Concentration: Filter and concentrate under reduced pressure (avoiding excessive heating to prevent ester hydrolysis).

• Distillation: Distill the residue under vacuum (b.p. ~ 65–68 °C at 15 mmHg) to isolate the pure ester from heavy diol impurities.

• Storage: Store the purified ester over activated 3Å molecular sieves under an argon atmosphere at 4 °C.

• Self-Validation Check: Before deploying the purified Roche ester in sensitive reductions, perform a Karl Fischer titration. The moisture content must register below 50 ppm. Additionally, a quick 1H NMR scan should confirm the absence of the broad carboxylic acid OH peak and the ~3.9 ppm DCM singlet.

Quality Control & Troubleshooting Workflow

Logical workflow for identifying and resolving impurities in commercial (S)-Roche ester batches.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. incatt.nl [incatt.nl]
• 3. chemistry-europe.onlinelibrary.wiley.com [chemistry-europe.onlinelibrary.wiley.com]

Reference Data & Comparative Studies

comparing synthesis routes for (S)-3-hydroxy-2-methylpropanoate

An in-depth technical comparison of synthesis routes for (S)-3-hydroxy-2-methylpropanoate (commonly known as the Roche ester), a critical chiral building block used in the total synthesis of complex polyketides, macrolides, and pharmaceutical agents (e.g., discodermolide and tedanolide).

Establishing the α-methyl stereocenter with >95% enantiomeric excess (ee) is a notorious challenge in organic synthesis. Because the Roche ester is a liquid at room temperature, its optical purity cannot be easily upgraded via crystallization. Therefore, the chosen synthetic route must inherently deliver exceptional enantioselectivity.

Below is an objective comparison of the three most viable routes: Transition Metal-Catalyzed Asymmetric Hydrogenation , Biocatalytic Stereoselective Reduction , and Chemoenzymatic Aldol Addition .

Strategic Workflow Comparison

Fig 1: Strategic workflows for the asymmetric synthesis of (S)-3-hydroxy-2-methylpropanoate.

Route 1: Transition Metal-Catalyzed Asymmetric Hydrogenation

The most established industrial and preparative-scale route involves the rhodium-catalyzed asymmetric hydrogenation of methyl 2-(hydroxymethyl)acrylate.

Mechanistic Insights & Causality Achieving high ee requires a rigid chiral pocket to differentiate the prochiral faces of the alkene. Using a bidentate hybrid ligand like (S)-iPr2-IndolPhos is critical; experiments with monodentate ligands (e.g., MonoPhos) result in poor ee due to excessive conformational flexibility during the migratory insertion step[1]. Furthermore, temperature plays a causal role in stereocontrol. At room temperature, competing diastereomeric transition states limit the ee to ~88%. By lowering the reaction temperature to -40 °C, the energy barrier difference between the matched and mismatched transition states is maximized, effectively "freezing" the optimal conformer and pushing the ee to 98%[1].

Experimental Protocol (Self-Validating System)

• Catalyst Preparation: In an inert glovebox, dissolve [Rh(nbd)2]BF4 (1.0 mol%) and (S)-iPr2-IndolPhos (1.1 mol%) in anhydrous CH2Cl2.

  • Validation: A distinct color shift from yellow to deep orange/red indicates the successful displacement of the norbornadiene (nbd) ligands and active complex formation.

• Substrate Loading: Add methyl 2-(hydroxymethyl)acrylate (50 mmol) to the catalyst solution.

• Hydrogenation: Transfer the mixture to a stainless-steel autoclave. Pressurize with 10 bar H2 and cool precisely to -40 °C. Stir for 16 hours.

  • Causality: 10 bar H2 ensures sufficient dissolved gas concentration to maintain a high turnover frequency (TOF) at sub-zero temperatures without triggering off-target ester reduction.

• Isolation & Verification: Vent the H2 gas safely. Filter the crude mixture through a short pad of silica gel (eluting with EtOAc) to remove the rhodium catalyst.

  • Validation: Analyze the concentrated filtrate via Chiral GC (Chiraldex G-TA column). The disappearance of the alkene peak confirms >99% conversion, and peak integration will validate the 98% ee.

Route 2: Biocatalytic Stereoselective Reduction (Ene-Reductases)

Biocatalysis offers a greener alternative by utilizing enzymes from the Old Yellow Enzyme (OYE) family to reduce the activated α,β-unsaturated double bond of methyl 2-(hydroxymethyl)acrylate[2].

Mechanistic Insights & Causality OYEs rely on a non-covalently bound Flavin Mononucleotide (FMN) cofactor. The catalytic cycle is a trans-hydrogenation: a hydride is transferred from the N5 atom of the reduced flavin (FMNH2) to the β-carbon of the substrate, followed by a stereospecific proton donation from a conserved active-site residue (typically Tyrosine) to the α-carbon. Because the enzyme requires stoichiometric equivalents of reducing power, adding pure NAD(P)H is economically unviable. Therefore, a secondary enzyme—Glucose Dehydrogenase (GDH)—is added alongside glucose to continuously recycle NADP+ back to NADPH, driving the reaction forward thermodynamically.

Fig 2: Catalytic cycle of Old Yellow Enzyme (OYE) mediating stereoselective alkene reduction.

Experimental Protocol (Self-Validating System)

• Buffer & Cofactor Setup: Prepare 100 mM potassium phosphate buffer (pH 7.0). Dissolve methyl 2-(hydroxymethyl)acrylate (50 mM), D-glucose (100 mM), and NADP+ (1 mM).

  • Causality: pH 7.0 is the optimal intersection for the stability of both OYE and GDH.

• Enzyme Addition: Add purified OYE (e.g., 2 mg/mL) and GDH (10 U/mL).

• Incubation: Incubate the reactor at 30 °C with orbital shaking (200 rpm) for 24 hours open to ambient pressure.

• Isolation & Verification: Extract the aqueous layer with ethyl acetate (3x).

  • Validation: Spot the organic layer on a TLC plate and stain with KMnO4; the absence of a yellow/brown spot indicates complete consumption of the C=C bond. Chiral HPLC confirms >99% ee.

Route 3: Chemoenzymatic Aldol Addition

A highly innovative, bottom-up approach avoids the acrylate substrate entirely by utilizing a stereodivergent biocatalytic aldol reaction followed by chemical decarboxylation[3].

Mechanistic Insights & Causality This route uses 2-keto-3-deoxy-L-rhamnonate aldolase (YfaU) to catalyze the aldol addition of pyruvate to formaldehyde. The enzyme's active site strictly controls the facial attack on the aldehyde, establishing the (S)-stereocenter at what will become the α-position of the Roche ester. The resulting 4-hydroxy-2-oxocarboxylic acid is highly delicate; thus, it is immediately subjected to chemical oxidative decarboxylation (using H2O2) and subsequent esterification to yield the final Roche ester[3].

Experimental Protocol (Self-Validating System)

• Aldol Addition: In a bioreactor, combine sodium pyruvate (0.5 M) and formaldehyde (0.5 M) in water. Add YfaU aldolase. Stir at room temperature.

  • Validation: Monitor via HPLC (UV detection at 210 nm). The appearance of the 2-oxoacid intermediate peak validates enzyme activity.

• Decarboxylation: Adjust the pH to 6.0 and slowly drop in 30% H2O2.

  • Causality: H2O2 selectively oxidizes the α-keto acid, releasing CO2 and forming the corresponding carboxylic acid without over-oxidizing the primary alcohol.

• Esterification: Lyophilize the aqueous mixture, dissolve in methanol, and add a catalytic amount of H2SO4 to form the methyl ester.

• Isolation & Verification: Neutralize, extract with diethyl ether, and distill. GC-MS validates the exact molecular weight (m/z = 118.13 for the ester), and chiral GC confirms 94–99% ee.

Quantitative Performance Comparison

Parameter	Route 1: Rh-Catalyzed Hydrogenation	Route 2: Biocatalytic Reduction (OYE)	Route 3: Chemoenzymatic Aldol
Catalyst / Enzyme	[Rh(nbd)2]BF4 + (S)-iPr2-IndolPhos	Old Yellow Enzyme (OYE) + GDH	YfaU Aldolase + Decarboxylase
Overall Yield	87% (Isolated)	>90% (Conversion)	69–80% (Isolated)
Enantiomeric Excess	98% (Requires -40 °C)	>99% (Ambient Temp)	94–99% (Ambient Temp)
Reaction Conditions	10 bar H2, CH2Cl2, -40 °C	pH 7.0 buffer, 30 °C, 1 atm	Aqueous buffer, 25 °C, 1 atm
Scalability	Excellent (Demonstrated at 50 mmol)	Moderate (Cofactor scaling limits)	Moderate (Substrate inhibition)
Cost / Green Metrics	High catalyst cost, low atom waste	Low cost, green solvent (water)	Low cost, green solvent (water)

Conclusion & Strategic Recommendations

For large-scale industrial synthesis where specialized high-pressure and low-temperature infrastructure is available, Route 1 (Asymmetric Hydrogenation) remains the most robust choice due to its high TOF and straightforward downstream processing. However, for process chemistry groups prioritizing green metrics and ambient conditions, Route 2 (Biocatalytic Reduction) provides unparalleled enantioselectivity (>99% ee) without the need for expensive transition metals, provided that the cofactor recycling system is properly optimized.

References

• Asymmetric synthesis of the Roche Ester and its derivatives by Rh-IndolPhos catalyzed hydrogenation - UvA-DARE (Digital Academic Repository). 1

• Enzymatic strategies for asymmetric synthesis - RSC Chemical Biology. 2

• Chemoenzymatic Hydroxymethylation of Carboxylic Acids by Tandem Stereodivergent Biocatalytic Aldol Reaction and Chemical Decarboxylation - CSIC. 3

Sources

• 1. pure.uva.nl [pure.uva.nl]
• 2. Enzymatic strategies for asymmetric synthesis - RSC Chemical Biology (RSC Publishing) DOI:10.1039/D1CB00080B [pubs.rsc.org]
• 3. digital.csic.es [digital.csic.es]

(S)-3-hydroxy-2-methylpropanoate vs. (R)-3-hydroxy-2-methylpropanoate in synthesis

A Comprehensive Comparison Guide: (S)- vs. (R)-3-Hydroxy-2-methylpropanoate (Roche Ester) in Total Synthesis

Executive Summary

Methyl 3-hydroxy-2-methylpropanoate, universally known as the "Roche ester," is a privileged chiral building block in organic synthesis[1]. Commercially available as both (S)- and (R)-enantiomers, it serves as the foundational starting material for constructing complex polypropionate stereotriads—structural motifs ubiquitous in macrolide antibiotics, marine cytotoxins, and other bioactive natural products[2]. This guide provides an objective comparison of the two enantiomers, details their integration into synthetic workflows, and outlines field-proven protocols for their manipulation.

Physicochemical Comparison and Target Applications

While the (S)- and (R)-enantiomers possess identical scalar physical properties, their distinct spatial configurations dictate their specific use in target-oriented synthesis. The choice between the two dictates the absolute stereochemistry of the resulting polyketide backbone[1].

Property	(S)-(+)-3-Hydroxy-2-methylpropanoate	(R)-(-)-3-Hydroxy-2-methylpropanoate
CAS Number	80657-57-4[3]	72657-23-9[3]
Optical Rotation	(+)-Dextrorotatory[4]	(-)-Levorotatory[5]
Boiling Point	74 °C at 10 mmHg[6]	74 °C at 10 mmHg[7]
Density	1.071 g/mL[8]	1.066 g/mL[5]
Key Natural Product Targets	Strasseriolide A[9], Pironetin[10]	Dictyostatin[2], Discodermolide[1], Spongidepsin[1]

Synthesis of the Roche Ester Enantiomers

Historically derived from the microbial oxidation of isobutyric acid, modern industrial and academic syntheses often rely on the asymmetric hydrogenation of methyl 2-hydroxymethylacrylate. Utilizing chiral rhodium catalysts (such as Rh-IndolPhos), the Roche ester can be synthesized with exceptional enantioselectivity (up to 96.7% ee) even at extremely low catalyst loadings (0.1 mol%)[11]. The robustness of this highly enantioselective hydrogenation allows for scalable, multigram production of both enantiomers[11].

The "Roche Ester Strategy" vs. Modern Alternatives

Causality in Design: The Roche ester is highly valued because it provides a pre-installed α -methyl stereocenter flanked by two orthogonally addressable oxygenated termini (a methyl ester and a primary alcohol)[2]. By selectively protecting the primary alcohol, the ester can be reduced and oxidized to an α -chiral aldehyde. This aldehyde is then subjected to diastereoselective aldol or crotylation reactions (e.g., Roush, Brown, or Evans methodologies) to build stereotriads[2].

However, the classical "Roche ester strategy" is often scrutinized for its lack of step economy. Typically, 6–7 steps are required to generate a functionalized stereotriad, of which only one is a carbon-carbon bond-forming event; the remainder are protecting group manipulations and redox adjustments[2]. Recent advancements in asymmetric catalysis have introduced step-economical alternatives, such as the asymmetric hydroformylation of vinyl acetals followed by in situ crotylation, which can assemble similar stereotriads in just 3 steps[12].

Fig 1: Comparison of the classical Roche ester strategy vs. step-economical alternatives.

Experimental Protocol: Standard Manipulation of the Roche Ester

To utilize the Roche ester in complex total synthesis, the primary alcohol must be protected, and the ester must be converted to an aldehyde. The following protocol represents a self-validating, field-proven workflow for this transformation[13][14][15].

Step 1: Silyl Protection of the Primary Alcohol Objective: Sterically shield the β -hydroxyl group to prevent lactonization or retro-aldol-type cleavages during subsequent ester reduction[13].

• Dissolve (S)- or (R)-Roche ester (1.0 equiv) in anhydrous dichloromethane (DCM) under an argon atmosphere.

• Add imidazole (2.0 equiv) and 4-dimethylaminopyridine (DMAP, 0.1 equiv). Causality: Imidazole acts as an acid scavenger, while DMAP acts as a nucleophilic catalyst to accelerate the silylation of the alcohol.

• Cool the solution to 0 °C and add tert-butyldimethylsilyl chloride (TBS-Cl, 1.1 equiv) portion-wise.

• Stir for 2 hours at room temperature. Quench with saturated aqueous NH₄Cl, extract with DCM, dry over MgSO₄, and concentrate in vacuo.

Step 2: Reduction to the Primary Alcohol Objective: Reduce the methyl ester without epimerizing the adjacent α -methyl stereocenter[15].

• Dissolve the TBS-protected Roche ester in anhydrous toluene and cool to strictly -78 °C. Causality: Temperature control is critical; elevated temperatures lead to over-reduction or scrambling of the configurationally labile α -chiral center[15].

• Add Diisobutylaluminium hydride (DIBAL-H, 1.0 M in hexanes, 2.2 equiv) dropwise.

• Stir for 1 hour at -78 °C. Quench carefully with methanol, followed by saturated aqueous Rochelle's salt (potassium sodium tartrate).

• Stir vigorously until two distinct clear layers form (this breaks the aluminum emulsion). Extract with ethyl acetate and concentrate.

Step 3: Swern Oxidation to the α -Chiral Aldehyde Objective: Mildly oxidize the alcohol to the aldehyde while preventing racemization[14].

• In a flame-dried flask, add oxalyl chloride (1.5 equiv) to anhydrous DCM and cool to -78 °C.

• Add anhydrous DMSO (3.0 equiv) dropwise. Causality: This forms the active alkoxysulfonium intermediate required for oxidation.

• After 15 minutes, add the alcohol from Step 2 (1.0 equiv) dissolved in DCM.

• Stir for 30 minutes, then add triethylamine (Et₃N, 5.0 equiv). Allow to warm to 0 °C. Causality: Et₃N deprotonates the intermediate to yield the aldehyde. The extremely mild Swern conditions prevent the enolization and subsequent racemization of the sensitive α -chiral aldehyde[14].

Fig 2: Step-by-step experimental workflow for the functionalization of the Roche ester.

Sources

• 1. Roche ester - Wikipedia [en.wikipedia.org]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. Roche Ester - InCatT - Innovative Catalyst Technologies [incatt.nl]
• 4. ruifuchem.com [ruifuchem.com]
• 5. (R)-Methyl 3-hydroxy-2-methylpropanoate|72657-23-9|00042--Wuyan Pharmaceutical Technology (Shanghai) Co., Ltd. [wuyanpharm.com]
• 6. CAS RN 80657-57-4 | Fisher Scientific [fishersci.com]
• 7. (R)-Methyl 3-hydroxy-2-methylpropanoate|Roche Ester [benchchem.com]
• 8. fluorochem.co.uk [fluorochem.co.uk]
• 9. Frontiers | Yamaguchi esterification: a key step toward the synthesis of natural products and their analogs—a review [frontiersin.org]
• 10. chinesechemsoc.org [chinesechemsoc.org]
• 11. researchgate.net [researchgate.net]
• 12. pubs.acs.org [pubs.acs.org]
• 13. research-information.bris.ac.uk [research-information.bris.ac.uk]
• 14. Thieme E-Journals - Synlett / Abstract [thieme-connect.com]
• 15. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Definitive Guide to Absolute Configuration Validation: X-Ray Crystallography of (S)-3-Hydroxy-2-methylpropanoate vs. Alternative Modalities

As a Senior Application Scientist, I approach the stereochemical validation of low-molecular-weight aliphatic chiral building blocks not merely as an analytical task, but as a holistic system of chemical transformation and physical measurement. (S)-3-Hydroxy-2-methylpropanoate, widely known as the Roche ester, is a foundational chiral precursor in the asymmetric synthesis of complex polyketides, vitamins, and active pharmaceutical ingredients (APIs) 1.

However, validating its absolute configuration presents a unique analytical challenge: the molecule is a volatile liquid at room temperature and lacks heavy atoms. This guide objectively compares Single-Crystal X-Ray Crystallography against alternative modalities (NMR, Chiral HPLC, VCD) and provides field-proven, self-validating experimental protocols for rigorous structural determination.

The Analytical Challenge: Causality Behind Method Selection

The inherent physical properties of (S)-3-hydroxy-2-methylpropanoate dictate the analytical approach required for its validation:

• The State Problem: Because the target is a liquid/oil, it cannot be directly analyzed by X-ray crystallography, which requires a highly ordered 3D crystal lattice. Chemical derivatization is mandatory to induce crystallinity.

• The Light-Atom Problem: Composed entirely of light atoms (C, H, O), its anomalous scattering signal is too weak to reliably determine absolute configuration de novo. Introducing a heavy atom (e.g., Bromine or Iodine) is analytically required to achieve a definitive Flack parameter near zero 2.

Quantitative Comparison of Validation Modalities

To select the appropriate analytical pathway, researchers must weigh the need for absolute de novo proof against throughput requirements.

Modality	Target State	Absolute Config Capability	Throughput	Sample Required	Primary Limitations
Single-Crystal X-Ray	Crystalline Solid	Yes (De Novo, Gold Standard)	Low	1–5 mg	Requires crystallizable heavy-atom derivative; time-consuming.
NMR (Mosher's Method)	Liquid/Solid	Yes (Empirical Model)	Medium	5–10 mg	Conformational flexibility can cause ambiguous Δδ values.
Chiral HPLC/GC	Liquid/Solid	No (Requires Authentic Standard)	High	< 1 mg	Cannot determine absolute configuration de novo.
VCD / ECD	Liquid	Yes (Paired with DFT)	Medium	10–20 mg	Computationally intensive; highly sensitive to solvent effects.

Workflow: Selecting the Optimal Validation Pathway

Decision workflow for stereochemical validation of (S)-3-hydroxy-2-methylpropanoate.

Gold Standard Protocol: X-Ray Crystallography via Heavy-Atom Derivatization

Self-Validating Principle: By appending a p-bromobenzoate group to the primary hydroxyl of the Roche ester, we simultaneously solve the liquid-state problem (inducing crystallinity) and the light-atom problem (introducing Br for anomalous dispersion). The resulting Flack parameter acts as an internal statistical validation of the (S)-configuration 3.

Step-by-Step Methodology:

• Derivatization (Schotten-Baumann conditions):

  • Procedure: Dissolve 1.0 eq of (S)-3-hydroxy-2-methylpropanoate in anhydrous CH₂Cl₂. Add 1.5 eq of pyridine and 0.1 eq of 4-Dimethylaminopyridine (DMAP). Cool to 0 °C. Dropwise add 1.2 eq of p-bromobenzoyl chloride.

  • Causality: DMAP acts as a nucleophilic catalyst, accelerating the esterification to ensure 100% conversion. Complete conversion is critical to prevent enantiomeric enrichment via kinetic resolution, which would artificially alter the stereochemical purity of the final crystal.

• Purification:

  • Procedure: Quench with saturated NH₄Cl, extract with CH₂Cl₂, wash with 1M HCl and brine. Purify via flash chromatography (Silica, Hexanes/EtOAc) to yield methyl (S)-3-(4-bromobenzoyloxy)-2-methylpropanoate.

• Crystallization (Vapor Diffusion Method):

  • Procedure: Dissolve the purified derivative in a minimum volume of EtOAc (solvent) in a small inner vial. Place this inside a larger vial containing pentane (antisolvent). Seal the outer vial and leave undisturbed at room temperature for 3–5 days.

  • Causality: Vapor diffusion allows for an extremely slow, thermodynamically controlled supersaturation. This yields single, defect-free crystals. Fast crystallization causes twinning, which can artificially drive the Flack parameter towards 0.5, masking the true absolute configuration.

• Data Acquisition & Validation:

  • Procedure: Mount a single crystal on a diffractometer equipped with a Cu-Kα microfocus source ( λ=1.5418 Å).

  • Causality: The anomalous scattering factor ( f′′ ) for Bromine is significantly higher with Cu-Kα radiation compared to Mo-Kα radiation, yielding a more robust and statistically significant measurement.

  • Validation Metric: Solve the structure and refine the Flack parameter ( x ). A self-validating result requires x=0.00±0.04 . A value near 1.0 indicates the (R)-enantiomer.

Alternative Protocol: NMR Validation via Mosher's Method

When crystallization fails or rapid turnaround is required, chiral derivatization combined with NMR is the premier alternative.

Self-Validating Principle: Reacting the analyte with both (R)- and (S)-MTPA-Cl (Mosher's acid chloride) generates two distinct diastereomers. The predictable conformational locking of the MTPA ester allows the absolute configuration to be deduced from consistent shielding/deshielding effects ( ΔδSR ) across multiple protons.

Step-by-Step Methodology:

• Derivatization:

  • Procedure: In two separate vials, react (S)-3-hydroxy-2-methylpropanoate with (R)-MTPA-Cl and (S)-MTPA-Cl, respectively, using deuterated pyridine in CDCl₃ directly in an NMR tube.

  • Causality: Performing the reaction directly in the NMR solvent minimizes sample loss and prevents differential solubility issues during workup that could skew the diastereomeric ratio. Furthermore, the reaction must be monitored to ensure 100% conversion; if the reaction stops prematurely, the faster-reacting enantiomer of the chiral derivatizing agent will selectively consume one enantiomer of the substrate (kinetic resolution), destroying the integrity of the validation.

• NMR Acquisition:

  • Procedure: Acquire high-resolution ¹H and ¹⁹F NMR spectra for both the (S)-MTPA and (R)-MTPA esters.

• Data Analysis:

  • Procedure: Calculate Δδ=δS​−δR​ for the methyl group and the propanoate backbone.

  • Validation Metric: According to the advanced Mosher model, protons on the right side of the MTPA plane will show negative Δδ , while those on the left will show positive Δδ . Consistent signs across the molecule validate the (S)-configuration.

Conclusion

While Chiral HPLC provides rapid throughput for enantiomeric excess determination, it is fundamentally a comparative technique that relies on previously validated standards. For de novo absolute configuration validation of (S)-3-hydroxy-2-methylpropanoate, X-ray crystallography of a heavy-atom derivative remains the undisputed gold standard. By understanding the causality behind derivatization, crystallization thermodynamics, and anomalous dispersion, researchers can establish an internally self-validating mathematical proof of stereochemistry.

References

• Source: csic.
• Title: Enantioselective Pd-Catalysed Nucleophilic C(sp3)–H (Radio)
• Source: rsc.

Sources

• 1. digital.csic.es [digital.csic.es]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. Ferrocenyl chiral bisphosphorus ligands for highly enantioselective asymmetric hydrogenation via noncovalent ion pair interaction - Chemical Science (RSC Publishing) DOI:10.1039/C6SC01845A [pubs.rsc.org]

Comparative Guide: Catalytic Strategies for the Asymmetric Synthesis of (S)-3-Hydroxy-2-methylpropanoate

Executive Summary

(S)-3-Hydroxy-2-methylpropanoate, universally known as the (S)-Roche ester, is a privileged chiral building block essential for the total synthesis of complex polyketides, vitamins, and pharmaceutical active ingredients (APIs) such as discodermolide and captopril[1]. Because the Roche ester is a liquid at room temperature, its optical purity cannot be easily upgraded via standard crystallization[1]. Consequently, the catalytic asymmetric synthesis must intrinsically deliver exceptionally high enantiomeric excess (ee >95%)[1]. This guide evaluates the three dominant catalytic paradigms for reducing methyl 2-hydroxymethylacrylate to the (S)-Roche ester: Rhodium-catalyzed asymmetric hydrogenation, Ruthenium-catalyzed asymmetric hydrogenation, and Biocatalytic reduction via Enoate Reductases (EREDs).

Mechanistic Pathways Overview

Catalytic pathways for the asymmetric synthesis of (S)-Roche ester.

Transition Metal Chemo-Catalysis

Rhodium-INDOLPHOS Catalyzed Asymmetric Hydrogenation

Causality & Mechanism: Rhodium complexes utilizing bidentate phosphine-phosphoramidite ligands, such as INDOLPHOS, create a highly rigid chiral pocket[1]. The bidentate coordination prevents ligand dissociation during the catalytic cycle, while the electronic asymmetry between the phosphine (σ-donor) and phosphoramidite (π-acceptor) moieties drives the stereodetermining hydride transfer exclusively to the re-face of the coordinated alkene[1]. Cryogenic temperatures (-40 °C) are employed to further rigidify the transition state, suppressing alternative low-energy pathways that lead to the minor enantiomer, thereby achieving up to 98% ee[1].

Self-Validating Experimental Protocol:

• Catalyst Preformation: In an inert-atmosphere glovebox, dissolve [Rh(nbd)2]BF4 (1.0 mol%) and (S)-iPr2-INDOLPHOS (1.1 mol%) in anhydrous CH2Cl2.

  • Causality: A slight excess of ligand ensures complete formation of the active monomeric Rh-complex and prevents the formation of racemic uncoordinated Rh species.

• Substrate Addition: Add methyl 2-hydroxymethylacrylate (1.0 equiv, 0.5 M concentration).

• Hydrogenation: Transfer the mixture to a high-pressure stainless-steel autoclave. Purge three times with H2 gas, then pressurize to 10 bar[1].

• Cryogenic Reaction: Stir the reaction at -40 °C for 20 hours[1].

• Validation & Workup: Vent the H2 gas carefully.

  • Self-Validation Check: Analyze an aliquot via GC-FID. The complete disappearance of the substrate peak validates successful catalyst activation. Subsequently, analyze via chiral GC (e.g., Chiraldex G-TA column) to confirm the enantiomeric excess is ≥98%.

• Purification: Concentrate the mixture under reduced pressure and isolate the product via short-path distillation.

Ruthenium-SYNPHOS Catalyzed Hydrogenation

Causality & Mechanism: Cationic ruthenium monohydride complexes, such as [Ru(H)(η6-cot)SYNPHOS]⁺BF4⁻, operate via an inner-sphere mechanism[2]. The SYNPHOS ligand provides a narrow dihedral angle that tightly coordinates both the substrate's hydroxyl group and the ester carbonyl, restricting rotational freedom[2]. This dual-coordination directs the ruthenium hydride attack with high precision, yielding good to excellent enantioselectivities (up to 94% ee) under mild conditions, making it highly suitable for multigram scale-up[2].

Self-Validating Experimental Protocol:

• Preparation: Charge an autoclave with[Ru(H)(η6-cot)SYNPHOS]BF4 (1.0 mol%) and the substrate in degassed methanol.

  • Causality: Methanol acts as a protic shuttle, facilitating the heterolytic cleavage of H2 at the Ru center.

• Pressurization: Pressurize with H2 to 60 bar[2]. High pressure is required to overcome the activation barrier of the tightly bound Ru-substrate complex.

• Reaction: Heat the vessel to 50 °C and stir for 12 hours[2].

• Validation & Workup: Depressurize the reactor.

  • Self-Validation Check: Perform ¹H NMR on the crude mixture. The disappearance of vinylic protons (δ 5.8 and 6.2 ppm) and the emergence of a methyl doublet (δ 1.1 ppm) confirms full conversion.

• Purification: Filter the mixture through a short silica plug to remove ruthenium residues, then evaporate the solvent.

Biocatalysis via Enoate Reductases (EREDs)

Causality & Mechanism: Enoate reductases (often referred to as Old Yellow Enzymes or OYEs), such as engineered XenA variants, catalyze the trans-hydrogenation of activated C=C bonds[3]. The substrate coordinates to the flavin mononucleotide (FMN) prosthetic group within the enzyme's active site[3]. A hydride is transferred from FMNH2 to the β-carbon of the substrate, followed by highly stereoselective protonation at the α-carbon mediated by a conserved active-site tyrosine residue[3]. Engineered EREDs refine this natural stereopreference to yield the Roche ester with virtually absolute optical purity (>99% ee)[3].

Self-Validating Experimental Protocol:

• Buffer Preparation: Prepare a 100 mM potassium phosphate buffer (pH 7.0) containing NADP⁺ (1 mM), glucose (1.5 equiv), and glucose dehydrogenase (GDH, 10 U/mL).

  • Causality: The GDH/glucose system continuously recycles NADP⁺ to NADPH, keeping the costly cofactor at catalytic amounts while driving the reaction equilibrium forward.

• Enzyme Addition: Add the purified ERED variant (e.g., engineered XenA, 5 mg/mL)[3].

• Substrate Loading: Introduce methyl 2-hydroxymethylacrylate (50 mM) dissolved in 5% v/v DMSO.

  • Causality: DMSO acts as a co-solvent to solubilize the hydrophobic substrate without inducing protein denaturation.

• Incubation & Validation: Incubate at 30 °C with orbital shaking (200 rpm).

  • Self-Validation Check: During the first 10 minutes, measure the absorbance at 340 nm (NADPH concentration). A steady state of NADPH confirms that both the GDH recycling system and the ERED are actively functioning.

• Workup: After 24 hours, extract the aqueous phase with ethyl acetate (3x), dry over MgSO4, and concentrate to yield the pure (S)-Roche ester[3].

Comparative Performance Data

Catalyst System	Catalyst Loading	Operating Conditions	Enantiomeric Excess (ee)	Turnover Frequency (TOF)	Scalability & Environmental Impact
Rh-INDOLPHOS	1.0 mol%	-40 °C, 10 bar H₂	98%	>5500 h⁻¹	Excellent ee and TOF; however, requires energy-intensive cryogenic cooling.
Ru-SYNPHOS	1.0 mol%	50 °C, 60 bar H₂	94%	~1000 h⁻¹	Robust for multigram scale; limited by high-pressure H₂ requirements.
ERED (XenA var.)	5 mg/mL	30 °C, Ambient Pressure	>99%	N/A (Biocatalytic)	Unmatched stereoselectivity and green conditions; limited by volumetric productivity (substrate solubility).

Conclusion & Selection Matrix

The choice of catalyst for (S)-Roche ester synthesis depends heavily on the operational scale and infrastructure. For pharmaceutical manufacturing where absolute stereocontrol is non-negotiable and green chemistry metrics are prioritized, Biocatalysis (EREDs) is the superior choice, provided large-scale bioreactor capacity is available[3]. For rapid, multigram laboratory synthesis , Rh-INDOLPHOS offers an optimal balance of extremely high turnover frequency and excellent enantioselectivity, albeit requiring specialized cooling[1]. Ru-SYNPHOS remains a highly robust alternative for facilities equipped with high-pressure hydrogenation capabilities[2].

References

• Source: UvA-DARE (Digital Academic Repository) / Adv. Synth. Catal.
• Convenient General Asymmetric Synthesis of Roche Ester Derivatives through Catalytic Asymmetric Hydrogenation: Steric and Electronic Effects of Ligands Source: ResearchGate / Organic Letters URL
• Ene-Reductase-Catalyzed Reduction for Kinetic Resolution of Morita–Baylis–Hillman Adducts and Asymmetric Synthesis of Roche Ester Derivatives Source: Journal of Agricultural and Food Chemistry - ACS Publications URL

Sources

• 1. pure.uva.nl [pure.uva.nl]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]

Safety & Regulatory Compliance

Comprehensive Safety and Disposal Guide for (S)-3-Hydroxy-2-methylpropanoate

Executive Summary & Operational Scope

(S)-3-Hydroxy-2-methylpropanoate—frequently handled in its methyl ester form, commonly known as the Roche ester —is a highly versatile chiral building block utilized extensively in the asymmetric synthesis of complex natural products and active pharmaceutical ingredients (APIs) such as dictyostatin and discodermolide [1].

While highly valuable in drug development, both the carboxylate salt/acid and its ester derivatives present specific physicochemical hazards, including combustibility and targeted organ irritation. As a Senior Application Scientist, I have designed this protocol to provide researchers with a self-validating, causally grounded framework for the safe handling, segregation, and disposal of (S)-3-hydroxy-2-methylpropanoate waste streams.

Physicochemical Hazard Profile

Understanding the intrinsic properties of a chemical is the foundation of any robust safety protocol. The disposal methodologies outlined in this guide are directly dictated by the quantitative data summarized below.

Table 1: Quantitative Hazard and Property Summary

Property / Hazard	Value / Classification	Operational Causality & Impact
Chemical Formula	C₅H₁₀O₃ (Ester) / C₄H₈O₃ (Acid)	Low molecular weight aliphatic structure; highly mobile in solvent matrices.
Flash Point (Ester)	80 °C (176 °F) [1]	Combustible Liquid. Requires segregation from strong oxidizers to prevent thermal events.
Boiling Point (Ester)	74 °C at 10 mmHg [1]	Moderate volatility under vacuum; requires handling in a fume hood to prevent inhalation.
Acid pKa	~4.37 [2]	Weak Acid. Aqueous waste streams will lower pH, requiring active neutralization prior to disposal.
GHS Classification	H315, H319, H335 [3]	Causes skin, eye, and respiratory irritation. Mandates rigorous PPE (nitrile gloves, goggles).

Chemical Waste Segregation & Disposal Workflow

The following diagram illustrates the logical decision tree for processing different waste matrices containing (S)-3-hydroxy-2-methylpropanoate.

Workflow for the segregation and disposal of (S)-3-hydroxy-2-methylpropanoate waste streams.

Step-by-Step Disposal Methodologies

Because (S)-3-hydroxy-2-methylpropanoate is utilized in both aqueous (as a carboxylate salt/acid) and organic (as a methyl ester) environments, disposal protocols must be bifurcated based on the solvent matrix.

Protocol A: Disposal of Organic Ester Waste (Roche Ester)

Causality: The methyl ester derivative has a flash point of 80 °C. If mixed with incompatible oxidizing agents (e.g., nitric acid waste, peroxides), it can undergo exothermic transesterification or auto-ignition.

• Step 1: Matrix Compatibility Check Evaluate the reaction mixture. If the Roche ester is dissolved in non-halogenated solvents (e.g., ethyl acetate, methanol, hexane), it must be routed to the Non-Halogenated Organic Waste stream. If it is dissolved in solvents like dichloromethane (DCM) or chloroform, it must be routed to the Halogenated Organic Waste stream to prevent the generation of dioxins during downstream incineration.

• Step 2: Primary Containment Transfer the waste into a high-density polyethylene (HDPE) or safety-coated glass carboy. Self-Validation: Ensure the container is visibly intact and the cap features a properly functioning pressure-relief vent to prevent vapor buildup from residual solvent evaporation.

• Step 3: Labeling and Segregation Affix a standardized hazardous waste label. Explicitly write "(S)-3-hydroxy-2-methylpropanoate (Combustible, Irritant)" on the manifest. Store the container in a grounded, flammable safety cabinet away from heat sources until Environmental Health and Safety (EHS) collection.

Protocol B: Neutralization and Disposal of Aqueous Acid Waste

Causality: The free acid form, (S)-3-hydroxy-2-methylpropanoic acid, has a pKa of approximately 4.37 [2]. Disposing of unneutralized acidic waste can mobilize heavy metals in municipal or mixed waste streams and degrade plumbing infrastructure.

• Step 1: pH Profiling Extract a 1 mL aliquot of the aqueous waste stream and test using a calibrated pH meter.

• Step 2: Active Neutralization Place the waste container in a fume hood over a secondary spill tray. While stirring at 300 rpm, slowly add 1M Sodium Hydroxide (NaOH) dropwise. Causality: Dropwise addition prevents localized exothermic spikes that could cause the solution to boil or splatter.

• Step 3: System Validation Self-Validation: The neutralization is considered successful and validated only when the pH stabilizes between 6.5 and 7.5 for a minimum of 5 minutes without drift.

• Step 4: Final Transfer Once neutralized, transfer the solution to the Aqueous Waste container. Log the chemical as "Neutralized sodium (S)-3-hydroxy-2-methylpropanoate solution" for EHS pickup.

Spill Response & Emergency Logistics

In the event of an accidental release of the pure liquid ester or acid:

• Isolate the Area: Immediately remove all ignition sources (hot plates, open flames) due to the 80 °C flash point of the ester[1].

• Containment: Surround the spill with an inert, non-combustible absorbent material (e.g., vermiculite or universal spill pads). Do not use combustible materials like sawdust.

• Neutralization (If Acidic): If the spill involves the free acid, lightly dust the area with sodium bicarbonate (NaHCO₃) powder. Self-Validation: The cessation of effervescence (bubbling) visually confirms that the acid has been successfully neutralized.

• Collection: Sweep the absorbed material using non-sparking tools and place it into a solid hazardous waste bucket with a secure lid.

• Decontamination: Wash the affected surface with a mild detergent and water, collecting the rinsate into the aqueous waste container.

References

• "Roche ester" - Wikipedia. URL: [Link]

• "(S)-3-Hydroxyisobutyric acid (ECMDB24013)" - E. coli Metabolome Database (ECMDB). URL:[Link]

Comprehensive Safety and Operational Guide for (S)-3-Hydroxy-2-methylpropanoate

As a Senior Application Scientist, I have designed this operational guide to move beyond the basic constraints of standard Safety Data Sheets (SDS). (S)-3-hydroxy-2-methylpropanoate—frequently utilized in its methyl ester form (Roche ester) or as (S)-3-hydroxy-2-methylpropanoic acid[1]—is a critical chiral building block. It is heavily relied upon by drug development professionals for the asymmetric synthesis of complex polyketides, including dictyostatin, discodermolide, and spongidepsin[2].

Because of its dual functionality (a polar hydroxyl group and a reactive ester/carboxylic acid moiety), this compound is highly hydrophilic and capable of extensive hydrogen bonding[3]. However, these same properties dictate strict handling, personal protective equipment (PPE), and disposal protocols. This guide provides a self-validating, step-by-step operational system to ensure both scientific integrity and personnel safety.

Hazard Profile & Mechanistic Causality

To handle this chemical safely, you must understand the causality behind its hazards. We do not just wear PPE because a manual dictates it; we wear it to interrupt specific chemical interactions with human tissue.

Quantitative Data & Operational Implications

Property / Hazard	Value / Classification	Causality & Operational Implication
Boiling Point	74°C at 10 mmHg[4]	High volatility under reduced pressure. Requires active cooling (e.g., dry ice/acetone traps) during vacuum transfers to prevent pump contamination.
Flash Point	81°C (178°F)[4]	Classified as a Combustible Liquid [5]. The vapor can ignite if exposed to open flames or static discharge. All transfers must be grounded.
Health Hazards	H315, H319, H335[5]	Causes skin, serious eye, and respiratory irritation[5]. The ester/acid functionality can undergo hydrolysis upon contact with moisture in mucous membranes, causing localized pH drops and cellular irritation.
Chemical Nature	Polar, hydrophilic[3]	Miscible with many organic solvents and water. Spills cannot simply be wiped up; they must be chemically neutralized and absorbed with specific inert materials.

Personal Protective Equipment (PPE) Matrix

Your PPE is your last line of defense. Every item selected below is chosen based on the specific physicochemical properties of (S)-3-hydroxy-2-methylpropanoate.

Equipment Type	Specification	Scientific Rationale
Gloves	Nitrile (≥ 0.11 mm thickness)	Nitrile provides superior chemical resistance against polar esters and hydroxy acids compared to standard latex, preventing transdermal absorption and localized skin irritation[5].
Eye Protection	Chemical safety goggles (ANSI Z87.1)	Protects against splash hazards and vapor accumulation. Safety glasses are insufficient due to the compound's volatility and its classification as a serious eye irritant[5].
Body Protection	Flame-resistant (FR) lab coat	Directly addresses the combustible nature of the liquid (Flash point 81°C)[4], preventing the ignition of clothing in the event of a spill near a heat source.
Respiratory	Fume hood (Face velocity >100 fpm)	Prevents the inhalation of irritating vapors[5]. If a hood is temporarily unavailable, a half-mask respirator with Organic Vapor (OV) cartridges is mandatory.

Operational Workflow: Handling & Dispensing

The following protocol is a self-validating system. Do not proceed to the next step unless the previous step's validation check has passed.

Step-by-Step Methodology

• Fume Hood Validation : Ensure the fume hood is operational.

  • Validation Check: Tape a small piece of tissue to the bottom of the sash. It must pull inward steadily, confirming a face velocity of ≥ 100 fpm.

• PPE Donning : Equip nitrile gloves, chemical safety goggles, and an FR lab coat.

• Inert Atmosphere Preparation : Purge your receiving reaction flask with Argon or Nitrogen.

  • Causality: While the compound itself is relatively stable, displacing oxygen mitigates the combustion risk associated with its 81°C flash point[4], and prevents atmospheric moisture from interfering with downstream moisture-sensitive reagents.

• Closed-System Transfer : Use a gas-tight syringe or cannula to extract the liquid.

  • Causality: A closed system prevents vapor release into the laboratory environment, adhering to respiratory safety requirements[5].

• Reaction Execution : Introduce the compound to the reaction vessel under controlled temperature.

• Decontamination : Rinse the syringe immediately with a 10% NaOH in ethanol solution, followed by distilled water.

  • Causality: The alkaline solution hydrolyzes the ester/acid, neutralizing its reactive functional groups before the syringe is sent for standard cleaning.

Operational workflow for the safe handling and dispensing of (S)-3-hydroxy-2-methylpropanoate.

Spill Response & Disposal Plan

In the event of a spill, rapid, logical decision-making is required to prevent respiratory irritation and fire hazards.

Step-by-Step Methodology

• Assessment & Evacuation : Identify the spill volume immediately. For spills > 50 mL, evacuate the immediate area, close the laboratory doors, and notify Environmental Health and Safety (EHS).

• Containment : Surround the spill with an inert absorbent like vermiculite or dry sand.

  • Causality: Never use combustible absorbents (e.g., sawdust or paper towels) due to the chemical's combustible nature[5] and 81°C flash point[4].

• Neutralization : Carefully apply a mild alkaline solution (e.g., saturated aqueous sodium bicarbonate) to the spill area.

  • Causality: Neutralizes the acidic nature of the hydroxy propanoic acid derivatives[3], rendering the residue less irritating and safer to handle.

• Collection : Scoop the absorbed material using non-sparking tools (to prevent ignition) and place it in a chemically compatible, sealable hazardous waste container.

• Secondary Wash : Wash the surface with soap and water to remove any lingering hydrophilic residue[3].

Decision matrix and procedural logic for (S)-3-hydroxy-2-methylpropanoate spill response.

Sources

• 1. CAS 26543-05-5 | Sigma-Aldrich [sigmaaldrich.com]
• 2. Methyl (S)-(+)-3-hydroxy-2-methylpropionate, 98% 2 g | Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.com]
• 3. CAS 26543-05-5: (2S)-3-hydroxy-2-methylpropanoic acid [cymitquimica.com]
• 4. store.p212121.com [store.p212121.com]
• 5. Methyl (S)-(+)-3-hydroxy-2-methylpropionate, 98% 2 g | Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.com]